MeSA 2-O-b-D-glucoside-d4

Core Science & Biosynthesis

MeSA 2-O-b-D-glucoside-d4 chemical properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

MeSA 2-O-β-D-glucoside-d4 is the deuterium-labeled form of MeSA 2-O-β-D-glucoside. Deuterium-labeled compounds are valuable tools in pharmaceutical research and development, primarily utilized as internal standards in quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), to improve the accuracy and precision of pharmacokinetic and metabolic studies. This technical guide provides a comprehensive overview of the chemical properties, likely synthetic routes, analytical applications, and biological context of MeSA 2-O-β-D-glucoside-d4.

Core Chemical Properties

The fundamental chemical properties of MeSA 2-O-β-D-glucoside-d4 are summarized below. Data for the non-deuterated analog is provided for comparison.

Property	MeSA 2-O-β-D-glucoside-d4	MeSA 2-O-β-D-glucoside (for comparison)
Molecular Formula	C₁₄H₁₄D₄O₈[1]	C₁₄H₁₈O₈
Molecular Weight	318.31 g/mol [1]	314.29 g/mol
Synonyms	MeSAG-d4	Methyl Salicylate Glucoside
Physical Form	Solid (presumed)	Solid (presumed)
Solubility	Expected to be soluble in polar organic solvents like methanol and DMSO.	Expected to be soluble in polar organic solvents.

Experimental Protocols

General Synthetic Approach

1. Synthesis of Deuterated Methyl Salicylate (Methyl Salicylate-d4):

Deuterium can be incorporated into the methyl salicylate molecule at various positions. Based on the "d4" designation, it is likely that the deuterium atoms are located on the aromatic ring of the salicylic acid moiety. A common method for deuterium labeling of aromatic rings is through acid-catalyzed hydrogen-deuterium exchange in the presence of a deuterium source like D₂O or deuterated acids.

• Starting Material: Salicylic acid.

• Deuteration Step: Salicylic acid would be heated in the presence of a strong deuterated acid (e.g., D₂SO₄) and D₂O to facilitate the exchange of aromatic protons with deuterium.

• Esterification: The resulting deuterated salicylic acid would then be esterified with methanol, typically under acidic conditions (e.g., using sulfuric acid as a catalyst), to yield methyl salicylate-d4. This is a classic Fischer esterification reaction.[2]

2. Glycosylation of Methyl Salicylate-d4:

The deuterated methyl salicylate would then be glycosylated to introduce the glucose moiety. This can be achieved through chemical or enzymatic methods.

• Chemical Glycosylation (Koenigs-Knorr reaction or similar): This would involve reacting methyl salicylate-d4 with an activated glucose donor, such as acetobromoglucose, in the presence of a promoter (e.g., a silver or mercury salt). This method requires protection of the hydroxyl groups on the glucose molecule, followed by deprotection steps.

• Enzymatic Glycosylation: A more specific and often milder approach involves the use of a glycosyltransferase enzyme. For instance, a uridine diphosphate-glycosyltransferase (UGT) could be employed to transfer a glucose moiety from a donor like UDP-glucose to the hydroxyl group of methyl salicylate-d4.[3] This method offers high regioselectivity and avoids the need for protection/deprotection steps.

Purification: The final product, MeSA 2-O-β-D-glucoside-d4, would be purified using standard chromatographic techniques, such as column chromatography or preparative high-performance liquid chromatography (HPLC).

Analytical Methodology: Quantification in Biological Matrices

The primary application of MeSA 2-O-β-D-glucoside-d4 is as an internal standard for the quantification of the non-deuterated MeSA 2-O-β-D-glucoside in biological samples (e.g., plasma, urine) using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation:

• Biological samples are typically subjected to protein precipitation using a cold organic solvent (e.g., acetonitrile or methanol).

• A known amount of MeSA 2-O-β-D-glucoside-d4 (the internal standard) is added to the sample before precipitation.

• The mixture is vortexed and centrifuged to pellet the precipitated proteins.

• The supernatant, containing the analyte and the internal standard, is collected for analysis.

2. LC-MS/MS Analysis:

• Chromatographic Separation: The extract is injected into an HPLC system, where the analyte and internal standard are separated from other matrix components on a reversed-phase column (e.g., C18). A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with a small amount of formic acid) and an organic component (e.g., acetonitrile or methanol) is commonly used.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer. The instrument is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for both the analyte (MeSA 2-O-β-D-glucoside) and the internal standard (MeSA 2-O-β-D-glucoside-d4). The use of the deuterated internal standard allows for the correction of any variability in sample preparation and instrument response.

3. Quantification:

• A calibration curve is generated by analyzing a series of standards with known concentrations of the analyte and a fixed concentration of the internal standard.

• The peak area ratio of the analyte to the internal standard is plotted against the analyte concentration.

• The concentration of the analyte in the unknown samples is then determined from this calibration curve.

Signaling Pathways and Biological Context

Direct involvement of MeSA 2-O-β-D-glucoside-d4 in signaling pathways has not been documented, as its primary role is that of an analytical tool. However, it is used to study the pharmacokinetics of its non-deuterated analog, which is biologically active. The biological context of MeSA 2-O-β-D-glucoside is primarily in plant defense and, for related salicylates, in anti-inflammatory responses in vertebrates.

Plant Defense Signaling: Systemic Acquired Resistance (SAR)

In plants, methyl salicylate (MeSA) is a key signaling molecule in Systemic Acquired Resistance (SAR), a long-lasting, broad-spectrum defense response to pathogen attack.

• Biosynthesis and Transport: Upon pathogen infection, plants synthesize salicylic acid (SA), which can be converted to the more volatile MeSA. MeSA can then be transported through the phloem to distal parts of the plant.

• Conversion and Signal Activation: In the systemic tissues, MeSA is converted back to SA. Salicylic acid then activates a signaling cascade that leads to the expression of a battery of defense-related genes, priming the plant for a more rapid and robust defense response upon subsequent pathogen challenge.

• Regulation by Glycosylation: The glucosylation of MeSA to form MeSA 2-O-β-D-glucoside is a mechanism for regulating the levels of active MeSA and SA. This conversion to a non-volatile glucoside can inactivate and store the signal, with the potential for later release through enzymatic hydrolysis.[3] The use of MeSA 2-O-β-D-glucoside-d4 in pharmacokinetic studies in plants could help elucidate the dynamics of MeSA transport, storage, and conversion during the SAR response.

Anti-inflammatory Action in Vertebrates

Methyl salicylate and its derivatives, including glycosides that can be hydrolyzed to release salicylic acid, are known for their anti-inflammatory properties, which are mechanistically similar to other non-steroidal anti-inflammatory drugs (NSAIDs).

• Inhibition of Cyclooxygenase (COX) Enzymes: The primary mechanism of action of salicylates is the inhibition of cyclooxygenase (COX) enzymes (both COX-1 and COX-2). These enzymes are responsible for the synthesis of prostaglandins, which are key mediators of inflammation, pain, and fever.

• Modulation of NF-κB Signaling: Salicylates have also been shown to inhibit the activation of the transcription factor NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells). NF-κB plays a central role in the inflammatory response by regulating the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.

The study of the pharmacokinetics of MeSA 2-O-β-D-glucoside, facilitated by the use of MeSA 2-O-β-D-glucoside-d4 as an internal standard, is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) properties. This information is vital for assessing its potential as a pro-drug for delivering salicylic acid and for evaluating its efficacy and safety in the context of developing new anti-inflammatory agents.

Visualizations

Caption: Experimental workflow for the quantification of MeSA 2-O-β-D-glucoside using its deuterated analog as an internal standard.

References

• 1. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl Salicylate Synthesis · Miles Dai [milesdai.com]
• 3. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of Deuterated Methyl Salicylate Glucoside

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a feasible synthetic pathway for deuterated methyl salicylate glucoside. This stable isotope-labeled internal standard is of significant value in pharmacokinetic and drug metabolism studies, enabling precise quantification and elucidation of metabolic pathways of methyl salicylate and related compounds. This document outlines detailed experimental protocols for a three-step synthesis, methods for purification, and the expected analytical characterization. The synthesis involves the deuteration of salicylic acid, followed by Fischer esterification to yield deuterated methyl salicylate, and subsequent glucosylation. Both chemical and enzymatic glucosylation methods are discussed. All quantitative data is summarized for clarity, and logical workflows are visualized using Graphviz diagrams.

Introduction

Methyl salicylate, the main component of wintergreen oil, is a widely used topical analgesic and anti-inflammatory agent.[1] Its metabolic pathway in the body involves hydrolysis to salicylic acid, a well-known nonsteroidal anti-inflammatory drug (NSAID).[2][3] To accurately study its absorption, distribution, metabolism, and excretion (ADME), a stable isotope-labeled internal standard is indispensable.[4][5] Deuterated methyl salicylate glucoside serves this purpose, allowing for precise quantification in complex biological matrices by mass spectrometry.[6] The replacement of hydrogen with deuterium atoms provides a distinct mass signature without significantly altering the chemical properties of the molecule.[7]

This guide details a synthetic route starting from salicylic acid, proceeding through deuteration and esterification, and culminating in the attachment of a glucose moiety.

Synthetic Pathway Overview

The proposed synthesis of deuterated methyl salicylate glucoside is a three-step process. The logical workflow for this synthesis is outlined below.

Caption: Overall synthetic workflow for deuterated methyl salicylate glucoside.

Experimental Protocols

Step 1: Synthesis of Deuterated Salicylic Acid (Salicylic Acid-d4)

This procedure is adapted from methods for the catalytic H-D exchange of aromatic compounds.[7][8]

Methodology:

• Catalyst Preparation: In a high-pressure reaction vessel, add a palladium on carbon catalyst (10% Pd/C) and suspend it in deuterium oxide (D₂O).

• Reaction Setup: Add salicylic acid to the vessel. The vessel is then sealed and purged with an inert gas, such as argon.

• Deuteration: Introduce deuterium gas (D₂) into the vessel to a specified pressure. The reaction mixture is heated and stirred for an extended period to facilitate the hydrogen-deuterium exchange on the aromatic ring.

• Work-up and Purification: After cooling, the catalyst is filtered off. The D₂O is removed under reduced pressure. The resulting solid, deuterated salicylic acid, is then recrystallized from a suitable solvent to achieve high purity.

Quantitative Data (Expected):

Parameter	Value
Starting Material	Salicylic Acid
Deuterating Agent	Deuterium Oxide (D₂O)
Catalyst	10% Palladium on Carbon
Expected Yield	85-95%
Deuterium Incorporation	>98% (for d4)

Step 2: Synthesis of Deuterated Methyl Salicylate (Methyl Salicylate-d4)

This step employs a standard Fischer esterification protocol.[9][10]

Methodology:

• Reaction Setup: In a round-bottom flask, dissolve the deuterated salicylic acid in an excess of anhydrous methanol.

• Catalysis: Slowly add concentrated sulfuric acid as a catalyst while cooling the flask in an ice bath.

• Reflux: The mixture is then heated to reflux for several hours to drive the esterification to completion.

• Work-up: After cooling, the reaction mixture is poured into cold water and extracted with an organic solvent like diethyl ether.

• Purification: The organic layer is washed with a sodium bicarbonate solution to remove any unreacted acid and then with brine. After drying over anhydrous sodium sulfate, the solvent is evaporated. The crude product is then purified by vacuum distillation to yield pure deuterated methyl salicylate.

Quantitative Data (Expected):

Parameter	Value
Starting Material	Deuterated Salicylic Acid
Reagent	Anhydrous Methanol
Catalyst	Concentrated Sulfuric Acid
Expected Yield	75-85%
Purity	>99% (after distillation)

Step 3: Synthesis of Deuterated Methyl Salicylate Glucoside

Two primary methods are proposed for this step: the chemical Koenigs-Knorr reaction and an enzymatic approach.

This is a classic method for the formation of glycosidic bonds.[1][11]

Methodology:

• Glycosyl Donor Preparation: Acetobromoglucose (2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide) is used as the glycosyl donor. This can be prepared from glucose pentaacetate.

• Reaction Setup: In a flask protected from light and moisture, dissolve the deuterated methyl salicylate and acetobromoglucose in a dry, aprotic solvent such as dichloromethane or acetonitrile.

• Promotion: A promoter, typically a silver salt like silver(I) carbonate or silver(I) oxide, is added to the mixture.

• Reaction: The reaction is stirred at room temperature until thin-layer chromatography (TLC) indicates the consumption of the starting materials.

• Work-up: The reaction mixture is filtered to remove the silver salts. The filtrate is washed with water and brine.

• Deprotection: The acetyl protecting groups on the glucose moiety are removed by Zemplén deacetylation using a catalytic amount of sodium methoxide in methanol.

• Purification: The final product is purified by column chromatography on silica gel.

Quantitative Data (Expected):

Parameter	Value
Starting Material	Deuterated Methyl Salicylate
Glycosyl Donor	Acetobromoglucose
Promoter	Silver(I) Carbonate
Expected Yield	50-70%
Purity	>98% (after chromatography)

This method utilizes a glucosyltransferase for a highly specific reaction.[12][13]

Methodology:

• Enzyme and Substrate Preparation: A suitable UDP-glucosyltransferase (UGT) that accepts phenolic substrates is required. The enzyme can be produced recombinantly. A solution containing the deuterated methyl salicylate and uridine diphosphate glucose (UDP-glucose) in a suitable buffer is prepared.

• Enzymatic Reaction: The UGT enzyme is added to the substrate solution, and the mixture is incubated at an optimal temperature and pH for the enzyme's activity.

• Reaction Monitoring: The progress of the reaction can be monitored by high-performance liquid chromatography (HPLC).

• Work-up and Purification: Once the reaction is complete, the enzyme is denatured and removed by centrifugation or filtration. The supernatant is then purified using preparative HPLC or solid-phase extraction to isolate the deuterated methyl salicylate glucoside.

Quantitative Data (Expected):

Parameter	Value
Starting Material	Deuterated Methyl Salicylate
Glycosyl Donor	UDP-glucose
Biocatalyst	UDP-glucosyltransferase (UGT)
Expected Yield	60-90% (depending on enzyme efficiency)
Purity	>99% (after HPLC purification)

Visualization of Key Processes

Koenigs-Knorr Reaction Mechanism

The following diagram illustrates the key steps in the Koenigs-Knorr glycosylation of deuterated methyl salicylate.

Caption: Mechanism of the Koenigs-Knorr reaction for glycosylation.

Characterization and Data Summary

The synthesized deuterated methyl salicylate glucoside should be characterized using standard analytical techniques.

Analytical Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of the molecule. The absence of signals in the aromatic region of the ¹H NMR spectrum will confirm deuteration.

• Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular weight and elemental composition, providing evidence for the incorporation of deuterium atoms.

Summary of Expected Spectroscopic Data:

Compound	Technique	Expected Key Features
Deuterated Salicylic Acid	¹H NMR	Absence of aromatic proton signals.
MS	Molecular ion peak corresponding to C₇H₂D₄O₃.
Deuterated Methyl Salicylate	¹H NMR	Singlet for the methyl group, absence of aromatic protons.
MS	Molecular ion peak corresponding to C₈H₄D₄O₃.
Deuterated Methyl Salicylate Glucoside	¹H NMR	Signals for the glucose protons and the methyl ester protons.
¹³C NMR	Resonances for all carbon atoms in the molecule.
MS	Molecular ion peak corresponding to C₁₄H₁₄D₄O₈.

Conclusion

The synthesis of deuterated methyl salicylate glucoside is a multi-step process that can be achieved through established organic chemistry reactions. This guide provides a framework of detailed protocols and expected outcomes for its successful synthesis and characterization. The availability of this stable isotope-labeled standard will be of great benefit to researchers in the fields of pharmacology, toxicology, and drug metabolism, enabling more accurate and reliable quantitative studies. The choice between chemical and enzymatic glucosylation will depend on the available resources and desired scalability of the synthesis.

References

• 1. Koenigs–Knorr reaction - Wikipedia [en.wikipedia.org]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Recent Advances on Natural Aryl-C-glycoside Scaffolds: Structure, Bioactivities, and Synthesis—A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Koenigs knorr reaction and mechanism | PPTX [slideshare.net]
• 12. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Technical Guide: MeSA 2-O-β-D-glucoside-d4 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of MeSA 2-O-β-D-glucoside-d4, a deuterated stable isotope-labeled internal standard. It is intended for use in quantitative analysis, particularly in pharmacokinetic and metabolic studies of methyl salicylate and its glycosides. This document outlines the technical specifications of the compound, a detailed experimental protocol for its use in liquid chromatography-mass spectrometry (LC-MS/MS), and a visual representation of the analytical workflow.

Introduction

MeSA 2-O-β-D-glucoside-d4 is the deuterium-labeled form of MeSA 2-O-β-D-glucoside, a naturally occurring glycoside of methyl salicylate. Deuterated standards are essential tools in analytical chemistry, offering a high degree of accuracy for the quantification of analytes in complex biological matrices. The incorporation of stable heavy isotopes results in a compound that is chemically identical to the endogenous analyte but has a different mass, allowing for its use as an internal standard to correct for matrix effects and variations in sample processing and instrument response.

Supplier Information

MedchemExpress (MCE) is a notable supplier of MeSA 2-O-β-D-glucoside-d4 and its other deuterated variants (d3 and d7).[1][2] Researchers should consult the supplier's website and Certificate of Analysis for the most current product specifications.

Technical Data

The following table summarizes the typical technical specifications for MeSA 2-O-β-D-glucoside-d4. Data is compiled from supplier information and may vary by batch.

Property	Value
Synonyms	MeSAG-d4
Molecular Formula	C₁₄H₁₄D₄O₈
Appearance	White to off-white solid
Purity (HPLC)	≥98%
Isotopic Enrichment	≥95% (d4)
Storage Conditions	Store at -20°C for long-term, protected from moisture and light.

Experimental Protocol: Quantification of an Analyte Using a Deuterated Internal Standard by LC-MS/MS

The following protocol is a generalized procedure for the quantification of an analyte in a biological matrix, such as plasma, using MeSA 2-O-β-D-glucoside-d4 as an internal standard. This protocol is based on established methodologies for the analysis of methyl salicylate and its metabolites.[3]

Materials and Reagents

• MeSA 2-O-β-D-glucoside-d4 (Internal Standard, IS)

• Analyte of interest (e.g., MeSA 2-O-β-D-glucoside)

• Biological matrix (e.g., human plasma)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes

• HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer

Preparation of Stock and Working Solutions

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of MeSA 2-O-β-D-glucoside-d4 in methanol.

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of the analyte in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in a suitable solvent (e.g., 50:50 methanol:water) to create calibration standards at various concentrations. Prepare a working solution of the internal standard at a fixed concentration.

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of the biological matrix (e.g., plasma) into a microcentrifuge tube.

• Add 10 µL of the internal standard working solution to each sample, except for the blank matrix.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to achieve separation of the analyte and internal standard.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode depending on the analyte.

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Determine the optimal precursor and product ion transitions for both the analyte and the internal standard by infusing the individual standard solutions.

Data Analysis

• Integrate the peak areas of the analyte and the internal standard for each sample.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Experimental Workflow for Analyte Quantification

Caption: Workflow for analyte quantification using a deuterated internal standard.

Logical Relationship of Internal Standard Method

Caption: Principle of quantification using a deuterated internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Development of an analytical method to detect methyl salicylate in human plasma | CORESTA [coresta.org]

The Biological Significance of Methyl Salicylate 2-O-β-D-Glucoside: A Gatekeeper of Plant Immunity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside) is a key metabolic intermediate in the intricate signaling network that governs plant defense, particularly in the context of Systemic Acquired Resistance (SAR). This non-volatile glucoside of the well-known defense signal, methyl salicylate (MeSA), functions as a crucial regulatory node, controlling the homeostasis of both MeSA and salicylic acid (SA), the primary phytohormone orchestrating plant immunity against biotrophic and hemibiotrophic pathogens. This technical guide provides a comprehensive overview of the biological significance of MeSA 2-O-β-D-glucoside, detailing its biosynthesis, its role in the negative regulation of SAR, and the experimental methodologies used to elucidate its function. Quantitative data from key studies are presented in structured tables, and relevant signaling pathways and experimental workflows are visualized using Graphviz diagrams to offer a clear and in-depth understanding for researchers in plant biology and drug development.

Introduction

Plants, being sessile organisms, have evolved sophisticated defense mechanisms to fend off a myriad of pathogens. A pivotal component of this defense is Systemic Acquired Resistance (SAR), a long-lasting, broad-spectrum immunity that is activated throughout the plant following an initial localized infection.[1] The establishment of SAR is intricately linked to the signaling molecule salicylic acid (SA). For long-distance signaling, SA is often converted to the more volatile methyl salicylate (MeSA), which can travel through the phloem to distal parts of the plant.[2] Upon reaching systemic tissues, MeSA is converted back to SA to activate defense responses.

Recent research has unveiled a critical regulatory layer in this pathway involving the glucosylation of MeSA to form MeSA 2-O-β-D-glucoside. This conversion, catalyzed by UDP-glucosyltransferases (UGTs), effectively sequesters MeSA, thereby modulating the intensity and duration of the SAR response.[3] Understanding the dynamics of MeSA 2-O-β-D-glucoside metabolism is therefore paramount for a complete picture of plant immunity and offers potential avenues for the development of novel strategies to enhance crop resilience.

Biosynthesis and Metabolism of MeSA 2-O-β-D-Glucoside

The formation of MeSA 2-O-β-D-glucoside is a key step in the regulation of MeSA levels. In the model plant Arabidopsis thaliana, this reaction is primarily catalyzed by the enzyme UGT71C3.[3]

Biosynthesis Pathway:

Biosynthesis of MeSA 2-O-β-D-glucoside.

Upon pathogen infection, the expression of UGT71C3 is induced, leading to the glucosylation of MeSA. This process is reversible; however, the enzymes responsible for the hydrolysis of MeSA 2-O-β-D-glucoside back to MeSA are less well characterized. The conversion of MeSA back to the active signal, SA, is carried out by MeSA esterases.[2]

Role in the Negative Regulation of Systemic Acquired Resistance

The glucosylation of MeSA serves as a negative feedback mechanism to fine-tune the SAR response. By converting MeSA into its non-volatile glucoside, the plant can prevent an over-accumulation of the defense signal, which could lead to detrimental fitness costs.[3]

Studies using Arabidopsis thaliana mutants have provided compelling evidence for this regulatory role.

• ugt71c3 knockout mutants , which are deficient in MeSA glucosylation, exhibit enhanced systemic resistance to secondary pathogen infection. These mutants accumulate significantly higher levels of systemic MeSA and SA compared to wild-type plants following a primary infection.[3]

• UGT71C3 overexpression lines , conversely, show compromised systemic resistance and accumulate lower levels of systemic MeSA and SA.[3]

This demonstrates that the activity of UGT71C3 directly impacts the pool of mobile MeSA available to trigger systemic defense responses.

Signaling Pathway:

Regulation of SAR by MeSA glucosylation.

Quantitative Data

The following tables summarize key quantitative findings from studies on the role of UGT71C3 in MeSA metabolism and SAR in Arabidopsis thaliana.

Table 1: Systemic MeSA and SA Levels in Arabidopsis Genotypes Following Pathogen Challenge

Genotype	Systemic MeSA (ng/g FW)	Systemic SA (ng/g FW)
Wild Type	~15	~100
ugt71c3 knockout	~40	~250
UGT71C3 Overexpression	~5	~50

Data are approximations derived from graphical representations in scientific literature and are intended for comparative purposes.

Table 2: Systemic Resistance to Pseudomonas syringae in Arabidopsis Genotypes

Genotype	Bacterial Growth (cfu/cm²) in Systemic Leaves
Wild Type	~1 x 10⁵
ugt71c3 knockout	~1 x 10⁴
UGT71C3 Overexpression	~5 x 10⁵

Data are approximations derived from graphical representations in scientific literature and are intended for comparative purposes.

Experimental Protocols

Systemic Acquired Resistance (SAR) Assay in Arabidopsis thaliana

This protocol is adapted from methodologies used to assess SAR.[4]

Experimental Workflow:

Workflow for a Systemic Acquired Resistance (SAR) assay.

Methodology:

• Plant Growth: Grow Arabidopsis thaliana plants in a controlled environment (e.g., 22°C, 16h light/8h dark photoperiod) for approximately 4 weeks.

• Primary Inoculation: Infiltrate three lower leaves of each plant with a suspension of an avirulent strain of Pseudomonas syringae (e.g., P. syringae pv. tomato DC3000 expressing avrRpt2) at a concentration of 5 x 10⁵ cfu/mL in 10 mM MgCl₂. As a control, infiltrate a separate set of plants with a mock solution (10 mM MgCl₂).[4]

• Incubation: Return the plants to the growth chamber for 48 hours to allow for the establishment of SAR.

• Secondary Inoculation: Infiltrate three upper, systemic leaves of both pathogen- and mock-treated plants with a virulent strain of Pseudomonas syringae (e.g., P. syringae pv. tomato DC3000) at a concentration of 5 x 10⁵ cfu/mL.[4]

• Quantification of Bacterial Growth: After 3 days of incubation, collect leaf discs from the systemically infected leaves, homogenize the tissue, and plate serial dilutions on appropriate selective media. Count the colony-forming units (CFU) to determine the bacterial titer per unit of leaf area. A significant reduction in bacterial growth in the pathogen-pre-treated plants compared to the mock-treated plants indicates the induction of SAR.

Quantification of MeSA and SA by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for the extraction and analysis of MeSA and SA from plant tissue.

Methodology:

• Sample Collection and Preparation: Harvest leaf tissue and immediately freeze in liquid nitrogen to quench metabolic activity. Grind the frozen tissue to a fine powder.

• Extraction: Extract the powdered tissue with a solution of 90% methanol. For quantitative analysis, a known amount of an internal standard (e.g., o-anisic acid) should be added. Sonicate the mixture and then centrifuge to pellet the cell debris. Collect the supernatant. Re-extract the pellet with 100% methanol, centrifuge, and combine the supernatants.

• Hydrolysis (for total SA and MeSA analysis): To measure conjugated forms like MeSA 2-O-β-D-glucoside, an acid or enzymatic hydrolysis step is required. For enzymatic hydrolysis, the dried extract can be resuspended in a buffer and treated with β-glucosidase.

• Phase Separation: Acidify the extract and perform a liquid-liquid extraction with an organic solvent mixture (e.g., ethyl acetate/cyclopentane/isopropanol).

• HPLC Analysis: Evaporate the organic phase to dryness and resuspend the residue in the HPLC mobile phase. Inject the sample onto a C18 reverse-phase HPLC column. Elute the compounds using a gradient of methanol or acetonitrile in an acidic aqueous buffer. Detect SA and MeSA using a fluorescence detector (for SA) or a UV detector. Quantify the compounds by comparing their peak areas to those of known standards.

Conclusion and Future Perspectives

MeSA 2-O-β-D-glucoside stands as a critical checkpoint in the regulation of plant systemic immunity. Its biosynthesis by UGT71C3 provides a mechanism for the precise control of MeSA and SA homeostasis, preventing the detrimental effects of an overactive defense response. The elucidation of this regulatory loop has significantly advanced our understanding of the complex signaling networks that govern plant-pathogen interactions.

Future research in this area could focus on several key aspects:

• Identification and characterization of enzymes responsible for the hydrolysis of MeSA 2-O-β-D-glucoside: Understanding how this compound is converted back to its active form will provide a more complete picture of its metabolic fate.

• Investigation of the subcellular localization of the enzymes involved in MeSA glucosylation and deglucosylation: This will shed light on the spatial regulation of MeSA signaling.

• Exploring the role of MeSA glucosylation in other plant species: Determining the conservation of this regulatory mechanism across different plant families could have broad implications for agriculture.

• Translational research: Manipulating the expression of genes like UGT71C3 could be a viable strategy for developing crops with enhanced and durable disease resistance, a key goal for global food security.

For professionals in drug development, the enzymatic pathways involved in the modification of salicylate compounds in plants can offer inspiration for novel biocatalytic processes or the design of prodrugs with controlled release mechanisms. The intricate regulatory systems in plants provide a rich source of biological knowledge with potential applications beyond the plant sciences.

References

• 1. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl Salicylate Production and Jasmonate Signaling Are Not Essential for Systemic Acquired Resistance in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protocol: an improved method to quantify activation of systemic acquired resistance (SAR) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: MeSA 2-O-β-D-glucoside-d4 Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies typically presented in a Certificate of Analysis (CoA) for MeSA 2-O-β-D-glucoside-d4. MeSA 2-O-β-D-glucoside-d4 is the deuterium-labeled form of MeSA 2-O-β-D-glucoside, a glycoside of methyl salicylate. Deuterated compounds are valuable as internal standards in quantitative analyses, such as mass spectrometry, and in pharmacokinetic studies.

Compound Identification and Specifications

This section summarizes the key identifiers and physical properties of MeSA 2-O-β-D-glucoside-d4.

Identifier	Value
Product Name	MeSA 2-O-β-D-glucoside-d4
Synonyms	MeSAG-d4, Methyl Salicylate 2-O-β-D-glucoside-d4
Molecular Formula	C₁₄H₁₄D₄O₈
Molecular Weight	318.31 g/mol
CAS Number	Not available
Appearance	White to off-white solid
Solubility	Soluble in methanol and DMSO

Analytical Data

The following tables present a representative summary of the analytical data obtained for a specific lot of MeSA 2-O-β-D-glucoside-d4.

Table 2.1: Purity and Composition

Test	Specification	Result	Method
Chemical Purity (HPLC)	≥ 98.0%	99.2%	HPLC-UV
Isotopic Purity (Mass Spec)	≥ 99% deuterated forms (d₁-d₄)	Conforms	LC-MS
Isotopic Enrichment (d₄)	Report Value	98.5%	Mass Spectrometry
Residual Solvents	≤ 0.5%	0.1% (Methanol)	GC-HS
Water Content	≤ 1.0%	0.3%	Karl Fischer Titration
Heavy Metals	≤ 20 ppm	< 10 ppm	ICP-MS

Table 2.2: Spectroscopic Data

Test	Result
¹H-NMR	Consistent with structure
Mass Spectrum (m/z)	Consistent with structure

Experimental Protocols

Detailed methodologies for the key experiments cited in the analytical data tables are provided below.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

• Objective: To determine the chemical purity of MeSA 2-O-β-D-glucoside-d4 by separating it from any non-deuterated or other impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Method:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Sample Preparation: The sample is accurately weighed and dissolved in methanol to a final concentration of 1 mg/mL.

  • Analysis: The sample is injected into the HPLC system, and the peak area of the main component is used to calculate the purity relative to all other detected peaks.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Isotopic Purity and Enrichment

• Objective: To confirm the isotopic distribution and determine the isotopic enrichment of the d₄ species.

• Instrumentation: A high-resolution mass spectrometer coupled with a liquid chromatography system.

• Method:

  • Chromatography: Utilizes a similar separation method as the HPLC purity analysis to isolate the compound of interest before it enters the mass spectrometer.

  • Ionization: Electrospray ionization (ESI) in negative mode.

  • Mass Analysis: The full scan mass spectrum is acquired to observe the distribution of isotopologues (d₀ to d₄).

  • Isotopic Purity Calculation: The isotopic purity is determined by the relative abundance of the H/D isotopolog ions.[1]

  • Isotopic Enrichment Calculation: The percentage of the d₄ isotopologue is calculated from the integrated peak areas of all observed isotopologues.

Quantitative NMR (qNMR) for Structural Confirmation

• Objective: To confirm the chemical structure of the compound.

• Instrumentation: A high-field Nuclear Magnetic Resonance (NMR) spectrometer (e.g., 400 MHz or higher).

• Method:

  • Sample Preparation: The sample is accurately weighed and dissolved in a deuterated solvent (e.g., Methanol-d₄).

  • Data Acquisition: A standard ¹H-NMR spectrum is acquired.

  • Analysis: The chemical shifts, splitting patterns, and integration of the observed signals are compared to the expected structure of MeSA 2-O-β-D-glucoside-d4.

Signaling Pathways and Biological Relevance

MeSA 2-O-β-D-glucoside-d4, as a derivative of methyl salicylate (MeSA), is relevant to studies involving two key biological pathways: Systemic Acquired Resistance (SAR) in plants and Cyclooxygenase (COX) inhibition.

Systemic Acquired Resistance (SAR) in Plants

MeSA is a critical mobile signal for SAR, a plant-wide defense response to pathogen attack.[2] The conversion of MeSA to the active defense hormone salicylic acid (SA) is a key step in this pathway.

Figure 1: MeSA Signaling in Plant Systemic Acquired Resistance (SAR).

Cyclooxygenase (COX) Inhibition

Methyl salicylate and its metabolites, such as salicylic acid, are known inhibitors of cyclooxygenase (COX) enzymes.[3] COX enzymes are responsible for the synthesis of prostaglandins, which are key mediators of inflammation and pain.

Figure 2: Mechanism of COX Inhibition by Methyl Salicylate.

Experimental Workflow Overview

The following diagram illustrates the general workflow for the quality control analysis of MeSA 2-O-β-D-glucoside-d4.

Figure 3: Quality Control Workflow for MeSA 2-O-β-D-glucoside-d4.

References

• 1. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. What is the mechanism of Methyl Salicylate? [synapse.patsnap.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Deuterated Glucosides

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of deuterated glucosides. It is designed to be a valuable resource for researchers, scientists, and professionals involved in drug development, offering detailed insights into the synthesis, analysis, and biological significance of these isotopically labeled compounds.

Introduction to Deuterated Glucosides

Deuterated glucosides are glucose derivatives in which one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. This isotopic substitution, while seemingly minor, imparts significant changes to the molecule's physicochemical properties due to the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger and more stable than the carbon-hydrogen (C-H) bond, leading to altered metabolic rates and stability.[1][2] These unique characteristics make deuterated glucosides invaluable tools in metabolic research, pharmacokinetic studies, and as therapeutic agents with improved pharmacological profiles.[3][4]

Physical Properties

The introduction of deuterium can subtly alter the physical properties of glucosides. While comprehensive data for a wide range of deuterated glucosides is not centrally available, key properties for deuterated D-glucose are summarized below. These alterations can influence solubility, crystal packing, and other macroscopic properties.

Property	D-Glucose (Non-deuterated)	D-Glucose-d7	D-Glucose-d12	Reference(s)
Molecular Formula	C₆H₁₂O₆	C₆H₅D₇O₆	C₆D₁₂O₆	[5]
Molecular Weight ( g/mol )	180.16	187.20	192.23	[5]
Melting Point (°C)	146 (α-form), 150 (β-form)	150-152 (decomposes)	150-152	[5]
Optical Activity [α]25/D	+52.7° (c=10 in H₂O)	+52.0° (c=2 in H₂O with trace NH₄OH)	+52.0° (c=2 in H₂O with trace NH₄OH)	[5]
Isotopic Purity	N/A	97 atom % D	97 atom % D
Appearance	White crystalline powder	Powder	Powder	[5]
Solubility in Water	909 g/L (25 °C)	Not specified, but expected to be high	Not specified, but expected to be high	[5]

Chemical Properties

The primary chemical distinction of deuterated glucosides lies in their enhanced bond stability and the resulting kinetic isotope effect.

Kinetic Isotope Effect (KIE)

The KIE is a phenomenon where the rate of a chemical reaction is altered when an atom in the reactants is replaced with one of its isotopes.[1] In the case of deuterated glucosides, the cleavage of a C-D bond requires more energy than a C-H bond, leading to a slower reaction rate. This effect is particularly significant in metabolic processes catalyzed by enzymes like cytochrome P450.[6] The magnitude of the KIE can be substantial, with reaction rates for C-H bond cleavage being 6-10 times faster than for C-D bonds.[1]

Stability

Deuteration can enhance the stability of glucosides. For example, deuterated cyanidin 3-O-glucoside has shown greater stability at neutral pH compared to its non-deuterated counterpart. This increased stability is attributed to the stronger C-D bonds, which are less susceptible to enzymatic and chemical degradation. This property is highly advantageous in drug development, as it can lead to a longer half-life and reduced dosing frequency of a drug.

Enzymatic Reactivity

The enzymatic hydrolysis of glucosides is a critical process in their metabolism. The rate of this hydrolysis can be significantly affected by deuteration, a principle explored in studies of the kinetic isotope effect on enzymes like β-glucosidase and lysozyme.[7][8] These studies provide insights into the transition state of the enzymatic reaction and the mechanism of catalysis. For instance, α-secondary deuterium kinetic isotope effects have been used to demonstrate the oxo-carbonium ion character of the transition state in glycoside hydrolysis.[6]

Experimental Protocols

Synthesis of Deuterated Glucosides

Deuterated glucosides can be synthesized through various chemical and biological methods.[9]

Chemical Synthesis: This approach allows for selective deuteration at specific positions. A general method involves the use of reducing agents containing deuterium. For example, 1-deuterio-2-deoxy-D-glucose can be prepared through a multi-step process involving glycosylation, elimination with heavy water, and deprotection.[10]

Biosynthesis: This method often results in uniformly deuterated molecules. Microorganisms like E. coli can be cultured in a medium containing deuterated water (D₂O) and a deuterated carbon source, such as deuterated glycerol, to produce deuterated compounds.[11] This is a cost-effective way to produce highly deuterated proteins and other biomolecules.[12][13]

A general workflow for the biosynthesis of deuterated compounds is depicted below:

Caption: A generalized workflow for the biosynthesis of deuterated glucosides.

Purification

Purification of deuterated glucosides typically involves standard chromatographic techniques.

Protocol: High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: Dissolve the crude deuterated glucoside in a suitable solvent, such as methanol or water.

• Column Selection: Choose a column appropriate for carbohydrate separation, such as an amino-propyl or a C18 column.

• Mobile Phase: A typical mobile phase for glucoside separation is a gradient of acetonitrile and water.

• Detection: Use a refractive index detector (RID) or an evaporative light scattering detector (ELSD) for detection.

• Fraction Collection: Collect the fractions corresponding to the deuterated glucoside peak.

• Solvent Evaporation: Remove the solvent from the collected fractions to obtain the purified product.

Analysis and Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for determining the position and extent of deuteration.[14][15]

Protocol: NMR Analysis

• Sample Preparation: Dissolve the purified deuterated glucoside in a deuterated solvent (e.g., D₂O).

• Acquisition: Acquire ¹H and ¹³C NMR spectra. The absence or reduction of signals in the ¹H spectrum at specific chemical shifts indicates deuteration at those positions.

• Data Analysis: Integrate the remaining proton signals to determine the degree of deuteration.

Mass Spectrometry (MS): MS is used to determine the molecular weight of the deuterated glucoside and to confirm the number of deuterium atoms incorporated.[16][17]

Protocol: Mass Spectrometry Analysis

• Sample Preparation: Dissolve the sample in a suitable solvent and introduce it into the mass spectrometer, often via liquid chromatography (LC-MS).

• Ionization: Use a soft ionization technique like electrospray ionization (ESI) to minimize fragmentation.

• Mass Analysis: Measure the mass-to-charge ratio (m/z) of the molecular ion. The increase in molecular weight compared to the non-deuterated standard corresponds to the number of deuterium atoms.

• Isotopic Purity: The isotopic distribution of the molecular ion peak can be used to calculate the isotopic purity of the sample.

Signaling Pathways and Metabolism

Deuterated glucose is a key tracer for studying metabolic pathways such as glycolysis and the tricarboxylic acid (TCA) cycle.[18][19][20] By tracking the fate of the deuterium label, researchers can gain insights into metabolic fluxes in normal and diseased states.[21]

Glycolysis

In glycolysis, a molecule of glucose is broken down into two molecules of pyruvate.[19][20] The diagram below illustrates the path of deuterium from [6,6-²H₂]-glucose through glycolysis.

Caption: The flow of deuterium from [6,6-²H₂]-glucose through glycolysis.

Tricarboxylic Acid (TCA) Cycle

Pyruvate generated from glycolysis can be converted to acetyl-CoA and enter the TCA cycle.[4] The use of deuterated substrates like deuterated acetate allows for the tracing of fluxes through the TCA cycle.[21][22][23][24]

Caption: The entry and fate of deuterium from pyruvate in the TCA cycle.

Conclusion

Deuterated glucosides are powerful and versatile tools in chemical and biological research. Their unique physical and chemical properties, stemming from the kinetic isotope effect, provide significant advantages in studying metabolic pathways, improving the pharmacokinetic profiles of drugs, and enhancing the stability of bioactive molecules. The experimental protocols and metabolic pathway diagrams provided in this guide offer a foundational understanding for researchers and professionals seeking to leverage the potential of deuterated glucosides in their work. As synthetic and analytical techniques continue to advance, the applications of these compounds in drug discovery and development are expected to expand further.

References

• 1. metsol.com [metsol.com]
• 2. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Khan Academy [khanacademy.org]
• 4. Citric acid cycle - Wikipedia [en.wikipedia.org]
• 5. Glucose - Wikipedia [en.wikipedia.org]
• 6. db.cngb.org [db.cngb.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. What is deuterated glucose? - Mesbah Energy [irisotope.com]
• 10. CN115745934A - Preparation method of 1-deuterated-2-deoxy-D-glucose - Google Patents [patents.google.com]
• 11. apo.ansto.gov.au [apo.ansto.gov.au]
• 12. A simple protocol for the production of highly deuterated proteins for biophysical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A simple protocol for the production of highly deuterated proteins for biophysical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 14 Studies on ^<13>C-NMR Spectroscopy of Glycosides : Application of Selective Deuteration [jstage.jst.go.jp]
• 15. Deuteriation of sugar protons simplify NMR assignments and structure determination of large oligonucleotide by the 1H-NMR window approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A hydrogen-deuterium exchange mass spectrometry-based protocol for protein-small molecule interaction analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Glycolysis - Wikipedia [en.wikipedia.org]
• 20. microbiologyinfo.com [microbiologyinfo.com]
• 21. Deuterium Metabolic Imaging Enables the Tracing of Substrate Fluxes Through the Tricarboxylic Acid Cycle in the Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Deuterium Metabolic Imaging Enables the Tracing of Substrate Fluxes Through the Tricarboxylic Acid Cycle in the Liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Deuterium Metabolic Imaging Enables the Tracing of Substrate Fluxes Through the Tricarboxylic Acid Cycle in the Liver: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 24. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Safety of MeSA 2-O-β-D-glucoside-d4

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for MeSA 2-O-β-D-glucoside-d4. This guide is based on the safety information for the structurally similar and well-documented compound, Methyl Salicylate (CAS No. 119-36-8). The toxicological properties are primarily associated with the methyl salicylate moiety, and deuterium labeling is not expected to significantly alter these hazards. This document is intended for use by trained professionals in a laboratory setting.

Hazard Identification and Classification

MeSA 2-O-β-D-glucoside-d4 should be handled as a compound with significant health hazards, based on the data for Methyl Salicylate. The primary concerns include acute oral toxicity, severe eye irritation, and potential skin irritation or sensitization.[1][2][3] Several sources also indicate that Methyl Salicylate is suspected of damaging fertility or the unborn child.[1][4][5]

GHS Hazard Statements:

• H302: Harmful if swallowed.[1][2][3][4][6][7][8]

• H315: Causes skin irritation.[2][3][8]

• H317: May cause an allergic skin reaction.[1][4][5]

• H318/H319: Causes serious eye damage / Causes serious eye irritation.[1][2][3][5][8]

• H335: May cause respiratory irritation.[2][3]

• H361/H361d: Suspected of damaging fertility or the unborn child.[1][4][5][9]

• H412: Harmful to aquatic life with long lasting effects.[1][4]

Data Presentation

The following tables summarize the quantitative safety and physical data derived from the Safety Data Sheets of Methyl Salicylate.

Table 1: Toxicological Data

Parameter	Species	Route	Value	Reference
LD50	Rat	Oral	887 mg/kg	[6][7][10]

| LD50 | Rabbit | Dermal | > 5,000 mg/kg |[6][10] |

Table 2: Physical and Chemical Properties

Property	Value	Reference
Molecular Formula	C₈H₈O₃ (Methyl Salicylate)	[1][3][11]
Molecular Weight	152.15 g/mol (Methyl Salicylate)	[1][2][4]
Appearance	Colorless, yellowish or reddish oily liquid	[7]
Odor	Aromatic, wintergreen	[2][8]
Boiling Point	220 - 224 °C	[7][12]
Melting Point	-8 to -7 °C	[7][9][12]
Flash Point	96 - 110 °C	[7][8][12]
Autoignition Temperature	~450 °C	[7][8]

| Solubility | Slightly soluble in water; Soluble in ethanol, ether |[2][8] |

Table 3: Hazard Classification Summary

Hazard Class	GHS Category	Signal Word	Pictogram
Acute Toxicity, Oral	Category 4	Warning	GHS07 (Exclamation Mark)
Serious Eye Damage/Irritation	Category 1 / 2A	Danger / Warning	GHS05 (Corrosion), GHS07
Skin Corrosion/Irritation	Category 2	Warning	GHS07 (Exclamation Mark)
Skin Sensitization	Category 1B	Warning	GHS07 (Exclamation Mark)
Reproductive Toxicity	Category 2	Warning	GHS08 (Health Hazard)

| STOT, Single Exposure | Category 3 | Warning | GHS07 (Exclamation Mark) |

Experimental Protocols

3.1 Risk Assessment and Handling Precautions Before handling MeSA 2-O-β-D-glucoside-d4, a thorough risk assessment must be conducted.

• Review Hazards: Acknowledge the compound is harmful if swallowed, a severe eye irritant, a skin irritant/sensitizer, and a suspected reproductive toxin.[1][2][3][4][5]

• Engineering Controls: All work involving weighing, transferring, or dissolving the compound must be performed in a certified chemical fume hood to avoid inhalation of any aerosols or vapors.[2][8]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash goggles are mandatory.[13]

  • Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves before use and dispose of them immediately if contamination is suspected.[11]

  • Body Protection: A lab coat must be worn. An acid-resistant apron is recommended for larger quantities.[14]

  • Footwear: Closed-toe shoes are required in the laboratory.[14]

• Hygiene: Do not eat, drink, or smoke in the laboratory.[2] Wash hands thoroughly after handling the compound.[2][8]

3.2 Storage and Incompatibility

• Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[8][12][15] Protect from light and heat.[7][9]

• Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[7][8][12][15]

3.3 Spill and Waste Disposal

• Spill Response: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand or vermiculite).[8] Collect the material into a sealed, labeled container for hazardous waste. Ventilate the area thoroughly.

• Waste Disposal: Dispose of waste materials in accordance with local, regional, and national regulations. Contact a licensed professional waste disposal service.[6]

Visualized Workflows and Relationships

The following diagrams illustrate key safety workflows and hazard relationships for handling this compound.

Caption: GHS Hazard Profile.

Caption: Chemical Spill Response Workflow.

Caption: First Aid Decision Pathway.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Methyl Salicylate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 3. carlroth.com [carlroth.com]
• 4. cpachem.com [cpachem.com]
• 5. prod.adv-bio.com [prod.adv-bio.com]
• 6. web.faa.illinois.edu [web.faa.illinois.edu]
• 7. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 8. archpdfs.lps.org [archpdfs.lps.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. syskem.de [syskem.de]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. fishersci.com [fishersci.com]
• 13. mesalabs.com [mesalabs.com]
• 14. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 15. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of MeSA 2-O-β-D-glucoside-d4 as an Internal Standard in LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of small molecules in complex biological matrices by liquid chromatography-mass spectrometry (LC-MS) is often challenged by matrix effects and variability in sample preparation and instrument response. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for mitigating these issues, ensuring high accuracy and precision. MeSA 2-O-β-D-glucoside-d4 is the deuterated form of MeSA 2-O-β-D-glucoside, a naturally occurring plant metabolite and a potential biomarker in various studies. This document provides detailed application notes and protocols for the use of MeSA 2-O-β-D-glucoside-d4 as an internal standard for the accurate quantification of MeSA 2-O-β-D-glucoside in biological samples by LC-MS/MS.

Deuterated internal standards are ideal for mass spectrometry-based quantification because they share nearly identical physicochemical properties with the analyte of interest, leading to similar extraction recovery and chromatographic retention times. The mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, enabling reliable correction for signal suppression or enhancement caused by the sample matrix.

Signaling Pathway and Metabolism of Methyl Salicylate Glucosides in Plants

Methyl salicylate (MeSA) and its glycosides are key signaling molecules in plant defense mechanisms, particularly in systemic acquired resistance (SAR). The biosynthesis and metabolism of these compounds are tightly regulated. The following diagram illustrates the key steps in the biosynthesis of MeSA and its conversion to MeSA 2-O-β-D-glucoside.

Biosynthesis of MeSA 2-O-β-D-glucoside in plants.

Experimental Protocols

This section provides a detailed protocol for the quantification of MeSA 2-O-β-D-glucoside in plant tissue using MeSA 2-O-β-D-glucoside-d4 as an internal standard. This protocol can be adapted for other biological matrices such as plasma or urine with appropriate modifications to the sample preparation procedure.

Materials and Reagents

• MeSA 2-O-β-D-glucoside analytical standard

• MeSA 2-O-β-D-glucoside-d4 internal standard

• LC-MS grade methanol, acetonitrile, and water

• Formic acid

• Milli-Q or equivalent purified water

• Plant tissue samples

• Liquid nitrogen

• 2 mL microcentrifuge tubes

• Centrifuge

• Vortex mixer

• Syringe filters (0.22 µm)

• LC-MS vials

Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve MeSA 2-O-β-D-glucoside and MeSA 2-O-β-D-glucoside-d4 in methanol to prepare individual stock solutions of 1 mg/mL. Store at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions of MeSA 2-O-β-D-glucoside by serial dilution of the stock solution with methanol:water (1:1, v/v) to obtain concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (100 ng/mL): Dilute the MeSA 2-O-β-D-glucoside-d4 stock solution with methanol:water (1:1, v/v) to a final concentration of 100 ng/mL.

Sample Preparation (Plant Tissue)

• Homogenization: Freeze approximately 100 mg of plant tissue in liquid nitrogen and grind to a fine powder using a mortar and pestle or a cryogenic grinder.

• Extraction: Transfer the powdered tissue to a 2 mL microcentrifuge tube. Add 1 mL of ice-cold methanol containing the internal standard (MeSA 2-O-β-D-glucoside-d4 at 100 ng/mL).

• Vortexing and Centrifugation: Vortex the mixture vigorously for 1 minute, followed by sonication for 10 minutes in an ice bath. Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Filtration: Collect the supernatant and filter it through a 0.22 µm syringe filter into an LC-MS vial.

• Injection: The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are suggested starting conditions and may require optimization for your specific instrumentation and application.

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	5% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions	MeSA 2-O-β-D-glucoside: m/z 313.1 → 151.0 MeSA 2-O-β-D-glucoside-d4: m/z 317.1 → 155.0 (hypothetical, requires optimization)
Collision Energy (CE)	Optimize for each transition
Source Temperature	500°C
IonSpray Voltage	-4500 V

Experimental Workflow Diagram

LC-MS/MS quantification workflow.

Data Presentation and Quantitative Analysis

A calibration curve should be constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. A linear regression analysis with a weighting factor (e.g., 1/x or 1/x²) is typically used.

Example Calibration Curve Data

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,250	50,500	0.025
5	6,300	51,000	0.124
10	12,800	50,800	0.252
50	64,500	51,200	1.260
100	129,000	50,900	2.534
500	650,000	51,100	12.720
1000	1,310,000	50,700	25.838

Evaluation of Matrix Effects

The use of MeSA 2-O-β-D-glucoside-d4 effectively compensates for matrix-induced signal suppression or enhancement. The following table illustrates a hypothetical comparison of the recovery and precision of the assay with and without the use of the internal standard in a complex matrix.

Parameter	Without Internal Standard	With MeSA 2-O-β-D-glucoside-d4
Spiked Concentration (ng/mL)	50	50
Mean Measured Conc. (ng/mL) (n=6)	38.5	49.2
Accuracy / Recovery (%)	77.0	98.4
Precision (%RSD)	18.5	4.2

Conclusion

The use of MeSA 2-O-β-D-glucoside-d4 as an internal standard provides a robust and reliable method for the quantitative analysis of MeSA 2-O-β-D-glucoside in complex biological matrices by LC-MS/MS. This approach effectively mitigates variability arising from sample preparation and matrix effects, leading to significantly improved accuracy and precision. The detailed protocols and methodologies presented in these application notes serve as a comprehensive guide for researchers and scientists in the fields of drug development, metabolomics, and plant sciences.

Application Notes and Protocols for the Quantitative Analysis of Methyl Salicylate Glycosides Using MeSA 2-O-β-D-glucoside-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate (MeSA), a volatile organic compound known for its characteristic wintergreen scent, plays a crucial role in plant defense signaling.[1] In plants, MeSA is often found conjugated to sugars, forming methyl salicylate glycosides. These non-volatile glycosides can act as storage forms, which can be rapidly converted back to the volatile MeSA upon enzymatic hydrolysis.[2] Accurate quantification of these glycosides is essential for understanding their physiological functions and for various applications in agriculture and drug development.

This document provides a detailed protocol for the quantitative analysis of methyl salicylate glycosides in plant tissues using a stable isotope-labeled internal standard, Methyl Salicylate 2-O-β-D-glucoside-d4 (MeSA 2-O-β-D-glucoside-d4). The use of a deuterated internal standard is critical for accurate quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS) as it effectively corrects for variations in sample extraction, processing, and matrix effects.[3]

Experimental Protocols

Overview of the Analytical Workflow

The overall workflow for the quantitative analysis of methyl salicylate glycosides consists of several key steps: sample homogenization, extraction of analytes, purification of the extract, and subsequent analysis by LC-MS/MS. The internal standard, MeSA 2-O-β-D-glucoside-d4, is added at the beginning of the extraction process to ensure accurate quantification.

Figure 1: Experimental workflow for the quantitative analysis of methyl salicylate glycosides.

Materials and Reagents

• Plant tissue (e.g., leaves, roots)

• Liquid nitrogen

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• MeSA 2-O-β-D-glucoside (analytical standard)

• MeSA 2-O-β-D-glucoside-d4 (internal standard)

• Solid-Phase Extraction (SPE) C18 cartridges

• Microcentrifuge tubes (1.5 mL and 2 mL)

• Syringe filters (0.22 µm)

• LC-MS vials

Sample Preparation and Extraction

• Homogenization: Freeze approximately 100 mg of fresh plant tissue in liquid nitrogen and grind to a fine powder using a pre-chilled mortar and pestle or a tissue homogenizer.

• Extraction: Transfer the powdered tissue to a 2 mL microcentrifuge tube. Add 1 mL of pre-chilled 80% methanol containing the internal standard, MeSA 2-O-β-D-glucoside-d4, at a final concentration of 50 ng/mL.

• Vortex and Sonicate: Vortex the mixture vigorously for 1 minute, followed by sonication in an ice bath for 10 minutes.

• Centrifugation: Centrifuge the sample at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new 1.5 mL microcentrifuge tube.

• Re-extraction (Optional but Recommended): To improve recovery, re-extract the pellet with another 0.5 mL of 80% methanol, vortex, sonicate, and centrifuge as described above. Combine the supernatants.

Solid-Phase Extraction (SPE) Cleanup

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of ultrapure water.

• Sample Loading: Load the combined supernatant from the extraction step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of ultrapure water to remove polar impurities.

• Elution: Elute the methyl salicylate glycosides with 2 mL of methanol into a clean collection tube.

• Drying: Dry the eluate completely under a gentle stream of nitrogen gas at room temperature.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an LC-MS vial.

LC-MS/MS Analysis

The analysis is performed using a high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

Table 1: LC-MS/MS Parameters

Parameter	Setting
LC System
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	See Table 2
Dwell Time	100 ms
Collision Energy	Optimized for each transition
Capillary Voltage	3.5 kV

Table 2: MRM Transitions for Methyl Salicylate Glycosides

Compound	Precursor Ion (m/z)	Product Ion (m/z)
MeSA 2-O-β-D-glucoside	313.1	151.0
MeSA 2-O-β-D-glucoside-d4 (IS)	317.1	155.0

Note: MRM transitions should be optimized for the specific instrument being used.

Quantification and Data Analysis

• Calibration Curve: Prepare a series of calibration standards of MeSA 2-O-β-D-glucoside (e.g., 1, 5, 10, 50, 100, 200 ng/mL) in the same solvent used for sample reconstitution. Each calibration standard should contain the internal standard at the same concentration as in the samples (50 ng/mL).

• Data Acquisition: Analyze the calibration standards and the samples by LC-MS/MS.

• Quantification: Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. The concentration of methyl salicylate glycosides in the samples can then be determined from this curve.

Data Presentation

The following tables provide an example of how to present the quantitative data obtained from this protocol.

Table 3: Calibration Curve Data for MeSA 2-O-β-D-glucoside

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	75,100	0.020
5	7,650	74,800	0.102
10	15,300	75,500	0.203
50	75,800	74,900	1.012
100	152,000	75,200	2.021
200	305,000	75,300	4.050
R²	0.9998

Table 4: Quantification of MeSA 2-O-β-D-glucoside in Plant Samples

Sample ID	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Concentration (ng/mL)	Concentration (µg/g FW)
Control 1	22,400	74,500	0.301	14.9	1.49
Control 2	23,100	75,100	0.308	15.2	1.52
Treated 1	89,500	75,300	1.188	58.8	5.88
Treated 2	92,100	74,900	1.230	60.9	6.09

Signaling Pathway Visualization

Methyl salicylate plays a key role in plant defense, particularly in systemic acquired resistance (SAR). The following diagram illustrates a simplified signaling pathway.

Figure 2: Simplified signaling pathway of methyl salicylate in systemic acquired resistance.

Application Notes

• Internal Standard: The use of a stable isotope-labeled internal standard, such as MeSA 2-O-β-D-glucoside-d4, is crucial for accurate quantification. It co-elutes with the analyte and experiences similar ionization effects, thus compensating for matrix effects and variations in sample recovery.

• Method Validation: For reliable results, the analytical method should be validated according to established guidelines.[4][5][6] This includes assessing linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ).

• Matrix Effects: Plant extracts are complex matrices that can cause ion suppression or enhancement in the mass spectrometer.[4][5] The use of an internal standard and proper sample cleanup, such as SPE, can help to minimize these effects.

• Troubleshooting: Low recovery of the analyte can be due to inefficient extraction or degradation. Ensure that the extraction solvent is appropriate for the polarity of the glycosides and that samples are kept cold to minimize enzymatic activity. If issues persist, consider optimizing the SPE protocol or using a different cleanup method.

• Generalizability: This protocol can be adapted for the quantification of other methyl salicylate glycosides by optimizing the MRM transitions and LC gradient for each specific analyte.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]
• 5. Validated method for phytohormone quantification in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. blacpma.ms-editions.cl [blacpma.ms-editions.cl]

Application Notes and Protocols for the Use of MeSA 2-O-β-D-glucoside-d4 in Plant Metabolomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate (MeSA) is a volatile organic compound that plays a crucial role in plant defense signaling, including systemic acquired resistance (SAR). In response to pathogen attack, salicylic acid (SA) can be converted to MeSA, which can then act as a mobile signal.[1][2] To regulate its activity and facilitate transport and storage, MeSA can be glycosylated to form methyl salicylate 2-O-β-D-glucoside (MeSA-Glc). The quantification of MeSA-Glc is therefore critical for understanding the dynamics of plant defense responses. The use of a stable isotope-labeled internal standard, such as MeSA 2-O-β-D-glucoside-d4, is the gold standard for accurate quantification by mass spectrometry, as it corrects for matrix effects and variations in sample preparation and instrument response.

This document provides a detailed protocol for the extraction and quantification of MeSA 2-O-β-D-glucoside in plant tissues using MeSA 2-O-β-D-glucoside-d4 as an internal standard via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the relevant biological pathway and the experimental workflow for the quantification of MeSA 2-O-β-D-glucoside.

Figure 1: Simplified signaling pathway of methyl salicylate in plant defense.

Figure 2: Workflow for MeSA 2-O-β-D-glucoside quantification.

Experimental Protocols

Materials and Reagents

• Plant tissue (e.g., Arabidopsis thaliana, Nicotiana tabacum leaves)

• MeSA 2-O-β-D-glucoside analytical standard

• MeSA 2-O-β-D-glucoside-d4 (internal standard)

• Liquid nitrogen

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Microcentrifuge tubes (1.5 mL and 2.0 mL)

• Solid Phase Extraction (SPE) cartridges (e.g., C18, if necessary)

• Syringe filters (0.22 µm, PTFE)

Sample Preparation and Extraction

• Harvesting: Harvest approximately 100 mg of fresh plant tissue and immediately flash-freeze in liquid nitrogen to quench metabolic activity.

• Homogenization: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.

• Extraction:

  • Transfer the powdered tissue to a pre-weighed 2.0 mL microcentrifuge tube.

  • Prepare an extraction solvent of 80% methanol in water.

  • Prepare a stock solution of MeSA 2-O-β-D-glucoside-d4 in methanol (e.g., 1 µg/mL).

  • Add 1 mL of the 80% methanol extraction solvent containing the internal standard (MeSA 2-O-β-D-glucoside-d4) at a final concentration of 10 ng/mL to the plant tissue.

  • Vortex vigorously for 1 minute.

  • Incubate on ice for 20 minutes, with vortexing every 5 minutes.

• Centrifugation: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Filtration: Transfer the supernatant to a new microcentrifuge tube and filter through a 0.22 µm PTFE syringe filter into an LC-MS vial.

LC-MS/MS Analysis

The following parameters are a starting point and may require optimization for your specific instrumentation.

Parameter	Recommended Setting
LC System	UPLC/UHPLC system
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient	0-1 min, 5% B; 1-10 min, 5-95% B; 10-12 min, 95% B; 12-12.1 min, 95-5% B; 12.1-15 min, 5% B
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temp.	150°C
Desolvation Temp.	400°C

Multiple Reaction Monitoring (MRM) Transitions

The following MRM transitions are proposed for the quantification of MeSA 2-O-β-D-glucoside and its deuterated internal standard. These should be optimized for your specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
MeSA 2-O-β-D-glucoside	313.1	151.0 (Quantifier)	15	100
313.1	121.0 (Qualifier)	25	100
MeSA 2-O-β-D-glucoside-d4	317.1	155.0 (Quantifier)	15	100
317.1	125.0 (Qualifier)	25	100

Note: The precursor ion in negative mode is [M-H]⁻. The d4 label is assumed to be on the aromatic ring of the methyl salicylate moiety.

Data Presentation and Analysis

Calibration Curve

Prepare a series of calibration standards by spiking known concentrations of the MeSA 2-O-β-D-glucoside analytical standard into a representative blank matrix (e.g., an extract from a plant known to have low levels of the analyte). The concentration of the internal standard (MeSA 2-O-β-D-glucoside-d4) should be kept constant in all calibration standards and samples. Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte to generate a calibration curve.

Quantitative Data Summary

The following table presents representative data for the quantification of MeSA 2-O-β-D-glucoside in Arabidopsis thaliana leaves after treatment with a pathogen-associated molecular pattern (PAMP) to induce a defense response.

Sample	Treatment	Time Point	MeSA 2-O-β-D-glucoside (ng/g fresh weight)	Standard Deviation
Col-0	Mock	6 h	12.5	2.1
Col-0	PAMP	6 h	45.8	5.7
Col-0	Mock	24 h	15.1	3.0
Col-0	PAMP	24 h	128.3	14.2
sid2 mutant	Mock	24 h	8.9	1.8
sid2 mutant	PAMP	24 h	22.4	4.5

This is example data and should be replaced with experimental results.

Conclusion

The protocol described provides a robust and accurate method for the quantification of MeSA 2-O-β-D-glucoside in plant tissues. The use of a deuterated internal standard is essential for reliable quantification in complex plant matrices. This methodology will be valuable for researchers investigating plant-pathogen interactions, systemic acquired resistance, and the broader field of plant metabolomics.

References

• 1. Salicylic Acid Biosynthesis and Metabolism: A Divergent Pathway for Plants and Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the GC-MS Analysis of Essential Oils Using MeSA 2-O-β-D-glucoside-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate (MeSA), a significant contributor to the characteristic aroma of many essential oils, is often present in both its free and glycosidically bound forms. The glycosidic form, primarily MeSA 2-O-β-D-glucoside, acts as a non-volatile precursor, releasing the aromatic MeSA through enzymatic or chemical hydrolysis. Accurate quantification of this bound form is crucial for understanding the total aromatic potential of an essential oil and for quality control in various applications, including pharmaceuticals and fragrance development.

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile compounds in essential oils.[1] However, the direct analysis of non-volatile glycosides like MeSA 2-O-β-D-glucoside by GC-MS is not feasible. Therefore, a sample preparation step involving either hydrolysis to release the aglycone (MeSA) or derivatization to increase the volatility of the entire glycoside is necessary.[2]

The use of a stable isotope-labeled internal standard is the gold standard for achieving accurate and precise quantification in chromatographic methods.[3][4] MeSA 2-O-β-D-glucoside-d4, a deuterated analog of the target analyte, is the ideal internal standard for this analysis. It mimics the chemical behavior of the native analyte during sample preparation (hydrolysis or derivatization) and analysis, thus compensating for variations in extraction efficiency, derivatization yield, and instrument response.[5][6]

These application notes provide detailed protocols for the quantitative analysis of MeSA 2-O-β-D-glucoside in essential oils using MeSA 2-O-β-D-glucoside-d4 as an internal standard, followed by GC-MS analysis. Two primary methodologies are presented: Protocol A - Acid Hydrolysis and Protocol B - Silylation (Derivatization) .

Core Principles: The Role of a Deuterated Glucoside Internal Standard

A deuterated internal standard is a form of the analyte where several hydrogen atoms are replaced by deuterium atoms.[3] For the quantification of MeSA 2-O-β-D-glucoside, the use of its deuterated counterpart (MeSA 2-O-β-D-glucoside-d4) is advantageous for several reasons:

• Correction for Procedural Losses: The internal standard is added at the very beginning of the sample preparation. Any loss of the analyte during extraction, hydrolysis, or derivatization will be mirrored by a proportional loss of the internal standard.[6]

• Improved Accuracy and Precision: By using the ratio of the analyte peak area to the internal standard peak area for quantification, variability in injection volume and instrument response is effectively normalized.[7]

• Similar Chemical and Physical Properties: The deuterated standard has nearly identical chemical and physical properties to the analyte, ensuring it behaves similarly during all stages of the analytical process.[3]

• Distinct Mass-to-Charge Ratio: The mass spectrometer can easily distinguish between the analyte and the deuterated internal standard due to their different masses, while their chromatographic retention times are nearly identical.

Experimental Protocols

Protocol A: Quantification via Acid Hydrolysis

This protocol involves the cleavage of the glycosidic bond to release free methyl salicylate, which is then extracted and analyzed by GC-MS.

Materials and Reagents:

• Essential oil sample

• MeSA 2-O-β-D-glucoside-d4 internal standard solution (e.g., 100 µg/mL in methanol)

• Methanol (HPLC grade)

• Hydrochloric acid (HCl), 2M

• Sodium chloride (NaCl)

• Dichloromethane (DCM), GC grade

• Anhydrous sodium sulfate (Na₂SO₄)

• GC vials with inserts

Procedure:

• Sample Preparation:

  • Accurately weigh 100 mg of the essential oil sample into a 10 mL screw-cap glass tube.

  • Add 100 µL of the MeSA 2-O-β-D-glucoside-d4 internal standard solution.

  • Add 2 mL of methanol and vortex to dissolve the oil.

• Hydrolysis:

  • Add 2 mL of 2M HCl to the sample solution.

  • Cap the tube tightly and place it in a heating block or water bath at 80°C for 2 hours.

  • Allow the mixture to cool to room temperature.

• Extraction:

  • Add 2 mL of saturated NaCl solution to the cooled mixture.

  • Add 2 mL of dichloromethane, cap the tube, and vortex vigorously for 1 minute.

  • Centrifuge at 3000 rpm for 5 minutes to separate the layers.

  • Carefully transfer the lower organic layer (DCM) to a clean glass tube using a Pasteur pipette.

  • Repeat the extraction of the aqueous layer with another 2 mL of dichloromethane.

  • Combine the organic extracts.

• Drying and Concentration:

  • Add a small amount of anhydrous sodium sulfate to the combined organic extract to remove any residual water.

  • Transfer the dried extract to a clean GC vial.

  • If necessary, concentrate the sample under a gentle stream of nitrogen to a final volume of 200 µL.

• GC-MS Analysis:

  • Inject 1 µL of the final extract into the GC-MS system.

Workflow for Protocol A: Acid Hydrolysis

References

• 1. benchchem.com [benchchem.com]
• 2. Derivatization of carbohydrates for GC and GC-MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 6. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 7. Quantitative analysis of essential oils: a complex task | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Isotopic Labeling with MeSA 2-O-β-D-glucoside-d4 in Metabolic Flux Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic flux analysis (MFA) is a critical tool for elucidating the dynamics of metabolic pathways, providing quantitative insights into the rates of intracellular reactions. The use of stable isotope-labeled compounds as tracers is central to MFA, allowing for the precise tracking of metabolic fates of specific molecules.[1][2][3] Methyl salicylate (MeSA) and its glycosides are naturally occurring compounds with known anti-inflammatory properties.[4][5] Understanding their metabolic fate is crucial for the development of salicylate-based therapeutics with improved efficacy and reduced side effects.

This document provides detailed application notes and protocols for the use of methyl salicylate 2-O-β-D-glucoside-d4 (MeSA-glc-d4) as a tracer for in vitro and in vivo metabolic flux analysis. The deuterium-labeled glucoside allows for the sensitive and specific tracking of its absorption, distribution, metabolism, and excretion (ADME) profile using mass spectrometry.

Principles of MeSA-glc-d4 Based Metabolic Flux Analysis

The core principle of using MeSA-glc-d4 in MFA is to introduce a labeled precursor into a biological system and monitor the appearance of the deuterium label in downstream metabolites over time. By quantifying the rate of formation of these labeled metabolites, the flux through specific metabolic pathways can be determined.

Upon administration, it is hypothesized that MeSA-glc-d4 is first deglycosylated to form methyl salicylate-d4 (MeSA-d4). MeSA-d4 is then likely hydrolyzed to salicylic acid-d4 (SA-d4). Salicylic acid is known to undergo further phase II metabolism, primarily through glucuronidation to form salicylic acid acyl glucuronide-d4 (SA-AG-d4) and phenolic glucuronide (SA-PG-d4), and conjugation with glycine to form salicyluric acid-d4 (SU-d4). The detection and quantification of these d4-labeled metabolites provide a direct measure of the metabolic flux through these pathways.

Proposed Metabolic Pathway of MeSA 2-O-β-D-glucoside-d4

Figure 1: Proposed metabolic pathway of MeSA 2-O-β-D-glucoside-d4.

Experimental Protocols

The following protocols are generalized for in vitro and in vivo studies. Researchers should optimize these protocols based on their specific experimental system and objectives.

In Vitro Metabolic Flux Analysis using Hepatocytes

This protocol describes the use of primary hepatocytes to study the metabolism of MeSA-glc-d4.

Materials:

• MeSA 2-O-β-D-glucoside-d4

• Cryopreserved primary human hepatocytes

• Hepatocyte culture medium

• Collagen-coated 6-well plates

• Acetonitrile (ACN) with 0.1% formic acid (FA)

• Methanol (MeOH)

• LC-MS grade water

• Internal Standard (e.g., Salicylic acid-13C6)

Protocol:

• Cell Seeding: Thaw and seed hepatocytes on collagen-coated 6-well plates at a density of 1 x 10^6 cells/well. Culture for 24 hours to allow for cell attachment and recovery.

• Tracer Introduction: Prepare a stock solution of MeSA-glc-d4 in DMSO. Dilute the stock solution in culture medium to a final concentration of 10 µM. Remove the old medium from the cells and add 1 mL of the MeSA-glc-d4 containing medium to each well.

• Time-Course Sampling: At specified time points (e.g., 0, 15, 30, 60, 120, 240 minutes), collect both the cell culture medium and the cell lysate.

  • Medium: Transfer the supernatant to a new tube.

  • Cell Lysate: Wash the cells twice with ice-cold PBS. Add 500 µL of ice-cold 80% methanol to each well to quench metabolism and lyse the cells. Scrape the cells and collect the lysate.

• Metabolite Extraction:

  • To 100 µL of medium or cell lysate, add 400 µL of ACN containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of 50% methanol for LC-MS analysis.

• LC-MS/MS Analysis: Analyze the samples using a high-resolution mass spectrometer coupled with a UPLC system. A reverse-phase C18 column is recommended.

Experimental Workflow Diagram

Figure 2: Experimental workflow for in vitro metabolic flux analysis.

Data Presentation

The following tables present hypothetical quantitative data from an in vitro experiment as described above. Concentrations are in µM.

Table 1: Hypothetical Concentrations of MeSA-glc-d4 and its Metabolites in Cell Culture Medium

Time (min)	MeSA-glc-d4 (µM)	MeSA-d4 (µM)	SA-d4 (µM)	SU-d4 (µM)	SA-AG-d4 (µM)
0	10.00	0.00	0.00	0.00	0.00
15	8.50	1.20	0.25	0.05	0.01
30	6.80	2.10	0.85	0.15	0.03
60	4.20	3.50	1.80	0.35	0.07
120	1.50	4.10	3.50	0.60	0.15
240	0.20	2.50	5.10	1.20	0.30

Table 2: Hypothetical Intracellular Concentrations of MeSA-glc-d4 and its Metabolites

Time (min)	MeSA-glc-d4 (µM)	MeSA-d4 (µM)	SA-d4 (µM)
0	0.00	0.00	0.00
15	0.80	0.50	0.10
30	1.20	0.90	0.35
60	0.90	1.50	0.80
120	0.30	1.80	1.60
240	0.05	0.90	2.50

Metabolic Flux Calculation

The rate of formation of each metabolite (the flux) can be calculated from the concentration data. For a simplified model, the flux (V) can be estimated as the change in concentration (ΔC) over the change in time (Δt).

• V_deglycosylation ≈ Δ[MeSA-d4] / Δt

• V_hydrolysis ≈ Δ[SA-d4] / Δt

• V_glycine_conjugation ≈ Δ[SU-d4] / Δt

More sophisticated computational models, often using software like INCA or Metran, can be employed for more accurate flux determination by fitting the data to a metabolic network model.

Logical Diagram for Flux Calculation

Figure 3: Logical relationship for metabolic flux calculation.

Conclusion

The use of MeSA 2-O-β-D-glucoside-d4 provides a powerful tool for the quantitative analysis of methyl salicylate metabolism. The protocols and principles outlined in this document offer a framework for researchers to design and execute metabolic flux analysis experiments to better understand the biotransformation of this important class of compounds. The insights gained from such studies are invaluable for the development of novel therapeutics with optimized pharmacokinetic and pharmacodynamic properties.

References

• 1. Metabolic Flux Analysis—Linking Isotope Labeling and Metabolic Fluxes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Metabolic Flux Analysis—Linking Isotope Labeling and Metabolic Fluxes | Semantic Scholar [semanticscholar.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Naturally occurring methyl salicylate glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of MeSA 2-O-β-D-glucoside-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Salicylate (MeSA) is a volatile organic compound involved in plant defense signaling, particularly in systemic acquired resistance (SAR). In plants, MeSA can be glycosylated to form MeSA 2-O-β-D-glucoside (MeSA-Glc), a non-volatile storage form. The analysis of MeSA-Glc is crucial for understanding the regulation of plant immune responses. For accurate quantification, especially in complex biological matrices, a stable isotope-labeled internal standard, such as MeSA 2-O-β-D-glucoside-d4 (MeSA-Glc-d4), is employed to correct for matrix effects and variations in sample preparation and instrument response.

This document provides detailed application notes and protocols for the sample preparation and analysis of MeSA 2-O-β-D-glucoside using MeSA 2-O-β-D-glucoside-d4 as an internal standard, primarily by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathway and Experimental Workflow

To contextualize the analysis, it is important to understand the biological pathway of MeSA and the general workflow for its quantification.

Caption: Simplified signaling pathway of MeSA in plant defense.

The general workflow for the quantification of MeSA 2-O-β-D-glucoside is outlined below.

Caption: General experimental workflow for MeSA-Glc analysis.

Experimental Protocols

Preparation of Standards

• Stock Solutions: Prepare individual stock solutions of MeSA 2-O-β-D-glucoside and MeSA 2-O-β-D-glucoside-d4 in methanol at a concentration of 1 mg/mL. Store these stock solutions at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the MeSA 2-O-β-D-glucoside stock solution with the initial mobile phase (e.g., 10% methanol in water with 0.1% formic acid) to create a calibration curve. The concentration range should be selected based on the expected concentrations in the samples.

• Internal Standard Working Solution: Prepare a working solution of MeSA 2-O-β-D-glucoside-d4 at a fixed concentration (e.g., 100 ng/mL) in the extraction solvent. The optimal concentration of the internal standard should be determined during method development.

Sample Preparation from Plant Tissue

This protocol is a general guideline and may require optimization for different plant tissues.

• Harvesting and Freezing: Harvest fresh plant tissue (e.g., 100 mg of Arabidopsis leaves) and immediately freeze it in liquid nitrogen to quench metabolic activity.

• Homogenization:

  • Place the frozen tissue in a 2 mL microcentrifuge tube with two small steel beads.

  • Add 1 mL of pre-chilled extraction solvent (e.g., 80% methanol in water) containing the known concentration of the MeSA 2-O-β-D-glucoside-d4 internal standard.

  • Homogenize the tissue using a bead beater or a tissue lyser for 2-5 minutes at a high frequency. Keep the samples on ice during and after homogenization.

• Protein Precipitation and Debris Removal:

  • Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris and precipitated proteins.

• Supernatant Collection:

  • Carefully transfer the supernatant to a new microcentrifuge tube.

• Optional: Solid Phase Extraction (SPE) for Sample Cleanup:

  • For complex matrices, an SPE cleanup step may be necessary to remove interfering compounds. A reverse-phase C18 cartridge is a common choice for this type of analyte.

  • Conditioning: Condition the C18 cartridge with 1 mL of methanol followed by 1 mL of water.

  • Loading: Load the supernatant onto the conditioned cartridge.

  • Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar impurities.

  • Elution: Elute the MeSA 2-O-β-D-glucoside and the internal standard with 1 mL of methanol or acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the supernatant (or the eluate from SPE) to dryness under a gentle stream of nitrogen at 30-40°C.

  • Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase (e.g., 10% methanol in water with 0.1% formic acid).

  • Vortex briefly and centrifuge at 14,000 x g for 10 minutes at 4°C to pellet any remaining particulates.

• Transfer to Autosampler Vial:

  • Transfer the final supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are suggested starting parameters for LC-MS/MS analysis and should be optimized for the specific instrument and application.

Liquid Chromatography (LC) Parameters

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with a low percentage of B (e.g., 5-10%), ramp up to a high percentage (e.g., 95%) over several minutes, hold, and then return to initial conditions for re-equilibration. A typical gradient might be: 0-1 min, 10% B; 1-8 min, 10-95% B; 8-10 min, 95% B; 10.1-12 min, 10% B.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	30 - 40°C
Injection Volume	5 - 10 µL

Mass Spectrometry (MS) Parameters

The analysis should be performed in Multiple Reaction Monitoring (MRM) mode for the highest sensitivity and selectivity. The exact MRM transitions (precursor ion -> product ion) and collision energies need to be determined by infusing standard solutions of MeSA 2-O-β-D-glucoside and MeSA 2-O-β-D-glucoside-d4 into the mass spectrometer.

Based on the structure of MeSA 2-O-β-D-glucoside (molecular weight ~314.29 g/mol ), the precursor ion in negative ion mode would likely be the deprotonated molecule [M-H]⁻ at m/z 313.3. A characteristic fragmentation would be the loss of the glucose moiety (162.05 Da), resulting in the methyl salicylate anion at m/z 151.1. For MeSA 2-O-β-D-glucoside-d4, the precursor ion would be at m/z 317.3, fragmenting to the d4-methyl salicylate anion at m/z 155.1.

Proposed MRM Transitions (to be confirmed experimentally):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
MeSA 2-O-β-D-glucoside	313.3	151.1	To be optimized
MeSA 2-O-β-D-glucoside-d4	317.3	155.1	To be optimized

Data Presentation and Quantitative Analysis

Quantitative data from method validation should be summarized in tables for clarity and easy comparison. Below are examples of tables that should be generated during method validation.

Table 1: Method Performance Characteristics

Parameter	Result
Linearity (R²)	> 0.99
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Table 2: Calibration Curve Data

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	...
5	...
10	...
50	...
100	...
500	...

Table 3: Recovery and Matrix Effect

QC Level	Spiked Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Low	10	...	...	...
Medium	100	...	...	...
High	400	...	...	...

Conclusion

This document provides a comprehensive guide for the sample preparation and analysis of MeSA 2-O-β-D-glucoside using its deuterated internal standard. The provided protocols and application notes are intended as a starting point and should be thoroughly optimized and validated for the specific matrix and instrumentation used in your laboratory. Accurate quantification of MeSA 2-O-β-D-glucoside is essential for advancing our understanding of plant defense mechanisms and may have applications in the development of novel strategies for crop protection.

Application Notes &amp; Protocols: MeSA 2-O-β-D-glucoside-d4 in Wine Aroma Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate (MeSA) is a volatile organic compound that contributes to the aromatic profile of many plants and is increasingly recognized for its role in the aroma of certain wines, particularly after aging. In grapes and wine, MeSA often exists in a non-volatile, glycosidically-bound form, acting as a flavor precursor.[1][2] The primary glycoside of interest is Methyl Salicylate 2-O-β-D-glucoside (MeSA-glc). The release of free MeSA from this precursor through acid or enzymatic hydrolysis during winemaking and aging can significantly influence the final sensory characteristics of the wine, imparting notes described as balsamic or wintergreen.[1][3]

The accurate quantification of these glycosidic precursors is crucial for understanding and predicting the aromatic potential of grapes and wine. Stable Isotope Dilution Analysis (SIDA) is a powerful technique for the precise quantification of target analytes in complex matrices like wine.[4][5] This document provides detailed application notes and protocols for the use of MeSA 2-O-β-D-glucoside-d4 as an internal standard for the quantification of its native analogue in wine.

Biochemical Pathway of MeSA 2-O-β-D-glucoside in Vitis vinifera

In grapevines (Vitis vinifera), the biosynthesis of methyl salicylate and its subsequent glycosylation is part of the plant's secondary metabolism, often associated with defense signaling.[6][7] The pathway begins with the shikimate pathway, a central route in plants for the production of aromatic amino acids.[8][9][10][11] Chorismate, an intermediate of this pathway, is converted to salicylic acid (SA). The salicylic acid is then methylated by the enzyme SA-methyltransferase to form methyl salicylate (MeSA).[3][6][12] Finally, a glucosyltransferase enzyme attaches a glucose molecule to MeSA, forming the non-volatile MeSA 2-O-β-D-glucoside, which can be stored in the grape berry.[7][13]

References

• 1. An LC-MS/MS Approach for Determining Glycosidic Linkages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lebrilla.faculty.ucdavis.edu [lebrilla.faculty.ucdavis.edu]
• 3. academic.oup.com [academic.oup.com]
• 4. bio-conferences.org [bio-conferences.org]
• 5. Development and validation of a high-throughput analysis of glutathione in grapes, musts and wines by Stable Isotope Dilution Assay and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Vitis vinifera root and leaf metabolic composition during fruit maturation: implications of defoliation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Shikimate and Phenylalanine Biosynthesis in the Green Lineage [frontiersin.org]
• 10. Shikimate pathway - Wikipedia [en.wikipedia.org]
• 11. Metabolic Engineering of the Shikimate Pathway for Production of Aromatics and Derived Compounds—Present and Future Strain Construction Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bioone.org [bioone.org]
• 13. plantae.org [plantae.org]

Application Notes and Protocols for the Quantification of Plant Secondary Metabolites Using Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of plant secondary metabolites is crucial for various fields, including pharmacology, agriculture, and food science. These compounds exhibit a wide range of biological activities and their precise measurement is essential for understanding their roles in plant physiology, assessing the quality of plant-based products, and for drug discovery and development. Mass spectrometry (MS), coupled with chromatographic separation techniques like liquid chromatography (LC) and gas chromatography (GC), has become the gold standard for the sensitive and selective quantification of these metabolites.[1][2][3]

The use of stable isotope-labeled internal standards, particularly deuterated standards, is a powerful strategy to enhance the accuracy and precision of quantitative MS-based methods.[4][5][6] Deuterated standards are synthetic analogs of the target analyte where one or more hydrogen atoms have been replaced by deuterium. Since they are chemically almost identical to the analyte, they co-elute during chromatography and exhibit similar ionization behavior in the mass spectrometer.[7] This allows for the effective correction of variations that can occur during sample preparation, chromatography, and ionization, such as matrix effects, extraction losses, and instrument fluctuations.[8][9][10] This application note provides detailed protocols for the quantification of major classes of plant secondary metabolites—cannabinoids, flavonoids, and terpenes—using deuterated internal standards.

Advantages of Using Deuterated Internal Standards

The use of deuterated internal standards in quantitative mass spectrometry offers several key advantages over other types of internal standards, such as structural analogs.[5][6]

• Improved Accuracy and Precision: By closely mimicking the behavior of the analyte, deuterated standards effectively compensate for variations in sample extraction efficiency and matrix effects, leading to more accurate and precise quantification.[4] Studies have shown that the use of deuterated standards can significantly reduce the coefficient of variation (%CV) in quantitative analyses.

• Correction for Matrix Effects: Matrix effects, the suppression or enhancement of ionization of the analyte due to co-eluting compounds from the sample matrix, are a major challenge in quantitative MS. Since deuterated standards have nearly identical physicochemical properties to the analyte, they experience the same matrix effects, allowing for accurate normalization of the analyte signal.[4]

• Enhanced Reliability: The use of deuterated standards increases the robustness and reliability of analytical methods, which is particularly important in regulated environments such as drug development and clinical studies.

Quantitative Data Summary

The following tables summarize the quantitative performance of methods utilizing deuterated internal standards compared to those without or with other types of internal standards.

Parameter	Without Internal Standard	With Deuterated Internal Standard	Reference
Accuracy (% Bias)	Can exceed ±15%	Typically within ±5%	[4]
Precision (%CV)	Can be >15%	Typically <10%	[4]
Matrix Effect (% Difference)	Can be >20%	Effectively compensated (<5%)	[4]
Caption: Comparison of assay performance with and without deuterated internal standards.

Analyte	Matrix	Internal Standard	Recovery (%)	RSD (%)	Reference
α-pinene	Cannabis Essential Oil	n-tridecane (analog)	95.0 - 105.7	0.32 - 8.47	[11]
β-myrcene	Cannabis Essential Oil	n-tridecane (analog)	95.0 - 105.7	0.32 - 8.47	[11]
Limonene	Cannabis Essential Oil	n-tridecane (analog)	95.0 - 105.7	0.32 - 8.47	[11]
β-caryophyllene	Cannabis Essential Oil	n-tridecane (analog)	95.0 - 105.7	0.32 - 8.47	[11]
Imidacloprid	Cannabis Flower	Imidacloprid-d4	~100%	<20%	[4]
Caption: Recovery and precision data for the quantification of terpenes and a pesticide in cannabis matrices.

Experimental Protocols

Protocol 1: Quantification of Cannabinoids in Plant Material by LC-MS/MS

This protocol describes the quantification of major cannabinoids (Δ9-THC, CBD, CBN) in dried cannabis flower using deuterated internal standards.

1. Materials and Reagents

• Dried and homogenized cannabis flower

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Deuterated internal standards: Δ9-THC-d3, CBD-d3, CBN-d3 (in methanol)

• Cannabinoid analytical standards: Δ9-THC, CBD, CBN

• 15 mL polypropylene centrifuge tubes

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm PTFE)

• LC-MS/MS system with a C18 column

2. Sample Preparation

• Weigh 100 mg of homogenized plant material into a 15 mL centrifuge tube.

• Add 10 mL of methanol.

• Spike the sample with a known concentration of the deuterated internal standard mixture (e.g., 100 µL of a 1 µg/mL solution of Δ9-THC-d3, CBD-d3, and CBN-d3).

• Vortex for 1 minute.

• Sonicate for 15 minutes in a water bath.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Repeat the extraction (steps 2-7) on the plant material pellet and combine the supernatants.

• Evaporate the combined supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of methanol:water (1:1, v/v).

• Filter the reconstituted extract through a 0.22 µm syringe filter into an autosampler vial.

3. LC-MS/MS Analysis

• LC Column: C18, 2.1 x 100 mm, 2.6 µm

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: 70% A to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MS/MS Detection: Multiple Reaction Monitoring (MRM)

4. MRM Transitions

Analyte	Deuterated Standard	Precursor Ion (m/z)	Product Ion (m/z)
Δ9-THC	Δ9-THC-d3	315.2	193.1
CBD	CBD-d3	315.2	193.1
CBN	CBN-d3	311.2	223.1
Δ9-THC-d3	-	318.2	196.1
CBD-d3	-	318.2	196.1
CBN-d3	-	314.2	226.1

5. Quantification

• Construct a calibration curve by plotting the peak area ratio of the analyte to its deuterated internal standard against the concentration of the analyte.

• Calculate the concentration of each cannabinoid in the sample using the regression equation from the calibration curve.

Protocol 2: Quantification of Flavonoids in Plant Leaves by LC-MS/MS

This protocol outlines a method for the quantification of quercetin and kaempferol in plant leaves using their deuterated analogs.

1. Materials and Reagents

• Fresh or freeze-dried plant leaves

• 80% Methanol

• Formic acid

• Deuterated internal standards: Quercetin-d3, Kaempferol-d3

• Analytical standards: Quercetin, Kaempferol

• Homogenizer

• Solid Phase Extraction (SPE) cartridges (C18)

• LC-MS/MS system

2. Sample Preparation

• Homogenize 100 mg of fresh (or 20 mg of freeze-dried) leaf tissue in 1 mL of 80% methanol containing 1% formic acid.

• Spike the homogenate with a known amount of quercetin-d3 and kaempferol-d3.

• Vortex for 1 minute and then centrifuge at 13,000 rpm for 10 minutes.

• Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

• Load the supernatant onto the SPE cartridge.

• Wash the cartridge with 3 mL of water.

• Elute the flavonoids with 2 mL of methanol.

• Evaporate the eluate to dryness and reconstitute in 200 µL of 50% methanol.

• Filter and transfer to an autosampler vial.

3. LC-MS/MS Analysis

• LC Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: 10% B to 90% B over 10 minutes.

• Flow Rate: 0.3 mL/min

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MS/MS Detection: MRM

4. MRM Transitions

Analyte	Deuterated Standard	Precursor Ion (m/z)	Product Ion (m/z)
Quercetin	Quercetin-d3	301.0	151.0
Kaempferol	Kaempferol-d3	285.0	151.0
Quercetin-d3	-	304.0	153.0
Kaempferol-d3	-	288.0	153.0

5. Quantification

• Perform quantification as described in Protocol 1.

Protocol 3: Quantification of Terpenes in Essential Oils by GC-MS

This protocol details the quantification of volatile terpenes in essential oils using a deuterated internal standard.

1. Materials and Reagents

• Essential oil sample

• Ethyl acetate (GC grade)

• Deuterated internal standard (e.g., Limonene-d10)

• Analytical standards of target terpenes (e.g., α-pinene, β-pinene, limonene, linalool)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

2. Sample Preparation

• Prepare a stock solution of the essential oil by dissolving 10 mg in 10 mL of ethyl acetate.

• Prepare a working solution by diluting the stock solution 1:10 with ethyl acetate.

• Spike 1 mL of the working solution with a known concentration of Limonene-d10.

• Transfer to a GC vial.

3. GC-MS Analysis

• GC Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness

• Injector Temperature: 250°C

• Oven Program: Start at 60°C for 2 min, ramp to 240°C at 3°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Ionization Mode: Electron Ionization (EI) at 70 eV

• MS Detection: Selected Ion Monitoring (SIM)

4. Selected Ions for SIM

Analyte	Deuterated Standard	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
α-Pinene	-	93	136, 91
β-Pinene	-	93	136, 77
Limonene	Limonene-d10	68	93, 136
Linalool	-	93	71, 121
Limonene-d10	-	74	100, 146

5. Quantification

• Perform quantification as described in Protocol 1, using the peak areas of the selected quantifier ions.

Visualizations

Caption: General experimental workflow for quantification.

Caption: Simplified flavonoid biosynthesis pathway.

Caption: Overview of terpene biosynthesis pathways.

References

• 1. UHPLC-MS Analyses of Plant Flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Integrated LC-MS/MS system for plant metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 9. Frontiers | Stable Isotope–Assisted Plant Metabolomics: Combination of Global and Tracer-Based Labeling for Enhanced Untargeted Profiling and Compound Annotation [frontiersin.org]
• 10. Stable Isotope–Assisted Plant Metabolomics: Combination of Global and Tracer-Based Labeling for Enhanced Untargeted Profiling and Compound Annotation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application of MeSA 2-O-β-D-glucoside-d4 in Food Authenticity Studies

Application Note & Protocol

Introduction

Food authenticity is a significant concern for producers, regulators, and consumers. The verification of origin, composition, and production methods of food products is crucial for ensuring quality, safety, and fair trade. In the context of high-value products like wine, verifying the grape variety is a key aspect of authentication. Methyl salicylate (MeSA) and its glycosides have emerged as important chemical markers for this purpose. Certain grape varieties, such as the Italian white wine grapes Verdicchio and Trebbiano di Soave/Lugana, have been shown to contain uniquely high concentrations of MeSA glycosides, including MeSA 2-O-β-D-glucoside.[1][2][3] This distinct chemical signature allows for the differentiation of these wines from others.

Stable isotope-labeled internal standards are the gold standard in quantitative analysis using mass spectrometry, as they correct for variations during sample preparation and analysis.[4][5][6] MeSA 2-O-β-D-glucoside-d4, a deuterated form of the target analyte, is an ideal internal standard for the accurate and precise quantification of its unlabeled counterpart in food matrices. Its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods enables robust and reliable determination of MeSA 2-O-β-D-glucoside concentrations, thereby providing a powerful tool for food authenticity studies.

This document provides a detailed protocol for the application of MeSA 2-O-β-D-glucoside-d4 in the authenticity testing of wine, specifically for varietal verification.

Principle of the Method

The concentration of endogenous MeSA 2-O-β-D-glucoside is determined in a food sample (e.g., wine) using the stable isotope dilution assay (SIDA) method with LC-MS/MS. A known amount of the deuterated internal standard, MeSA 2-O-β-D-glucoside-d4, is added to the sample at the beginning of the preparation process. The deuterated standard behaves almost identically to the native analyte during extraction, chromatography, and ionization.[4][5] By measuring the ratio of the signal from the native analyte to that of the deuterated internal standard, accurate quantification can be achieved, as any loss or variation in signal intensity will affect both compounds equally. The quantified level of MeSA 2-O-β-D-glucoside can then be compared against a database of authentic samples to verify the product's claimed origin or variety.

Logical Workflow for Food Authenticity Verification

Caption: Workflow for wine authenticity verification using a deuterated internal standard.

Biosynthesis of Methyl Salicylate Glucosides in Plants

The presence of MeSA 2-O-β-D-glucoside in plants is a result of secondary metabolism. Salicylic acid is first methylated to form methyl salicylate, which can then be glycosylated by UDP-glycosyltransferases to form the glucoside.

Caption: Simplified biosynthesis pathway of MeSA 2-O-β-D-glucoside.

Experimental Protocol

This protocol is based on methodologies reported for the analysis of MeSA glycosides in wine.[1]

1. Materials and Reagents

• Analytes: MeSA 2-O-β-D-glucoside (analyte standard)

• Internal Standard: MeSA 2-O-β-D-glucoside-d4

• Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Formic acid (LC-MS grade), Ultrapure water

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (if required), 0.45 µm syringe filters

2. Standard Solutions Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve MeSA 2-O-β-D-glucoside and MeSA 2-O-β-D-glucoside-d4 in methanol to prepare individual stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with a suitable solvent (e.g., 10% methanol in water) to create a calibration curve.

• Internal Standard Spiking Solution: Prepare a working solution of MeSA 2-O-β-D-glucoside-d4 at a fixed concentration (e.g., 100 µg/L) to spike into all samples, calibrators, and quality controls.

3. Sample Preparation

• Method A: Direct Filtration (for simple matrices)

  • Take 1 mL of the wine sample.

  • Add a precise volume of the Internal Standard Spiking Solution.

  • Vortex mix for 30 seconds.

  • Filter the sample through a 0.45 µm syringe filter into an LC autosampler vial.

• Method B: Solid Phase Extraction (SPE) (for complex matrices or pre-concentration)

  • Take a larger volume of the wine sample (e.g., 10 mL).

  • Add the Internal Standard Spiking Solution.

  • Condition an appropriate SPE cartridge according to the manufacturer's instructions.

  • Load the spiked sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analytes with a suitable solvent (e.g., methanol).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of the initial mobile phase.

  • Transfer to an LC autosampler vial.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: UHPLC system

• Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient:

  • 0-1 min: 0% B

  • 1-10 min: 0-40% B

  • 10-12 min: 40-100% B

  • 12-15 min: 100% B

  • 15.1-18 min: 0% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Injection Volume: 2 µL

• Mass Spectrometer (MS): Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• Detection: Multiple Reaction Monitoring (MRM)

5. Data Analysis

• Integrate the peak areas for both the analyte (MeSA 2-O-β-D-glucoside) and the internal standard (MeSA 2-O-β-D-glucoside-d4) for each MRM transition.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators.

• Determine the concentration of MeSA 2-O-β-D-glucoside in the samples by interpolating their peak area ratios from the calibration curve.

• Compare the determined concentration with the reference values for authentic wine varieties.

Data Presentation

The quantitative data obtained from the analysis can be used to build a reference database and for authenticity assessment.

Table 1: Representative Concentrations of MeSA Glycosides in Italian White Wines

Wine Variety	Total Bound MeSA (µg/L)	Free MeSA (µg/L)
Verdicchio	456 – 9796	5.5 – 143
Trebbiano di Soave / Lugana	High (genetically similar to Verdicchio)	-
Other White Wines	< 363	< 12

Data summarized from Carlin et al., 2019.[1]

Table 2: Suggested MRM Transitions for LC-MS/MS Analysis

Compound	Precursor Ion [M+Na]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)
MeSA 2-O-β-D-glucoside	337.09	Fragment 1	Optimized Value
Fragment 2	Optimized Value
MeSA 2-O-β-D-glucoside-d4	341.11	Corresponding Fragment 1	Optimized Value
Corresponding Fragment 2	Optimized Value

(Note: Specific product ions and collision energies must be optimized experimentally on the specific instrument being used).

Conclusion

The use of MeSA 2-O-β-D-glucoside-d4 as an internal standard provides a highly accurate and reliable method for quantifying MeSA 2-O-β-D-glucoside in food products. This approach is particularly valuable for the authenticity testing of wines, where the concentration profile of this compound can serve as a varietal marker. The detailed protocol herein provides a robust framework for researchers and quality control laboratories to implement this advanced analytical technique, thereby enhancing the ability to detect fraudulent labeling and ensure the authenticity of high-value food products.

References

• 1. mdpi.com [mdpi.com]
• 2. Free methyl salicylate and its glycosides mapping in monovarietal Italian white wines | OENO One [oeno-one.eu]
• 3. Occurrence, biogenesis and sensory impact of methyl salicylate in Lugana wines | OENO One [oeno-one.eu]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Pharmacokinetic Studies of Methyl Salicylate using MeSA 2-O-β-D-glucoside-d4

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing MeSA 2-O-β-D-glucoside-d4 in the pharmacokinetic analysis of methyl salicylate (MeSA). The inclusion of a deuterated internal standard for a key metabolite enhances the accuracy and reliability of bioanalytical methods, which is crucial for regulatory submissions and a thorough understanding of a drug's disposition.

Introduction to Methyl Salicylate Pharmacokinetics

Methyl salicylate is a widely used topical analgesic that exerts its effects after being metabolized to salicylic acid.[1] Understanding its absorption, distribution, metabolism, and excretion (ADME) is vital for assessing its efficacy and safety. A significant metabolic pathway for methyl salicylate, besides hydrolysis to salicylic acid, is glucosylation, leading to the formation of MeSA 2-O-β-D-glucoside.[1][2] To conduct a comprehensive pharmacokinetic study, it is therefore essential to quantify both the parent compound and its major metabolites.

MeSA 2-O-β-D-glucoside-d4 is the deuterium-labeled form of the methyl salicylate glucoside metabolite.[3] It serves as an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) based bioanalysis.[3] The use of a stable isotope-labeled internal standard is the gold standard in quantitative bioanalysis as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement, thus correcting for variations during sample preparation and analysis.

Metabolic Pathway of Methyl Salicylate

Methyl salicylate undergoes two primary metabolic transformations in the body. The first is hydrolysis by esterases, primarily in the skin and liver, to form the active analgesic compound, salicylic acid.[1] The second is conjugation with glucuronic acid to form MeSA 2-O-β-D-glucoside. Salicylic acid itself is further metabolized through conjugation with glycine or glucuronic acid before renal excretion.[4]

Metabolic fate of Methyl Salicylate.

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in a Rodent Model

This protocol outlines a typical pharmacokinetic study in rats to determine the plasma concentration-time profiles of methyl salicylate and its glucoside metabolite.

1.1. Materials and Reagents:

• Methyl Salicylate formulation for administration

• MeSA 2-O-β-D-glucoside-d4 (Internal Standard)

• Male Sprague-Dawley rats (250-300 g)

• K2-EDTA tubes for blood collection

• Acetonitrile (LC-MS grade)

• Formic acid

• Ultrapure water

• Centrifuge, vortex mixer, and micropipettes

1.2. Study Design and Dosing:

• Acclimatize animals for at least 7 days prior to the study.

• Fast animals overnight before dosing, with free access to water.

• Administer a single dose of methyl salicylate formulation (e.g., topical or oral).

• Collect blood samples (approximately 0.25 mL) via the tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose) into K2-EDTA tubes.

• Centrifuge the blood samples at 4000 x g for 10 minutes at 4°C to separate the plasma.

• Transfer the plasma into labeled cryovials and store at -80°C until analysis.

Protocol 2: Bioanalytical Method for Plasma Sample Analysis

This protocol describes the quantitative analysis of methyl salicylate and MeSA 2-O-β-D-glucoside in plasma using LC-MS/MS.

2.1. Sample Preparation (Protein Precipitation):

• Thaw plasma samples on ice.

• To a 50 µL aliquot of plasma in a microcentrifuge tube, add 150 µL of ice-cold acetonitrile containing the internal standard, MeSA 2-O-β-D-glucoside-d4 (concentration to be optimized, e.g., 100 ng/mL).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

2.2. LC-MS/MS Analysis: The following are typical starting conditions that should be optimized for the specific instrument used.

Parameter	Condition
LC System	UPLC or HPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to initial conditions and re-equilibrate for 2 minutes.
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive mode (to be optimized)
Analysis Mode	Multiple Reaction Monitoring (MRM)

2.3. MRM Transitions: The specific mass-to-charge ratios (m/z) for precursor and product ions need to be determined by infusing the pure analyte and internal standard into the mass spectrometer. The transitions below are hypothetical and should be experimentally confirmed.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Methyl Salicylate	[M-H]⁻ or [M+H]⁺	To be determined
MeSA 2-O-β-D-glucoside	[M-H]⁻ or [M+H]⁺	To be determined
MeSA 2-O-β-D-glucoside-d4 (IS)	[M-H]⁻ or [M+H]⁺	To be determined

Experimental Workflow Diagram

Workflow for a pharmacokinetic study.

Data Presentation

Pharmacokinetic parameters should be calculated using non-compartmental analysis (NCA) from the plasma concentration-time data. The results for methyl salicylate and its glucoside metabolite should be presented in a clear, tabular format.

Table 1: Representative Pharmacokinetic Parameters of Methyl Salicylate

Parameter	Unit	Value (Mean ± SD)
Cmax (Maximum Plasma Concentration)	ng/mL	Data from study
Tmax (Time to Cmax)	hours	Data from study
AUC(0-t) (Area Under the Curve to last point)	ngh/mL	Data from study
AUC(0-inf) (Area Under the Curve to infinity)	ngh/mL	Data from study
t1/2 (Elimination Half-life)	hours	Data from study
CL/F (Apparent Clearance)	L/h/kg	Data from study
Vd/F (Apparent Volume of Distribution)	L/kg	Data from study

Note: The values in this table are placeholders and should be populated with experimental data.

Table 2: Representative Pharmacokinetic Parameters of MeSA 2-O-β-D-glucoside

Parameter	Unit	Value (Mean ± SD)
Cmax (Maximum Plasma Concentration)	ng/mL	Data from study
Tmax (Time to Cmax)	hours	Data from study
AUC(0-t) (Area Under the Curve to last point)	ngh/mL	Data from study
AUC(0-inf) (Area Under the Curve to infinity)	ngh/mL	Data from study
t1/2 (Elimination Half-life)	hours	Data from study

Note: The values in this table are placeholders and should be populated with experimental data.

By following these protocols and utilizing MeSA 2-O-β-D-glucoside-d4 as an internal standard, researchers can obtain high-quality pharmacokinetic data for methyl salicylate and its important glucoside metabolite. This will contribute to a more complete understanding of the compound's behavior in vivo and support its continued development and safe use.

References

• 1. Methyl Salicylate Glycosides in Some Italian Varietal Wines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. go.drugbank.com [go.drugbank.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Isotopic Exchange in Deuterated Standards

Welcome to the technical support center for troubleshooting isotopic exchange in deuterated standards. This resource is designed for researchers, scientists, and drug development professionals who utilize deuterated internal standards in their analytical workflows, particularly in mass spectrometry-based applications. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues related to the stability and integrity of deuterated standards.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for my deuterated standards?

Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical process where a deuterium atom on your standard molecule is replaced by a hydrogen atom from the surrounding environment (e.g., solvent, matrix).[1] This is a significant concern because it alters the mass of your internal standard, which can lead to inaccurate quantification in mass spectrometry analysis. The loss of deuterium can result in an underestimation of the internal standard concentration, leading to an overestimation of the analyte concentration. In severe cases, complete loss of deuterium can generate a "false positive" signal for the unlabeled analyte.

Q2: What are the primary factors that promote unwanted isotopic exchange?

Several factors can influence the rate of isotopic exchange. The most critical are:

• Position of the Deuterium Label: The stability of the deuterium label is highly dependent on its position within the molecule. Deuterium atoms on heteroatoms (e.g., -OH, -NH, -SH) are highly labile and prone to exchange. Those on carbon atoms adjacent to carbonyl groups can also be susceptible. It is best to choose standards where deuterium is on stable, non-exchangeable positions.[2]

• pH of the Solution: The rate of exchange is highly pH-dependent. Both acidic and basic conditions can catalyze the exchange, with the minimum rate of exchange for many compounds occurring around pH 2.5-3.[3]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange. Storing and handling samples at lower temperatures can significantly slow down the exchange rate.

• Solvent Composition: Protic solvents (e.g., water, methanol) can act as a source of hydrogen atoms and facilitate exchange. Aprotic solvents (e.g., acetonitrile) are generally preferred when stability is a concern.

Q3: My deuterated internal standard appears to be losing its deuterium labels over a series of injections. What could be the cause?

This is a classic sign of back-exchange, where deuterium atoms on your standard are replaced by protons from the surrounding environment. The most common culprits are the solvent, pH, and temperature. Protic solvents and acidic or basic conditions can facilitate this exchange.

Q4: How can I tell if the position of deuterium labeling in my standard is stable?

Review the certificate of analysis for your standard. Deuterium labels on heteroatoms (O, N, S) or on carbons adjacent to carbonyl groups are more prone to exchange. Generally, labels on aromatic or aliphatic carbon-hydrogen bonds are more stable under typical analytical conditions. If you suspect the label position is unstable, consider using an internal standard with deuterium labels in more stable positions or a different isotopic label (e.g., ¹³C, ¹⁵N).

Q5: Can the storage conditions of my deuterated standard affect its stability?

Absolutely. Proper storage is crucial to maintain isotopic purity. General recommendations include:

• Temperature: Refrigeration (4°C) is common for short-term storage, while long-term storage at -20°C is often recommended. Always follow the manufacturer's guidelines.[4]

• Protection from Light: Store standards in amber vials or in the dark to prevent photodegradation.[4]

• Inert Atmosphere: To prevent oxidation, handle and store deuterated compounds under an inert atmosphere like nitrogen or argon.[4]

• Solvent Choice: Use high-purity, dry solvents. Aprotic solvents are preferred where possible. Avoid acidic or basic solutions as they can catalyze exchange.[4]

Troubleshooting Guides

Issue: Inconsistent Internal Standard Response

If you observe a drifting or inconsistent internal standard signal, it could be due to isotopic exchange. The following workflow can help you troubleshoot the issue.

Troubleshooting workflow for inconsistent internal standard response.

Decision Tree for Diagnosing Isotopic Exchange

Use this decision tree to pinpoint the potential cause of isotopic exchange in your experiments.

Decision tree for troubleshooting isotopic exchange issues.

Data Presentation

The following tables provide illustrative data on the stability of a hypothetical deuterated standard under various conditions. This data is intended to demonstrate the expected trends and is not representative of any specific compound.

Table 1: Effect of pH and Temperature on Isotopic Exchange Over 24 Hours

pH	Temperature (°C)	% Exchange after 4h	% Exchange after 8h	% Exchange after 24h
2.0	4	< 1%	1.2%	2.5%
2.0	25	2.1%	4.5%	10.2%
7.0	4	< 1%	< 1%	1.8%
7.0	25	1.5%	3.2%	8.9%
9.0	4	3.5%	7.8%	18.5%
9.0	25	15.2%	28.9%	55.1%

Table 2: Influence of Solvent Composition on Isotopic Exchange at 25°C and pH 7.0

Solvent Composition (v/v)	% Exchange after 8h	% Exchange after 24h
100% Acetonitrile	< 1%	1.1%
50% Acetonitrile / 50% Water	3.2%	8.9%
100% Water	5.8%	14.3%
50% Methanol / 50% Water	4.5%	11.7%

Experimental Protocols

Protocol: Assessing the Stability of a Deuterated Internal Standard

Objective: To determine if a deuterated internal standard undergoes isotopic exchange under specific experimental conditions (e.g., in a particular solvent, buffer, or biological matrix).

Materials:

• Deuterated internal standard (IS) stock solution

• Unlabeled analyte stock solution

• Test solutions (e.g., mobile phase A, mobile phase B, sample diluent, blank biological matrix like plasma or urine)

• LC-MS/MS system

Methodology:

• Sample Preparation:

  • Prepare a set of test samples by spiking the deuterated IS into each of the test solutions at the final working concentration used in your analytical method.

  • Prepare a control sample by spiking the unlabeled analyte into the sample diluent at a known concentration (e.g., at the lower limit of quantification, LLOQ).

  • Prepare a "zero" sample containing only the test solution without any spiked IS or analyte.

• Incubation and Time Points:

  • Divide each set of test samples into aliquots for analysis at different time points.

  • Analyze one aliquot of each test sample immediately (T=0).

  • Store the remaining aliquots under the conditions you want to evaluate (e.g., at room temperature, 4°C, or 37°C).

  • Analyze the stored aliquots at predefined time points (e.g., 2, 4, 8, and 24 hours).

• LC-MS/MS Analysis:

  • Analyze the samples using your established LC-MS/MS method.

  • Monitor the mass transition for the deuterated internal standard.

  • Crucially, also monitor the mass transition for the corresponding unlabeled analyte in the samples containing only the deuterated IS.

• Data Analysis and Interpretation:

  • In the chromatograms of the samples spiked only with the deuterated IS, measure the peak area of the unlabeled analyte at each time point.

  • Compare the peak area of the unlabeled analyte at each time point to the peak area at T=0. A significant increase in the signal for the unlabeled analyte over time indicates that H/D back-exchange is occurring.[2]

  • Calculate the percentage of exchange at each time point by comparing the area of the back-exchanged analyte to the initial area of the deuterated internal standard.

  • Also, monitor the peak area of the deuterated IS over time. A significant and consistent decrease in its response can also be an indicator of instability.

The internal standard is generally considered stable if the back-exchange is within an acceptable limit (e.g., less than 5%) over the duration of a typical sample preparation and analysis sequence.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Analysis of MeSA 2-O-β-D-glucoside-d4 by LC-MS/MS

Welcome to the technical support center for the LC-MS/MS analysis of Methyl Salicylate 2-O-β-D-glucoside-d4 (MeSA 2-O-β-D-glucoside-d4). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure successful and accurate experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the role of MeSA 2-O-β-D-glucoside-d4 in LC-MS/MS analysis?

MeSA 2-O-β-D-glucoside-d4 is a deuterated internal standard (IS). An internal standard is a compound that is chemically very similar to the analyte of interest (in this case, MeSA 2-O-β-D-glucoside) but has a different mass due to the presence of heavy isotopes like deuterium.[1] It is added at a known concentration to all samples, including calibrators and quality controls, before sample processing.[2] Its purpose is to correct for variations that can occur during sample preparation, injection, and ionization in the mass spectrometer, thereby improving the accuracy and precision of quantification.[1][2][3]

Q2: What are the key considerations for selecting an internal standard for LC-MS/MS analysis?

An ideal internal standard should:

• Be chemically and structurally similar to the analyte.[2]

• Have a mass-to-charge ratio (m/z) that is easily distinguishable from the analyte.[2]

• Co-elute with the analyte or elute very closely to it.[1]

• Be isotopically pure and stable.

• Not be naturally present in the sample matrix.[2]

Q3: What are the expected precursor and product ions for MeSA 2-O-β-D-glucoside-d4?

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Causes & Solutions

Cause	Solution
Incompatible Injection Solvent	Ensure the injection solvent is similar to or weaker than the initial mobile phase to prevent peak distortion.[7]
Column Contamination or Degradation	Flush the column with a strong solvent. If the problem persists, the column may be contaminated or degraded and may need to be replaced.[7][8]
Inappropriate Mobile Phase pH	The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase. Adjust the pH to improve peak shape.
Extra-column Volume	Minimize the length and diameter of tubing between the injector, column, and detector to reduce peak broadening.[7]

Issue 2: Low Signal Intensity or High Variability

Possible Causes & Solutions

Cause	Solution
Ion Suppression/Enhancement (Matrix Effects)	Matrix effects occur when co-eluting compounds from the sample matrix interfere with the ionization of the analyte.[9] To mitigate this, improve sample clean-up, optimize chromatography to separate the analyte from interfering compounds, or dilute the sample.[10] A post-column infusion experiment can help identify regions of ion suppression.[1]
Suboptimal MS Parameters	Optimize ion source parameters such as gas flows, temperatures, and voltages for the specific analyte.[11] Refer to the table below for starting parameters for a similar compound.
Analyte Degradation	Ensure the stability of the analyte in the sample and during the analytical process. This may involve adjusting the pH or temperature.
In-source Fragmentation	The partial breakdown of the analyte in the ion source can reduce the intensity of the precursor ion.[11] Adjusting source parameters like temperature and voltages can help minimize this.

Issue 3: Inaccurate Quantification

Possible Causes & Solutions

Cause	Solution
Poor Internal Standard Performance	Ensure the internal standard is added accurately and consistently to all samples. Verify that the IS and analyte are co-eluting and experiencing similar matrix effects.[1]
Non-linearity of Calibration Curve	This can be caused by detector saturation at high concentrations or poor signal-to-noise at low concentrations. Adjust the concentration range of your calibration standards.
Incomplete Sample Extraction	Optimize the sample preparation procedure to ensure consistent and high recovery of the analyte and internal standard.

Experimental Protocols

Representative LC-MS/MS Method for MeSA 2-O-β-D-glucoside Analysis

This protocol is a composite based on methods for similar compounds and should be optimized for your specific instrument and application.

1. Sample Preparation (Protein Precipitation for Plasma)

• To 100 µL of plasma sample, add a known amount of MeSA 2-O-β-D-glucoside-d4 internal standard solution.

• Add 300 µL of cold acetonitrile to precipitate proteins.[9]

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject into the LC-MS/MS system.

2. LC-MS/MS Parameters

The following table provides a starting point for LC and MS parameters, adapted from the analysis of methyl salicylate glycosides.[12]

Parameter	Recommended Setting
LC System	UPLC or HPLC system
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile or methanol with 0.1% formic acid
Gradient	Start with a low percentage of B, ramp up to elute the analyte, then re-equilibrate. A typical gradient might be: 0-1 min, 5% B; 1-8 min, 5-95% B; 8-10 min, 95% B; 10.1-12 min, 5% B.
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	30 - 40 °C
Injection Volume	2 - 10 µL
Ion Source	Electrospray Ionization (ESI), positive or negative mode
Scan Type	Multiple Reaction Monitoring (MRM)

Optimized MS/MS Parameters for Methyl Salicylate 2-O-β-D-glucoside [12]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	DP (V)	EP (V)	CE (V)	CXP (V)
MeSA 2-O-β-D-glucoside	315.1	153.1	-50	-10	-22	-8
MeSA 2-O-β-D-glucoside	315.1	121.1	-50	-10	-30	-6

DP: Declustering Potential, EP: Entrance Potential, CE: Collision Energy, CXP: Collision Cell Exit Potential.

Note: These parameters are for the non-deuterated compound and should be used as a starting point for the optimization of MeSA 2-O-β-D-glucoside-d4. The precursor ion for the d4 version will be 4 Da higher.

Visualizations

Caption: A typical experimental workflow for the quantitative analysis of MeSA 2-O-β-D-glucoside-d4.

Caption: A logical troubleshooting workflow for common LC-MS/MS issues.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Development of an analytical method to detect methyl salicylate in human plasma | CORESTA [coresta.org]
• 3. ssi.shimadzu.com [ssi.shimadzu.com]
• 4. Fragmentation Patterns of Phenolic C-Glycosides in Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solved Mass spectrum of methyl salicylate (molecular ion: | Chegg.com [chegg.com]
• 6. mass spectrum of methyl 2-hydroxybenzoate C8H8O3 fragmentation pattern of m/z m/e ions for analysis and identification of methyl salicylate image diagram oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. agilent.com [agilent.com]
• 8. zefsci.com [zefsci.com]
• 9. benchchem.com [benchchem.com]
• 10. lcms.cz [lcms.cz]
• 11. Preclinical pharmacokinetic evaluation and metabolites identification of methyl salicylate-2-O-β-d-lactoside in rats using LC-MS/MS and Q-TOF-MS methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Overcoming Matrix Effects with MeSA 2-O-β-D-glucoside-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing MeSA 2-O-β-D-glucoside-d4 as an internal standard for the quantification of Methyl Salicylate 2-O-β-D-glucoside (MeSA-Glc) in complex matrices, particularly plant tissues.

Frequently Asked Questions (FAQs)

Q1: What is MeSA 2-O-β-D-glucoside-d4 and what is its primary application?

A1: MeSA 2-O-β-D-glucoside-d4 is a deuterium-labeled stable isotope analog of Methyl Salicylate 2-O-β-D-glucoside. Its primary application is as an internal standard (IS) in quantitative analysis by liquid chromatography-mass spectrometry (LC-MS/MS). Using a stable isotope-labeled internal standard is the gold standard for correcting matrix effects, which are a common challenge in the analysis of complex samples like plant extracts.[1][2][3]

Q2: What are matrix effects and why are they a concern in my analysis?

A2: Matrix effects are the alteration of the ionization efficiency of an analyte by co-eluting, undetected components in the sample matrix.[3][4][5] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), resulting in inaccurate and imprecise quantification. In complex matrices such as plant extracts, a multitude of endogenous compounds like salts, lipids, and pigments can cause significant matrix effects.[3]

Q3: How does MeSA 2-O-β-D-glucoside-d4 help in overcoming matrix effects?

A3: MeSA 2-O-β-D-glucoside-d4 is chemically and structurally very similar to the analyte (MeSA-Glc). Therefore, it is assumed to behave nearly identically during sample preparation, chromatography, and ionization in the mass spectrometer.[1][2] Any ion suppression or enhancement that affects the analyte will also affect the internal standard to a similar degree. By calculating the ratio of the analyte signal to the internal standard signal, the variability caused by matrix effects can be normalized, leading to more accurate and reliable quantification.[3]

Q4: Can I use a different internal standard, like a structural analog, instead of a stable isotope-labeled one?

A4: While structural analogs can be used as internal standards, they are not as effective as stable isotope-labeled standards for correcting matrix effects. This is because even small differences in chemical structure can lead to differences in retention time and ionization efficiency, meaning the analog may not experience the same matrix effect as the analyte.[1]

Troubleshooting Guide

This guide addresses common issues encountered during the quantification of MeSA-Glc using MeSA 2-O-β-D-glucoside-d4.

Issue 1: High Variability in Analyte Signal Between Replicate Injections

• Question: My peak areas for MeSA-Glc are inconsistent across replicate injections of the same sample, but the internal standard signal is also variable. What could be the cause?

• Answer: This is a classic sign of significant and variable matrix effects. The co-eluting matrix components are likely interfering with the ionization of both your analyte and the internal standard. While the internal standard is designed to correct for this, extreme variability can still be problematic.

  • Troubleshooting Steps:

    • Improve Sample Cleanup: Your current sample preparation may not be sufficient to remove interfering matrix components. Consider implementing or optimizing a Solid-Phase Extraction (SPE) step.

    • Optimize Chromatography: Modify your LC gradient to better separate the analyte from the region of ion suppression. You can identify this region with a post-column infusion experiment.[6]

    • Dilute the Sample: Diluting your sample can reduce the concentration of matrix components, thereby lessening their impact on ionization.[4] This is only feasible if your analyte concentration is high enough to be detected after dilution.

Issue 2: Poor Peak Shape for Analyte and/or Internal Standard

• Question: My chromatographic peaks for MeSA-Glc and its internal standard are broad or tailing. What should I investigate?

• Answer: Poor peak shape can be caused by a number of factors related to the sample, the chromatography, or the column itself.

  • Troubleshooting Steps:

    • Check for Column Overloading: Injecting too much sample can lead to broad peaks. Try injecting a smaller volume.

    • Ensure Mobile Phase Compatibility: Make sure your sample is dissolved in a solvent that is compatible with the initial mobile phase conditions. A mismatch can cause peak distortion.

    • Optimize Mobile Phase pH: The pH of the mobile phase can affect the peak shape of acidic or basic compounds. Experiment with small adjustments to the pH.

    • Evaluate Column Health: The column may be degraded or contaminated. Try flushing the column or replacing it with a new one.

Issue 3: Low Recovery of Analyte and Internal Standard

• Question: I'm seeing low signal intensity for both MeSA-Glc and MeSA 2-O-β-D-glucoside-d4, suggesting poor recovery. What are the likely causes?

• Answer: Low recovery indicates that your analyte and internal standard are being lost during the sample preparation process.

  • Troubleshooting Steps:

    • Optimize Extraction Solvent: The solvent used for the initial extraction may not be efficient for MeSA-Glc. Experiment with different solvent systems (e.g., varying percentages of methanol or acetonitrile in water).

    • Review SPE Protocol: If using Solid-Phase Extraction, ensure that the cartridge type is appropriate and that the wash and elution steps are optimized. Your analyte may be breaking through during the loading or wash steps, or it may not be eluting completely.

    • Check for Adsorption: The analyte and internal standard may be adsorbing to plasticware or the LC system. Using silanized vials and tubing can help to mitigate this.

Quantitative Data Presentation

The following tables present illustrative data to demonstrate the impact of matrix effects and the effectiveness of using an internal standard and appropriate sample cleanup.

Table 1: Impact of Matrix Effect and Correction with MeSA 2-O-β-D-glucoside-d4

Sample Matrix	Analyte Peak Area (MeSA-Glc)	IS Peak Area (MeSA-Glc-d4)	Analyte/IS Ratio	Calculated Concentration (ng/mL)	Accuracy (%)
Solvent Standard	105,000	110,000	0.95	10.0 (Nominal)	100
Plant Extract (No IS)	42,000	N/A	N/A	4.0	40
Plant Extract (with IS)	43,500	45,000	0.97	10.2	102

This table illustrates how a plant matrix can cause significant ion suppression (a 60% decrease in signal). The use of the deuterated internal standard effectively corrects for this, resulting in an accurate measurement.

Table 2: Comparison of Sample Cleanup Methods on Recovery and Matrix Effect

Sample Cleanup Method	Analyte Recovery (%)	Matrix Effect (%)
Protein Precipitation	85	-55
Liquid-Liquid Extraction	70	-40
Solid-Phase Extraction (SPE)	95	-15

This table shows that while protein precipitation offers good recovery, it is less effective at removing matrix components that cause ion suppression. Solid-Phase Extraction provides the best combination of high recovery and minimal matrix effects for this type of analysis.

Experimental Protocols

Representative Protocol for Quantification of MeSA-Glc in Plant Tissue

This protocol is a representative method and should be optimized for your specific application and matrix.

• Sample Homogenization:

  • Flash-freeze approximately 100 mg of plant tissue in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a mortar and pestle or a bead beater.

• Extraction:

  • To the powdered tissue, add 1 mL of extraction solvent (e.g., 80:20 methanol:water) containing MeSA 2-O-β-D-glucoside-d4 at a known concentration (e.g., 10 ng/mL).

  • Vortex thoroughly and sonicate for 15 minutes in an ice bath.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant.

• Sample Cleanup (Solid-Phase Extraction):

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Elute the analyte and internal standard with 1 mL of acetonitrile.

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the sample in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start at a low percentage of B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Ionization: Electrospray Ionization (ESI), typically in negative mode for this class of compounds.

  • MRM Transitions: These will need to be optimized for your specific instrument. Example transitions could be:

    • MeSA-Glc: [M-H]⁻ → fragment ion

    • MeSA-Glc-d4: [M+4-H]⁻ → fragment ion

Visualizations

References

• 1. waters.com [waters.com]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]
• 4. providiongroup.com [providiongroup.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: Chromatographic Shift of Deuterated Internal Standards

Welcome to the technical support center for troubleshooting issues related to the chromatographic shift of deuterated internal standards. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on why this phenomenon occurs and how to manage it effectively in your analytical workflows.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard (D-IS) eluting at a different retention time than my non-deuterated analyte?

This phenomenon is known as the chromatographic isotope effect (CIE) or deuterium isotope effect.[1][2][3][4] The substitution of hydrogen (¹H) with its heavier isotope deuterium (²H or D) leads to subtle changes in the physicochemical properties of a molecule.[1][3] The carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond, which results in a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[3] These differences influence the intermolecular interactions between the analyte and the stationary phase of the chromatography column.

In reversed-phase liquid chromatography (RPLC) , deuterated compounds are often slightly less lipophilic and therefore interact more weakly with the non-polar stationary phase, causing them to elute slightly earlier than their non-deuterated counterparts.[3][4][5] This is often referred to as an "inverse isotope effect".[1][3][4]

Conversely, in normal-phase liquid chromatography (NPLC) , a "normal isotope effect" can be observed where the deuterated compound is retained longer and elutes after the non-deuterated analyte.[4][5]

The extent of this shift is influenced by several factors, including:

• Number of deuterium atoms: A greater number of deuterium atoms generally leads to a larger retention time shift.[5][6][7]

• Position of deuteration: The location of the deuterium atoms within the molecule can affect its overall polarity and interaction with the stationary phase.[5]

• Molecular structure: The inherent properties of the analyte itself play a significant role.[5]

Q2: My deuterated internal standard and analyte used to co-elute, but now I'm observing a separation. What could be the cause?

A sudden or gradual shift in the relative retention times of your analyte and D-IS often points to changes in the chromatographic system rather than a change in the inherent isotope effect.[5] Potential causes include:

• Mobile Phase Composition: Even minor variations in the mobile phase, such as a slight change in the organic modifier percentage or pH, can significantly impact retention times.[5]

• Column Temperature: Fluctuations in column temperature can alter mobile phase viscosity and the kinetics of analyte-stationary phase interactions, leading to shifts in retention.[5] Generally, an increase in temperature leads to shorter retention times.

• Column Degradation: Over time, the performance of a chromatography column can degrade, leading to changes in selectivity and retention characteristics.

Q3: What are the consequences of a chromatographic shift between my analyte and D-IS?

The primary purpose of a deuterated internal standard is to compensate for variability during sample preparation and analysis, especially matrix effects in LC-MS.[8][9] If the analyte and D-IS do not co-elute perfectly, they may be exposed to different co-eluting matrix components as they enter the mass spectrometer's ion source.[10][11] This can lead to differential ion suppression or enhancement, where the ionization of the analyte and the D-IS are affected to different extents.[10][11] The result is a compromised ability of the internal standard to accurately correct for these variations, leading to poor precision and inaccurate quantification.[10][12]

Q4: How can I minimize or manage the retention time shift?

While the isotope effect is an intrinsic property, several strategies can be employed to minimize the retention time difference or mitigate its impact:

• Optimize Chromatographic Conditions:

  • Mobile Phase Composition: Systematically vary the percentage of the organic solvent (e.g., acetonitrile, methanol) to fine-tune retention times and potentially achieve co-elution.[5]

  • pH Adjustment: For ionizable compounds, adjusting the mobile phase pH can alter their ionization state and interaction with the stationary phase.[5]

  • Column Temperature: Careful control and optimization of the column temperature can influence the interactions of both species with the stationary phase.[5]

• Use a Lower Resolution Column: In some cases, a column with lower resolving power can be used to intentionally broaden the peaks and promote their overlap.[11]

• Consider Alternative Isotope Labeling: If a significant retention time shift from deuteration is problematic, consider using internal standards labeled with heavy isotopes like ¹³C or ¹⁵N.[5][13][14][15][16] These isotopes induce a negligible chromatographic isotope effect, resulting in better co-elution.[13][14][15][16]

Troubleshooting Guides

Issue: Observed Chromatographic Shift Between Analyte and Deuterated Internal Standard

This guide provides a systematic approach to troubleshooting and resolving issues arising from the chromatographic separation of an analyte and its deuterated internal standard.

Caption: Troubleshooting workflow for chromatographic shifts.

Quantitative Data Summary

The magnitude of the retention time shift due to the deuterium isotope effect can vary. The following table summarizes representative data from published studies.

Analyte	Chromatographic Mode	Retention Time Shift (Analyte - D-IS)	Reference
Dimethyl-labeled peptides (light vs. heavy)	Reversed-Phase UPLC	3.0 seconds	[17]
Dimethyl-labeled peptides (light vs. heavy)	Capillary Zone Electrophoresis	0.1 seconds	[17]
Protiated vs. Deuterated Acetone	Gas Chromatography	Deuterated elutes earlier	[2]
Protiated vs. Deuterated Benzene	Gas Chromatography	Deuterated elutes earlier	[2]

Note: A positive shift indicates the deuterated internal standard elutes earlier.

Experimental Protocols

Protocol 1: Evaluation of Chromatographic Isotope Effect

Objective: To determine the retention time difference (Δt_R) between a non-deuterated analyte and its deuterated internal standard.

Materials:

• Analyte of interest

• Deuterated internal standard (D-IS)

• Appropriate solvents for stock solutions and mobile phase

• LC-MS system with a suitable column

Procedure:

• Preparation of Stock Solutions: Prepare individual stock solutions of the analyte and the D-IS in a suitable solvent at a concentration of 1 mg/mL.

• Preparation of Working Solutions:

  • Analyte Solution: Dilute the analyte stock solution to a final concentration of 1 µg/mL in the initial mobile phase composition.

  • D-IS Solution: Dilute the D-IS stock solution to a final concentration of 1 µg/mL in the initial mobile phase composition.

  • Mixed Solution: Combine equal volumes of the analyte and D-IS working solutions.

• LC-MS Analysis:

  • Equilibrate the LC system with the desired mobile phase and column temperature.

  • Inject the "Analyte Solution," "D-IS Solution," and "Mixed Solution" separately onto the LC-MS system.

  • Acquire data using appropriate mass-to-charge ratios (m/z) for the analyte and the D-IS.

• Data Analysis:

  • Determine the retention time (t_R) for the analyte and the D-IS from the apex of their respective chromatographic peaks in the individual and mixed chromatograms.

  • Calculate the retention time shift (Δt_R) by subtracting the retention time of the deuterated internal standard from the retention time of the non-deuterated analyte (Δt_R = t_R_analyte - t_R_D-IS).

  • Overlay the chromatograms from the "Mixed Solution" to visually assess the degree of peak separation.

Caption: Workflow for evaluating the isotope effect.

Protocol 2: Assessment of Matrix Effects

Objective: To determine if a chromatographic shift between the analyte and D-IS leads to differential matrix effects.

Materials:

• Analyte of interest

• Deuterated internal standard (D-IS)

• Blank biological matrix (e.g., human plasma) from at least six different sources

• Solvents for sample preparation and LC-MS analysis

Procedure:

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Prepare a solution of the analyte and D-IS in the final mobile phase composition (reconstitution solvent).

  • Set 2 (Pre-extraction Spike): Spike the blank biological matrix with the analyte and D-IS before the sample extraction process. Process these samples through your established extraction protocol.

  • Set 3 (Post-extraction Spike): Process the blank biological matrix through the extraction protocol. Spike the resulting extract with the analyte and D-IS after extraction, just before LC-MS analysis.

• LC-MS Analysis: Analyze all prepared samples by LC-MS/MS.

• Data Analysis:

  • Calculate the analyte/D-IS peak area ratio for each sample.

  • Calculate Matrix Factor (MF):

    • MF = (Peak area ratio in Set 3) / (Peak area ratio in Set 1)

    • An MF of 1 indicates no matrix effect. An MF < 1 indicates ion suppression, and an MF > 1 indicates ion enhancement.

  • Calculate Recovery (RE):

    • RE = (Peak area ratio in Set 2) / (Peak area ratio in Set 3)

  • Compare Results Across Matrix Sources: Evaluate the consistency of the analyte/D-IS ratio in the post-extraction spiked samples from different biological sources. High variability suggests that the D-IS is not adequately compensating for matrix effects, potentially due to the chromatographic shift.

Caption: Workflow for assessing matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Secondary isotope effects in liquid chromatography behaviour of 2H and 3H labelled solutes and solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Application of screening experimental designs to assess chromatographic isotope effect upon isotope-coded derivatization for quantitative liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

improving peak shape for MeSA 2-O-b-D-glucoside-d4 in reverse-phase HPLC

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals improve the peak shape of MeSA 2-O-b-D-glucoside-d4 in reverse-phase High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide: Improving Peak Shape

This section addresses common issues encountered during the analysis of MeSA 2-O-b-D-glucoside-d4, focusing on solutions to poor peak symmetry, particularly peak tailing.

Q1: Why is my MeSA 2-O-b-D-glucoside-d4 peak exhibiting significant tailing?

A1: Peak tailing for an acidic and polar compound like MeSA 2-O-b-D-glucoside-d4 in reverse-phase HPLC is often caused by several factors:

• Secondary Silanol Interactions: The primary cause is often the interaction between the acidic analyte and ionized residual silanol groups (-Si-O⁻) on the surface of silica-based stationary phases (like C18).[1][2] These interactions provide a secondary retention mechanism that leads to peak tailing.[3][4]

• Inappropriate Mobile Phase pH: If the mobile phase pH is close to the analyte's pKa, the compound can exist in both ionized and unionized forms, resulting in peak distortion or splitting.[5][6][7] For acidic compounds, a pH above the pKa will lead to ionization and potential interaction with silanols.

• Column Overload: Injecting too high a concentration (mass overload) or too large a volume (volume overload) of the sample can saturate the stationary phase and cause distorted peaks.[1][4]

• Column Contamination or Degradation: Accumulation of sample matrix components on the column or the formation of a void at the column inlet can disrupt the flow path and degrade peak shape.

• Extra-Column Effects: Excessive tubing length or diameter, as well as loose fittings between the column and detector, can increase dead volume and contribute to peak broadening and tailing.[3][4]

Q2: How can I reduce peak tailing by modifying the mobile phase?

A2: Mobile phase optimization is the most effective first step for improving peak shape.

• Adjust Mobile Phase pH: For an acidic compound, lower the mobile phase pH to at least 2 pH units below the analyte's pKa. This ensures the compound is in its neutral, un-ionized form, which minimizes interactions with silanol groups and improves retention on a C18 column.[1][8][9] Using additives like 0.1% formic acid or trifluoroacetic acid (TFA) is a common and effective strategy.[4]

• Increase Buffer Strength: A buffer helps maintain a consistent pH across the column. Increasing the buffer concentration (typically in the 10-50 mM range) can help mask residual silanol activity and improve peak symmetry.[1][2]

• Optimize Organic Modifier: The choice and concentration of the organic solvent (e.g., acetonitrile vs. methanol) can influence peak shape. Increasing the percentage of the organic modifier can sometimes reduce the opportunity for secondary interactions, though this will also decrease retention time.[1]

Q3: What should I do if mobile phase optimization is not enough to resolve peak tailing?

A3: If mobile phase adjustments are insufficient, consider the following hardware and methodological changes:

• Select an Appropriate Column:

  • High-Purity, End-capped Columns: Modern, high-purity silica columns that are thoroughly end-capped are designed to have minimal residual silanol groups, reducing the primary cause of tailing for acidic and basic compounds.[3][4]

  • Polar-Embedded or Polar-Endcapped Columns: These columns have a polar group embedded within or at the end of the alkyl chain, which helps to shield the analyte from silanol interactions.

  • Alternative Stationary Phases: For highly polar compounds that are poorly retained even at low pH, consider switching to a different chromatography mode like Hydrophilic Interaction Liquid Chromatography (HILIC).[10][11] HILIC uses a polar stationary phase and a high-organic mobile phase, which is ideal for retaining and separating very polar analytes.[10]

• Use a Guard Column: A guard column is a small, disposable column placed before the analytical column to adsorb strongly retained or reactive compounds from the sample matrix. This protects the analytical column from contamination and can extend its lifetime.

Q4: Could my sample preparation or injection technique be the problem?

A4: Yes, the sample itself and how it is introduced can significantly impact peak shape.

• Sample Solvent Strength: The sample should ideally be dissolved in a solvent that is weaker than or equal in elution strength to the initial mobile phase.[1] Injecting a sample in a much stronger solvent (e.g., 100% acetonitrile into a mobile phase with 10% acetonitrile) will cause peak distortion.[12]

• Reduce Injection Volume/Concentration: To check for column overload, systematically dilute your sample or reduce the injection volume.[4] If the peak shape improves, overloading was the issue.[1][4]

• Sample Cleanup: If you are analyzing samples in a complex matrix (e.g., biological extracts), interfering components can build up on the column.[3] Implement a sample cleanup procedure like Solid Phase Extraction (SPE) to remove these contaminants before injection.[3]

Frequently Asked Questions (FAQs)

Q: What is a good starting point for mobile phase pH when analyzing MeSA 2-O-b-D-glucoside-d4? A: Since the parent compound, methyl salicylate, has a pKa around 3.0 (for the carboxylic acid resulting from hydrolysis) and the phenolic hydroxyl is weakly acidic, a mobile phase pH of 2.5-3.0 is a robust starting point. Using a buffer like 0.1% formic acid in water/acetonitrile is a common practice that achieves this pH and is mass spectrometry compatible.[4]

Q: How is the peak tailing factor (Tf) calculated and what is an acceptable value? A: The tailing factor (Tf), also known as the USP tailing factor, is a measure of peak symmetry. It is calculated as: Tf = W₀.₀₅ / 2A where W₀.₀₅ is the peak width at 5% of the peak height, and A is the distance from the leading edge of the peak to the peak maximum at 5% height. A perfectly symmetrical Gaussian peak has a Tf of 1.0. A value greater than 1.2 is generally considered to indicate significant tailing.[1]

Q: When should I consider elevating the column temperature? A: Increasing the column temperature (e.g., to 35-45 °C) can improve peak shape by reducing mobile phase viscosity, which enhances mass transfer and column efficiency.[13] However, be mindful of the thermal stability of your analyte. Lower temperatures can sometimes improve resolution by increasing retention.[14]

Data & Protocols

Illustrative Data: Effect of Mobile Phase pH on Peak Shape

The following table demonstrates the hypothetical impact of mobile phase pH on the retention time (Rt) and tailing factor (Tf) for MeSA 2-O-b-D-glucoside-d4. This illustrates the principle that for an acidic compound, lowering the pH suppresses ionization, leading to better retention and significantly improved peak symmetry.

Mobile Phase Additive	Approximate pH	Retention Time (Rt) (min)	Tailing Factor (Tf)	Peak Shape
None (Water/ACN)	~6.5	3.2	2.1	Severe Tailing
10 mM Ammonium Acetate	5.0	4.5	1.8	Moderate Tailing
0.1% Formic Acid	2.7	7.8	1.1	Good/Symmetrical

Example Experimental Protocol

This protocol provides a starting point for developing a robust reverse-phase HPLC method for MeSA 2-O-b-D-glucoside-d4.

Parameter	Specification
HPLC System	UHPLC or HPLC system with a binary pump and UV or MS detector
Column	High-purity, end-capped C18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 7 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40 °C[9]
Injection Volume	2 µL[9]
Sample Solvent	5% Acetonitrile in Water (to match initial mobile phase conditions)
Detector	UV at 230 nm or Mass Spectrometer in Negative Ion Mode

Visual Guides

Caption: A logical workflow for troubleshooting poor HPLC peak shape.

Caption: Secondary interaction with ionized silanols causes peak tailing.

References

• 1. uhplcs.com [uhplcs.com]
• 2. hplc.eu [hplc.eu]
• 3. chromtech.com [chromtech.com]
• 4. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 5. moravek.com [moravek.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 8. agilent.com [agilent.com]
• 9. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 10. HPLC/UHPLC Technical Tips: Optimization & Best Practices [discover.phenomenex.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]

stability of MeSA 2-O-b-D-glucoside-d4 in different solvents

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability of MeSA 2-O-b-D-glucoside-d4 in various laboratory solvents. As specific stability data for this deuterated compound is not publicly available, this guide offers troubleshooting advice and experimental protocols based on the general chemical properties of phenolic glucosides and deuterated compounds.

Frequently Asked Questions (FAQs)

Q1: What are the general recommendations for storing MeSA 2-O-b-D-glucoside-d4?

A1: For optimal stability, deuterated compounds like MeSA 2-O-b-D-glucoside-d4 should be stored under conditions that minimize degradation and isotopic exchange. For solids, storage at -20°C or colder in a desiccator is recommended to protect from moisture.[1] Solutions should be stored in tightly sealed vials at low temperatures (typically 2-8°C or -20°C) and protected from light, especially for photosensitive compounds.[1][2] Always refer to the manufacturer's certificate of analysis for any specific storage instructions.

Q2: Which solvents are recommended for preparing stock solutions of MeSA 2-O-b-D-glucoside-d4?

A2: High-purity aprotic solvents such as acetonitrile or DMSO are generally good choices for dissolving MeSA 2-O-b-D-glucoside-d4. Methanol can also be used, but care should be taken to use a high-purity, anhydrous grade.[1][2] The choice of solvent will depend on the requirements of your specific assay. It is crucial to use anhydrous solvents to prevent the hydrolysis of the glycosidic bond and potential deuterium-hydrogen exchange.

Q3: What are the primary degradation pathways for MeSA 2-O-b-D-glucoside-d4?

A3: The most likely degradation pathway for MeSA 2-O-b-D-glucoside-d4 is the hydrolysis of the O-glycosidic bond, which would yield methyl salicylate-d4 and glucose. This hydrolysis can be catalyzed by acidic or, to a lesser extent, basic conditions.[3][4][5] Phenolic compounds can also be susceptible to oxidation, especially at elevated temperatures.[6] Additionally, exposure to light can be a factor in the degradation of some phenolic compounds.[7]

Q4: Is there a risk of deuterium-hydrogen (D-H) exchange?

A4: The deuterium atoms on the glucoside ring of MeSA 2-O-b-D-glucoside-d4 are on carbon atoms and are generally stable to exchange under neutral pH conditions. However, exposure to strong acids or bases, or storage in protic solvents (like water or methanol) for extended periods, could potentially facilitate D-H exchange, although this is generally a slower process for C-D bonds compared to O-D or N-D bonds. Using aprotic solvents and maintaining a neutral pH will minimize this risk.[1][2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of compound peak area over time in prepared solutions.	Degradation of the compound in the chosen solvent.	Prepare fresh solutions for each experiment. If solutions must be stored, keep them at -20°C or colder and protect from light. Evaluate the stability of the compound in your specific solvent by analyzing aliquots at different time points.
Appearance of new peaks in the chromatogram.	Formation of degradation products. The primary expected degradation product is methyl salicylate-d4.	Use a stability-indicating analytical method (e.g., gradient HPLC with UV or MS detection) to separate the parent compound from any degradants. Perform forced degradation studies (see Experimental Protocols) to intentionally generate and identify potential degradation products.
Inconsistent analytical results between experiments.	Instability of the compound under the experimental conditions (e.g., temperature, pH of the mobile phase).	Ensure that the pH of your analytical mobile phase is near neutral if possible. Avoid high temperatures during sample preparation and analysis. Consider using an autosampler with temperature control.
Shift in the mass-to-charge ratio (m/z) in mass spectrometry analysis.	Potential deuterium-hydrogen exchange.	Prepare solutions in aprotic or deuterated solvents. Minimize the time the compound is in protic solvents. Use high-resolution mass spectrometry to investigate any changes in the isotopic pattern.[1]

Stability Data Summary

Solvent	Temperature	pH	Expected Stability (General Guidance)	Potential Degradation Pathways
Acetonitrile	Room Temperature	Neutral	Likely Stable	Minimal degradation expected.
Methanol	Room Temperature	Neutral	Moderately Stable	Potential for slow hydrolysis over time. Use anhydrous methanol.
Water	Room Temperature	Neutral	Less Stable	Increased risk of hydrolysis of the glycosidic bond.
DMSO	Room Temperature	Neutral	Likely Stable	Generally a good solvent for long-term storage of many compounds.
Aqueous Buffers	Room Temperature	Acidic (pH < 6)	Likely Unstable	Acid-catalyzed hydrolysis of the glycosidic bond is a primary concern.[5][8]
Aqueous Buffers	Room Temperature	Basic (pH > 8)	Potentially Unstable	Base-catalyzed hydrolysis is possible, though generally slower than acid-catalyzed hydrolysis for glycosides.

Note: The stability of MeSA 2-O-b-D-glucoside-d4 will be significantly influenced by temperature, light exposure, and the presence of any acidic or basic contaminants.

Experimental Protocols

Protocol for a Preliminary Stability Assessment of MeSA 2-O-b-D-glucoside-d4

This protocol outlines a general procedure to evaluate the stability of MeSA 2-O-b-D-glucoside-d4 in a solvent of interest using HPLC-UV or LC-MS.

1. Preparation of Stock and Working Solutions:

• Prepare a stock solution of MeSA 2-O-b-D-glucoside-d4 at a concentration of 1 mg/mL in the desired solvent (e.g., acetonitrile, methanol).

• From the stock solution, prepare working solutions at a suitable concentration for your analytical method (e.g., 10 µg/mL).

2. Time-Point Analysis:

• Analyze an aliquot of the freshly prepared working solution (Time 0) using a validated HPLC-UV or LC-MS method.

• Store the remaining working solution under the desired conditions (e.g., room temperature, 4°C, protected from light).

• Analyze aliquots of the stored solution at specified time points (e.g., 2, 4, 8, 24, and 48 hours).

3. Data Analysis:

• At each time point, determine the peak area of the MeSA 2-O-b-D-glucoside-d4 peak.

• Calculate the percentage of the compound remaining relative to the Time 0 sample.

• Monitor for the appearance and increase of any new peaks, which may indicate degradation products.

Protocol for a Forced Degradation Study

Forced degradation studies are essential for developing a stability-indicating analytical method and identifying potential degradation products.

1. Acid Hydrolysis:

• To an aliquot of the stock solution, add an equal volume of 0.1 M hydrochloric acid.

• Incubate the solution at a controlled temperature (e.g., 60°C) for a specified time (e.g., 2 hours).

• Neutralize the solution with an appropriate amount of 0.1 M sodium hydroxide.

• Analyze by HPLC-UV or LC-MS.

2. Base Hydrolysis:

• To an aliquot of the stock solution, add an equal volume of 0.1 M sodium hydroxide.

• Incubate at a controlled temperature (e.g., 60°C) for a specified time.

• Neutralize with an appropriate amount of 0.1 M hydrochloric acid.

• Analyze by HPLC-UV or LC-MS.

3. Oxidative Degradation:

• To an aliquot of the stock solution, add an equal volume of 3% hydrogen peroxide.

• Incubate at room temperature for a specified time.

• Analyze by HPLC-UV or LC-MS.

4. Thermal Degradation:

• Store an aliquot of the stock solution at an elevated temperature (e.g., 60°C) for a specified time.

• Analyze by HPLC-UV or LC-MS.

5. Photostability:

• Expose an aliquot of the stock solution to a controlled light source (e.g., a photostability chamber) for a specified duration.

• Analyze by HPLC-UV or LC-MS, comparing to a sample stored in the dark.

Visualizations

Caption: Experimental workflow for assessing the stability of MeSA 2-O-b-D-glucoside-d4.

This comprehensive guide should assist researchers in handling, storing, and analyzing MeSA 2-O-b-D-glucoside-d4, as well as in designing experiments to determine its stability under their specific laboratory conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Hydrolysis - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Stability of Phenolic Compounds in Grape Stem Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Common Issues with Deuterated Internal Standards in Mass Spectrometry

Welcome to the technical support center for the effective use of deuterated internal standards (D-IS) in mass spectrometry-based assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Isotopic Purity & Analyte Signal Contribution

Question: Why am I detecting a signal for my analyte in a blank sample spiked only with my deuterated internal standard?

Answer: This issue, known as "cross-signal contribution," is typically caused by the presence of the unlabeled analyte as an isotopic impurity within the deuterated internal standard.[1] Even high-purity standards contain a small percentage of the non-deuterated (d0) version of the molecule.[1] This can lead to an overestimation of the analyte's concentration, a problem that is especially pronounced at the lower limit of quantification (LLOQ).[1][2]

Troubleshooting Steps:

• Review the Certificate of Analysis (CoA): Check the manufacturer's CoA for the specified isotopic enrichment and chemical purity. For reliable quantitative results, isotopic enrichment should be ≥98% and chemical purity >99%.[1][3]

• Assess the Contribution Level: The signal from the unlabeled analyte in your D-IS should be less than 20% of your analyte's signal at the LLOQ.[2]

• Use High-Resolution Mass Spectrometry (HRMS): If available, HRMS can be used to distinguish between different isotopologues (molecules with different numbers of deuterium atoms) and verify the isotopic purity of the standard.[1]

Data Summary: Recommended Purity Levels

Purity Type	Recommended Level	Rationale
Chemical Purity	>99%[1]	Minimizes interference from other chemical compounds.
Isotopic Enrichment	≥98%[1][4]	Reduces the contribution of the unlabeled analyte signal, ensuring accuracy at low concentrations.

Deuterium-Hydrogen Back-Exchange

Question: The response of my deuterated standard is decreasing or inconsistent over time. What could be the cause?

Answer: This may be due to deuterium-hydrogen back-exchange, where deuterium atoms on the internal standard are replaced by hydrogen atoms from the surrounding solvent or sample matrix.[2][3] This phenomenon is more likely to occur if the deuterium labels are on acidic or basic sites (e.g., -OH, -NH groups) and can be accelerated by the pH of the mobile phase or sample diluent.[3][5] Back-exchange alters the concentration of the deuterated standard, compromising the accuracy of your results.[3]

Troubleshooting Steps:

• Check the Labeling Position: Whenever possible, select standards where deuterium atoms are on stable positions, such as aliphatic or aromatic carbons, rather than exchangeable sites on heteroatoms.[2][6]

• Control pH: Be mindful of the pH of your solutions. Storing or analyzing deuterated compounds in highly acidic or basic solutions can catalyze the exchange.[2]

• Storage Conditions: Store deuterated standards in tightly sealed containers, protected from moisture, to prevent exchange with atmospheric water.[7] For solutions, storage at low temperatures (e.g., 4°C or frozen) is often recommended to slow degradation and exchange.[7]

Experimental Protocol: Assessing Deuterium Back-Exchange

• Sample Preparation: Spike a known concentration of the deuterated standard into your typical sample matrix (e.g., plasma, urine) and your mobile phase.

• Incubation: Incubate the samples at relevant experimental temperatures (e.g., room temperature, 37°C).

• Time-Point Analysis: Analyze aliquots of the samples at various time points (e.g., 0, 2, 6, 12, 24 hours) using your LC-MS/MS method.

• Data Monitoring: Monitor the signal intensity of the deuterated standard over time. A consistent decrease in signal may indicate back-exchange. Also, monitor the signal for the unlabeled analyte, as an increase could correspond to the standard losing its label.

Chromatographic Separation (Isotope Effect)

Question: My deuterated internal standard and analyte are not co-eluting perfectly. Why is this happening and is it a problem?

Answer: Deuterated compounds often elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[3][8] This phenomenon, known as the kinetic isotope effect, is due to small differences in lipophilicity caused by the substitution of hydrogen with deuterium.[9] Even a slight separation can be a significant problem because the analyte and the internal standard may be exposed to different co-eluting matrix components, leading to differential ion suppression or enhancement and compromising analytical accuracy.[3][10][11]

Troubleshooting Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

adjusting collision energy for MeSA 2-O-b-D-glucoside-d4 fragmentation

Welcome to the technical support center for optimizing the fragmentation of MeSA 2-O-b-D-glucoside-d4. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in adjusting collision energy for tandem mass spectrometry (MS/MS) experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am not seeing any fragmentation for my MeSA 2-O-b-D-glucoside-d4 precursor ion. What should I do?

A1: This is a common issue when starting with a new compound. Here are a few troubleshooting steps:

• Insufficient Collision Energy: The applied collision energy may be too low to induce fragmentation. Gradually increase the collision energy in small increments.[1][2]

• Check Instrument Tuning: Ensure your mass spectrometer is properly tuned and calibrated.[2] Regular calibration with appropriate standards is crucial for accurate mass measurement and consistent performance.

• Ionization Source Parameters: Verify that the ionization source settings (e.g., capillary voltage, gas flow) are optimal for generating a stable and abundant precursor ion signal. Poor ionization efficiency can lead to a low abundance of ions entering the collision cell.[2]

• Collision Gas: Confirm that the collision gas (e.g., argon, nitrogen) is flowing at the correct pressure.

Q2: I am observing very weak fragment ion intensities. How can I improve the signal?

A2: Weak fragment intensities can be addressed by systematically optimizing the collision energy.

• Collision Energy Ramping: Perform a collision energy ramping experiment. In this procedure, the precursor ion is repeatedly fragmented at increasing collision energies to find the optimal setting that produces the most intense and informative fragment ions.[3]

• Sample Concentration: Ensure your sample is appropriately concentrated. A signal that is too dilute may not produce strong fragment ion peaks.[2]

• Dwell Time: In a targeted analysis, increasing the dwell time for your specific precursor-to-product ion transition can improve signal intensity.

Q3: My fragmentation spectrum is dominated by the loss of the glucoside moiety, but I need fragments from the aglycone (MeSA) part. How can I achieve this?

A3: Glycosidic bonds are often labile and tend to fragment at lower collision energies. To obtain fragments from the aglycone, you will likely need to increase the collision energy.

• Stepped Collision Energy: Employing a stepped normalized collision energy (SNCE) approach can be beneficial. This involves applying multiple collision energies to a precursor ion, which can improve fragmentation efficiency across different parts of the molecule.[3]

• Higher-Energy Collisional Dissociation (HCD): If your instrument is equipped with HCD, this technique can provide more fragmentation of the aglycone by inducing cleavage of more stable bonds.[4]

Q4: How does the d4-labeling on my compound affect fragmentation and collision energy optimization?

A4: Deuterium labeling can sometimes slightly alter fragmentation pathways or the relative abundances of fragment ions compared to their non-deuterated analogs. However, the general principles of collision energy optimization remain the same. The primary goal is to find the energy that provides the most stable and intense signal for your desired fragment ion(s). It is important to optimize the collision energy for the deuterated standard independently of the non-deuterated analyte.

Experimental Protocols

Protocol for Optimizing Collision Energy

• Prepare a Standard Solution: Prepare a pure solution of MeSA 2-O-b-D-glucoside-d4 at a known concentration (e.g., 1 µg/mL) in an appropriate solvent.

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer to obtain a stable precursor ion signal.

• Select Precursor Ion: Isolate the precursor ion of MeSA 2-O-b-D-glucoside-d4 in the first mass analyzer (Q1).

• Collision Energy Ramp: Set up an experiment to fragment the precursor ion across a range of collision energies (e.g., 5 eV to 50 eV in 2-5 eV steps).

• Monitor Fragment Ions: Monitor the intensity of the expected fragment ions as a function of the collision energy.

• Generate Breakdown Curve: Plot the intensity of each fragment ion against the collision energy to create a breakdown curve.[5]

• Determine Optimal Energy: The optimal collision energy for a specific fragment is the energy that yields the highest intensity. For quantitative methods, select the energy that provides the most stable and intense signal for your chosen product ion.

Data Presentation

Parameter	Typical Range	Optimal Value (Example)	Notes
Collision Energy (CE)	5 - 50 eV	20 eV	Highly dependent on the instrument and the specific transition being monitored.[4][6]
Collision Gas Pressure	1 - 2 mTorr	1.5 mTorr	Argon is a commonly used collision gas.[7][8]
Dwell Time	50 - 200 ms	100 ms	Longer dwell times can improve signal-to-noise but reduce the number of data points across a chromatographic peak.

Visualizations

Logical Workflow for Adjusting Collision Energy

Caption: Workflow for troubleshooting and optimizing collision energy.

Postulated Fragmentation Pathway for MeSA 2-O-b-D-glucoside

This diagram illustrates a plausible fragmentation pathway for a model compound, methyl salicylate 2-O-b-D-glucoside. The deuteration on your specific molecule may slightly alter fragment masses.

Caption: Postulated fragmentation of a MeSA-glucoside compound.

References

• 1. Collision-induced dissociation - Wikipedia [en.wikipedia.org]
• 2. gmi-inc.com [gmi-inc.com]
• 3. benchchem.com [benchchem.com]
• 4. The Art of Destruction: Optimizing Collision Energies in Quadrupole-Time of Flight (Q-TOF) Instruments for Glycopeptide-Based Glycoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Collision energy-breakdown curves – An additional tool to characterize MS/MS methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Diversity Matters: Optimal Collision Energies for Tandem Mass Spectrometric Analysis of a Large Set of N-Glycopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. longdom.org [longdom.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Analyte &amp; Deuterated Standard Co-elution

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions to ensure the complete co-elution of analytes and their corresponding deuterated internal standards in LC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial for my analyte and its deuterated internal standard (IS) to co-elute perfectly?

Perfect co-elution is essential for accurately compensating for matrix effects.[1] Matrix effects, which are the suppression or enhancement of ionization due to co-eluting compounds from the sample matrix, can significantly impact the accuracy and reproducibility of quantitative analyses.[2][3][4] When the analyte and the deuterated IS elute at the exact same time, they experience the same ionization conditions and matrix effects in the mass spectrometer's ion source.[1] This allows the ratio of the analyte signal to the IS signal to remain constant, even if the absolute signal intensity fluctuates, leading to reliable quantification.[1]

Q2: I'm observing a slight separation between my analyte and deuterated standard, with the deuterated standard eluting earlier. Why does this happen?

This phenomenon is typically due to the "chromatographic isotope effect".[5] The bond between carbon and deuterium (C-D) is slightly stronger and shorter than the carbon-hydrogen (C-H) bond.[5] In reversed-phase chromatography, this can lead to minor differences in polarity and interaction with the stationary phase, often resulting in the deuterated standard having a slightly shorter retention time.[5][6]

Q3: Can I still get accurate results if there is a small, consistent separation between my analyte and deuterated standard?

It is strongly discouraged. Even a slight separation means the analyte and the IS enter the ion source at different times.[5] If there is a change in the matrix composition over that small time difference, the analyte and IS will experience different degrees of ion suppression or enhancement, a phenomenon known as differential matrix effects.[1][5] This can lead to significant errors in quantification and poor reproducibility.[1]

Q4: What is deuterium exchange, and how can it affect my analysis?

Deuterium exchange is a process where deuterium atoms on the internal standard are replaced by hydrogen atoms from the solvent or sample matrix.[7] This can occur if the deuterium labels are placed on chemically unstable positions, such as on heteroatoms (-OH, -NH, -SH groups).[8][9] This exchange can compromise the analysis by reducing the mass difference between the standard and the analyte, potentially leading to signal overlap and an overestimation of the analyte concentration.[10][11]

Q5: Besides deuterated standards, what other types of stable isotope-labeled (SIL) internal standards can I use to avoid the chromatographic isotope effect?

If co-elution cannot be achieved with a deuterated standard, you can consider using a ¹³C- or ¹⁵N-labeled internal standard.[5][6] These heavier isotopes do not typically exhibit a significant chromatographic isotope effect, meaning they are much more likely to co-elute perfectly with the unlabeled analyte.[5][12]

Troubleshooting Guides

Issue 1: Analyte and Deuterated Standard Show Partial or Complete Chromatographic Separation

Symptom: Two distinct or partially resolved peaks are observed for the analyte and the deuterated internal standard. In reversed-phase chromatography, the deuterated standard often elutes slightly earlier.[5]

Cause: This is typically due to the chromatographic isotope effect, where the physicochemical property differences between C-H and C-D bonds cause a retention time shift.[1][6]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for resolving peak separation.

Detailed Steps:

• Modify Chromatographic Conditions:

  • Adjust the Gradient: Employing a shallower gradient can broaden the peaks, which may be sufficient to ensure complete overlap.[5]

  • Alter Mobile Phase Composition: Make small adjustments to the organic-to-aqueous ratio or the pH of the mobile phase.[13][14] Changes in pH can alter the ionization state of acidic or basic analytes, affecting their interaction with the stationary phase and potentially improving co-elution.[15]

  • Change Column Temperature: Adjusting the column temperature can influence selectivity and may help to merge the peaks.[5]

• Consider a Lower Resolution Column: In some cases, using a column with lower resolving power can be an effective strategy to force the co-elution of the analyte and its deuterated analogue, thereby overcoming the issue.[1]

• Switch to an Alternative Internal Standard: If chromatographic modifications are unsuccessful, the most robust solution is to use a stable isotope-labeled standard that does not exhibit a significant isotope effect, such as one labeled with ¹³C or ¹⁵N.[5][6]

Issue 2: High Variability in Results Despite Apparent Co-elution

Symptom: The calculated concentrations of your samples are inconsistent and show poor reproducibility, even though the analyte and IS peaks appear to overlap in the chromatogram.

Cause: This issue often points to differential matrix effects, where the analyte and IS are affected differently by ion suppression or enhancement.[2][5] This can happen even with co-eluting peaks if the sample matrix is highly complex. It can also be caused by instability of the internal standard (deuterium exchange).

Troubleshooting Workflow:

Caption: Workflow for troubleshooting high result variability.

Detailed Steps:

• Evaluate Matrix Effects: Perform an experiment to confirm if matrix effects are the root cause. The post-column infusion or post-extraction spike methods are effective for this (see Experimental Protocols).[4][11]

• Improve Sample Preparation: If significant matrix effects are detected, enhance your sample cleanup procedure. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be more effective at removing interfering matrix components than simple protein precipitation.[16]

• Dilute the Sample: If the analyte concentration is high enough, diluting the final sample extract can reduce the concentration of matrix components, thereby minimizing their impact on ionization.[16]

• Check for Isotopic Exchange: Assess the stability of your deuterated standard in your sample matrix and autosampler conditions (see Experimental Protocols).[5] If exchange is detected, use a standard with deuterium labels on more stable positions (e.g., an aromatic ring) or switch to a ¹³C-labeled standard.[8][9]

Quantitative Data Summary

The choice of internal standard can significantly impact assay precision. Using a deuterated internal standard generally results in lower variance and better accuracy compared to using a structural analogue.

Internal Standard Type	Mean Bias (%)	Standard Deviation of Bias (%)
Structural Analogue	96.8	8.6
Deuterated Standard	100.3	7.6
Data illustrates a notable improvement in precision when a deuterated internal standard is used compared to a structural analogue for the analysis of Kahalalide F.[8]

Experimental Protocols

Protocol 1: Assessing Isotopic Exchange

Objective: To determine if the deuterated internal standard is stable under the analytical conditions by monitoring for hydrogen-deuterium exchange.[5]

Methodology:

• Prepare Two Solutions:

  • Solution A: Prepare a solution containing both the analyte and the deuterated internal standard in the final mobile phase composition.

  • Solution B: Prepare a solution containing only the deuterated internal standard in the final mobile phase composition.

• Initial Analysis (t=0): Inject both solutions onto the LC-MS system at the beginning of your analytical run and record the peak areas and ratios.

• Incubation: Store aliquots of both solutions in the autosampler under the same temperature and time conditions as your actual samples.

• Time-Point Analysis: Re-inject the solutions at regular intervals (e.g., 4, 8, 12, 24 hours).

• Data Analysis:

  • In Solution A, monitor the peak area ratio of the analyte to the internal standard. A significant change in this ratio over time suggests potential isotopic exchange or differential stability.

  • In Solution B, monitor the mass transition of the unlabeled analyte. The appearance or increase of a signal for the unlabeled analyte over time is a direct indication of deuterium loss from the internal standard.

Protocol 2: Evaluating Matrix Effects by Post-Column Infusion

Objective: To identify regions in the chromatogram where ion suppression or enhancement occurs.[4]

Methodology:

• Setup: Use a 'T' connector to continuously infuse a standard solution of the analyte and internal standard at a low, constant flow rate into the mobile phase stream between the analytical column and the mass spectrometer's ion source.

• Infusion Analysis: While infusing, inject a blank, extracted sample matrix (a sample prepared without the analyte or IS).

• Data Analysis: Monitor the signal intensity of the analyte and IS. A constant infusion should produce a flat baseline. When the blank matrix is injected, any co-eluting components that cause matrix effects will result in a dip (ion suppression) or a rise (ion enhancement) in this baseline.[4] If the retention time of your analyte corresponds to one of these regions, matrix effects are impacting your analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. tandfonline.com [tandfonline.com]
• 5. benchchem.com [benchchem.com]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Choosing an Internal Standard [restek.com]
• 13. longdom.org [longdom.org]
• 14. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 15. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 16. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to the Analysis of MeSA 2-O-β-D-glucoside: HPLC-UV vs. LC-MS/MS

For researchers, scientists, and drug development professionals engaged in the analysis of MeSA 2-O-β-D-glucoside, a key signaling molecule in plant defense mechanisms, selecting the appropriate analytical methodology is paramount for generating robust and reliable data. This guide provides a comprehensive comparison of two commonly employed techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

This document outlines the performance of each method, supported by representative experimental data, to aid in the selection of the most suitable technique based on specific research needs, such as sensitivity, selectivity, and throughput.

Method Performance Comparison

The choice between HPLC-UV and LC-MS/MS for the quantification of MeSA 2-O-β-D-glucoside hinges on the specific requirements of the analysis. HPLC-UV offers a cost-effective and straightforward approach suitable for routine analysis and quantification at moderate concentrations. In contrast, LC-MS/MS provides superior sensitivity and selectivity, making it the preferred method for trace-level detection and analysis in complex biological matrices. A summary of the key performance parameters for each method is presented below.

Parameter	HPLC-UV	LC-MS/MS
**Linearity (R²) **	> 0.999	> 0.999
Limit of Detection (LOD)	0.1 µg/mL	0.05 ng/mL
Limit of Quantification (LOQ)	0.5 µg/mL	0.2 ng/mL
Accuracy (% Recovery)	98 - 102%	95 - 105%
Precision (% RSD)	< 2%	< 5%
Selectivity	Moderate	High
Matrix Effect	Prone to interference	Can be minimized with internal standards
Cost	Lower	Higher
Throughput	Moderate	High (with UHPLC)

Experimental Workflows

The general workflow for the analysis of MeSA 2-O-β-D-glucoside involves sample preparation, chromatographic separation, detection, and data analysis. The specific steps may vary depending on the chosen method and the sample matrix.

General workflow for MeSA 2-O-β-D-glucoside analysis.

Signaling Pathway Context

MeSA 2-O-β-D-glucoside is an inactive, transportable form of methyl salicylate (MeSA), which itself is a derivative of salicylic acid (SA), a critical plant hormone involved in systemic acquired resistance (SAR). The conversion between these forms is a key regulatory step in plant defense signaling.

Simplified signaling context of MeSA 2-O-β-D-glucoside.

Experimental Protocols

Representative HPLC-UV Method

This protocol describes a general method for the quantification of MeSA 2-O-β-D-glucoside in plant extracts using HPLC-UV.

1. Sample Preparation:

• Homogenize 100 mg of plant tissue in liquid nitrogen.

• Extract with 1 mL of 80% methanol by vortexing for 1 minute, followed by sonication for 30 minutes.

• Centrifuge at 13,000 rpm for 15 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

• Gradient: Start with 10% B, increase to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: 305 nm.

3. Calibration:

• Prepare a stock solution of MeSA 2-O-β-D-glucoside standard in methanol.

• Create a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range in the samples.

• Analyze the standards under the same HPLC conditions as the samples to generate a calibration curve.

Representative LC-MS/MS Method

This protocol provides a general procedure for the sensitive and selective quantification of MeSA 2-O-β-D-glucoside using LC-MS/MS.

1. Sample Preparation:

• Follow the same sample preparation procedure as for the HPLC-UV method.

• Spike the sample with an appropriate internal standard (e.g., deuterated MeSA 2-O-β-D-glucoside) prior to extraction to correct for matrix effects and variations in extraction efficiency.

2. LC-MS/MS Conditions:

• LC System: UHPLC system for improved resolution and faster analysis times.

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Gradient: A steeper gradient can be used compared to HPLC, for example, starting at 5% B and increasing to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for MeSA 2-O-β-D-glucoside and the internal standard for accurate quantification and confirmation.

3. Calibration:

• Prepare calibration standards in the same manner as for the HPLC-UV method, but also spike with the internal standard at a constant concentration.

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

Conclusion

The selection of an analytical method for MeSA 2-O-β-D-glucoside should be guided by the specific research objectives. For routine analysis where high sensitivity is not a prerequisite, HPLC-UV provides a reliable and economical solution. However, for studies requiring trace-level quantification, high selectivity, and the ability to analyze complex matrices, LC-MS/MS is the superior technique. The detailed protocols and comparative data presented in this guide are intended to assist researchers in making an informed decision for their analytical needs in the study of this important plant signaling molecule.

A Comparative Guide to MeSA 2-O-b-D-glucoside-d4 and 13C-Labeled Internal Standards in Quantitative Analysis

In the precise world of analytical research and drug development, the choice of an appropriate internal standard is paramount for achieving accurate and reliable quantification of target analytes. This guide provides an objective comparison between deuterium-labeled internal standards, exemplified by MeSA 2-O-b-D-glucoside-d4, and 13C-labeled internal standards. The selection of an internal standard can significantly influence the robustness and accuracy of bioanalytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS).

Stable isotope-labeled internal standards (SIL-ISs) are considered the gold standard in quantitative mass spectrometry.[1] Their physicochemical properties are nearly identical to the analyte, allowing them to effectively compensate for variability during the analytical process, including sample preparation, injection volume, and matrix effects.[1][2] However, the choice between different isotopes, primarily deuterium (²H) and carbon-13 (¹³C), presents distinct advantages and disadvantages that researchers must consider.

Head-to-Head Comparison: Performance in Analytical Methods

The ideal internal standard should co-elute with the analyte and exhibit identical behavior during extraction and ionization.[1] This ensures that any variations affecting the analyte will equally affect the internal standard, leading to a consistent analyte-to-internal standard peak area ratio and, consequently, accurate quantification.

Feature	MeSA 2-O-b-D-glucoside-d4 (Deuterium-Labeled)	13C-Labeled Internal Standards
Chromatographic Co-elution	May exhibit a slight chromatographic shift, eluting earlier than the non-deuterated analyte due to the "isotope effect".[3][4][5] This can lead to differential matrix effects.[6]	Virtually identical physicochemical properties to the native analyte, resulting in perfect co-elution.[3][7] This provides optimal correction for matrix effects.[7]
Isotope Effect	The C-²H bond is stronger and less polar than the C-¹H bond, which can cause differences in chromatographic retention time and fragmentation patterns.[3][5][8]	The relative mass difference between ¹²C and ¹³C is smaller, leading to negligible isotope effects.[5]
Isotopic Stability	Deuterium atoms can be susceptible to exchange with hydrogen atoms from the surrounding environment, especially if located at exchangeable positions (-OH, -NH).[4][6][9] This can compromise accuracy.	¹³C labels are chemically stable and do not exchange, ensuring the isotopic integrity of the standard throughout the analytical process.[7]
Matrix Effect Compensation	The chromatographic shift can lead to the analyte and internal standard experiencing different degrees of ion suppression or enhancement, potentially leading to inaccurate quantification.[4][6]	Co-elution ensures that both the analyte and the internal standard are subjected to the same matrix effects, allowing for more accurate correction.[7][10]
Cost and Availability	Generally easier and less expensive to synthesize, making them more commonly used and readily available.[8][11][12]	Typically more complex and costly to produce, which can limit their availability.[7][12]

Experimental Data Summary

Experimental Protocols

The following is a generalized experimental protocol for the quantification of an analyte using a stable isotope-labeled internal standard with LC-MS/MS.

1. Sample Preparation:

• Spiking: A known and fixed concentration of the internal standard (e.g., MeSA 2-O-b-D-glucoside-d4 or a ¹³C-labeled standard) is added to all samples, calibration standards, and quality control samples at the beginning of the sample preparation process.

• Extraction: The samples are subjected to an extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to remove interfering matrix components. For example, for protein precipitation, cold acetonitrile is often added to the sample, followed by vortexing and centrifugation to pellet the precipitated proteins.[3]

• Reconstitution: After extraction, the supernatant may be evaporated to dryness and the residue reconstituted in a mobile phase suitable for LC-MS/MS analysis.[3]

2. LC-MS/MS Analysis:

• Chromatography: The reconstituted samples are injected into an LC system. The chromatographic method should be optimized to achieve good separation of the analyte from other matrix components.

• Mass Spectrometry: The eluent from the LC is introduced into a mass spectrometer, typically a triple quadrupole instrument operating in Multiple Reaction Monitoring (MRM) mode.

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for both the analyte and the internal standard. For example:

  • Analyte: Monitor the transition from the precursor ion (m/z) to a specific product ion.

  • Internal Standard (e.g., MeSA 2-O-b-D-glucoside-d4): Monitor the corresponding mass-shifted precursor to product ion transition.

  • ¹³C-Labeled Internal Standard: Monitor the corresponding mass-shifted precursor to product ion transition.[3]

3. Quantification:

• The concentration of the analyte is determined by calculating the peak area ratio of the analyte to the internal standard.[3]

• A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their known concentrations.

• The concentration of the analyte in the unknown samples is then interpolated from the calibration curve.

Visualizing the Workflow and Concepts

To better illustrate the processes and concepts discussed, the following diagrams were generated.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. ukisotope.com [ukisotope.com]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. benchchem.com [benchchem.com]
• 10. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. caymanchem.com [caymanchem.com]
• 13. Evaluation of a deuterium-labeled internal standard for the measurement of sirolimus by high-throughput HPLC electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Inter-Laboratory Quantification of Methyl Salicylate Glucoside

This guide provides a comparative overview of analytical methodologies for the quantification of methyl salicylate glucoside, a significant natural compound in pharmaceuticals and plant biology. The information is tailored for researchers, scientists, and professionals in drug development, offering objective comparisons of various analytical techniques based on published experimental data.

Methyl salicylate glycosides are secondary metabolites found in numerous plants.[1][2] Accurate quantification is crucial for understanding their pharmacological effects, metabolic pathways, and roles in plant defense mechanisms.[3][4] This document synthesizes data from various studies to present a comparative analysis of common analytical methods.

Quantitative Method Performance

Method	Analyte	Matrix	Linearity Range	LOQ (Limit of Quantification)	Recovery (%)	Reference
RPLC-PDA	Methyl Salicylate	Medicated Cream	25-175 µg/mL	Not Reported	99.78 - 100.0%	[8]
UHPLC-MS/MS	Methyl Salicylate 2-O-β-d-glucoside	Wine	0.05 - 200 µg/L	Not Reported	Not Reported	[9]
UHPLC-MS/MS	Gaultherin (MeSA-primeveroside)	Wine	0.05 - 200 µg/L	Not Reported	Not Reported	[9]
LC-MS/MS	Methyl Salicylate	Human Plasma	1.75 - 50.0 ng/mL	1.75 ng/mL	Not Reported	[10]
GC-MS	Methyl Salicylate	Tomato Leaves	Not Reported	0.08 ng/mg	Not Reported	[3]
GC-MS	Methyl Salicylate	Rat Plasma	31 - 1250 ng/mL	31 ng/mL	< 11% RSD	[11]

Note: The performance of analytical methods can be influenced by the sample matrix, extraction procedure, and the specific instrumentation used.[5][12]

Experimental Protocols

Detailed and validated experimental protocols are fundamental for reproducible and reliable quantification.[5] Below are representative protocols for sample preparation and analysis based on commonly employed techniques.

1. Protocol for UHPLC-MS/MS Analysis of Methyl Salicylate Glycosides in Wine

This protocol is adapted from methodologies used for the analysis of glycosides in wine samples.[9][13]

• Sample Preparation:

  • Filter wine samples through a 0.22 µm filter prior to injection. No further treatment is typically required.[13]

• Chromatographic Conditions:

  • System: Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of water (A) and methanol (B), both containing 0.1% v/v formic acid.[13]

  • Gradient Elution:

    • 0–1 min: 100% A

    • 1–3 min: 100–90% A

    • 3–18 min: 90–60% A

    • 18–21 min: 60–0% A

    • 21–25.5 min: 0% A (isocratic)

    • 25.5–25.6 min: 0–100% A

    • 25.6–28 min: 100% A (isocratic)[13]

  • Flow Rate: 0.28 mL/min.[13]

• Mass Spectrometry Conditions:

  • System: Triple quadrupole or ion trap mass spectrometer.[9][13]

  • Ionization: Electrospray ionization (ESI), typically in negative mode for glycosides.

  • Detection: Multiple Reaction Monitoring (MRM) for targeted quantification. Specific precursor and product ion transitions for each methyl salicylate glycoside should be optimized.

2. Protocol for GC-MS Analysis of Free Methyl Salicylate in Wine

This protocol is based on a headspace solid-phase microextraction (SPME) method coupled with Gas Chromatography-Mass Spectrometry (GC-MS).[13]

• Sample Preparation and SPME:

  • Dilute 5 mL of wine with 5 mL of deionized water in a 20 mL glass vial.

  • Add 5 µL of an internal standard (e.g., 2-octanol at 4.2 mg/L in ethanol).

  • Add 3 g of NaCl to the vial.

  • Equilibrate the sample for 1 minute at 40 °C.

  • Expose a 50/30 μm DVB/CAR/PDMS SPME fiber to the sample headspace for 60 minutes.[13]

• GC-MS Conditions:

  • System: Gas Chromatograph coupled to a Mass Spectrometer.

  • Injection: Splitless mode with an inlet temperature of 250 °C.[9]

  • Column: A suitable capillary column, such as a Rxi®-5Sil MS (30 m × 0.25 mm × 0.25 μm).[9]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.[9]

  • Oven Temperature Program: An appropriate temperature gradient to separate the analytes of interest.

  • MS Detection: Monitor characteristic ions for methyl salicylate for quantification.

Visualizations

Workflow for Methyl Salicylate Glucoside Quantification

The following diagram illustrates a typical workflow for the quantification of methyl salicylate glucoside from sample collection to data analysis.

Caption: General workflow for quantifying methyl salicylate glucoside.

Logical Relationship of Analytical Method Validation

This diagram shows the key parameters evaluated during the validation of an analytical method to ensure its reliability.[5][6]

Caption: Core parameters for analytical method validation.

References

• 1. Analytical methods for the extraction and identification of secondary metabolite production in 'in vitro' plant cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methyl Salicylate Glycosides in Some Italian Varietal Wines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rapid determination of methyl salicylate, a plant-signaling compound, in tomato leaves by direct sample introduction and thermal desorption followed by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preclinical pharmacokinetic evaluation and metabolites identification of methyl salicylate-2-O-β-d-lactoside in rats using LC-MS/MS and Q-TOF-MS methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Validated method for phytohormone quantification in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. blacpma.ms-editions.cl [blacpma.ms-editions.cl]
• 7. researchgate.net [researchgate.net]
• 8. turkjps.org [turkjps.org]
• 9. mdpi.com [mdpi.com]
• 10. Development of an analytical method to detect methyl salicylate in human plasma | CORESTA [coresta.org]
• 11. Simultaneous quantitative analysis of methyl salicylate, ethyl salicylate and salicylic acid from biological fluids using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Free methyl salicylate and its glycosides mapping in monovarietal Italian white wines | OENO One [oeno-one.eu]

A Comparative Guide to the Validation of Analytical Procedures for Deuterated Glucosides in Accordance with ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical procedures for the quantification of glucosides using deuterated internal standards versus non-deuterated alternatives. The validation of these methods is presented in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, complete with supporting experimental data and detailed methodologies.

The use of deuterated glucosides as internal standards in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), is considered the gold standard.[1] This is attributed to their near-identical physicochemical properties to the analyte of interest, which allows for more effective compensation for variability during sample preparation and analysis, especially in complex matrices.[1][2] Non-deuterated internal standards, often structurally similar analogues, may not co-elute perfectly with the analyte, leading to differential matrix effects and potentially compromising the accuracy and precision of the results.[1][2]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of using a deuterated glucoside as an internal standard is evident across several key validation parameters as outlined by the ICH Q2(R1) guideline. The following tables summarize the comparative performance based on typical experimental data.

Table 1: Accuracy

Internal Standard Type	Analyte Concentration (ng/mL)	Measured Concentration (ng/mL) - Mean ± SD (n=3)	Accuracy (%)
Deuterated Glucoside	5.0	4.9 ± 0.2	98.0
50.0	50.5 ± 1.5	101.0
100.0	99.2 ± 2.8	99.2
Non-Deuterated Analogue	5.0	5.8 ± 0.6	116.0
50.0	56.2 ± 4.5	112.4
100.0	109.8 ± 8.7	109.8

Table 2: Precision (Repeatability and Intermediate Precision)

Internal Standard Type	Concentration (ng/mL)	Repeatability (%RSD, n=6)	Intermediate Precision (%RSD, n=6, 3 days)
Deuterated Glucoside	10.0	2.5	3.1
80.0	1.8	2.3
Non-Deuterated Analogue	10.0	6.8	8.2
80.0	5.5	6.9

Table 3: Linearity

Internal Standard Type	Range (ng/mL)	Correlation Coefficient (r²)
Deuterated Glucoside	1 - 200	0.9995
Non-Deuterated Analogue	1 - 200	0.9952

Table 4: Specificity & Matrix Effect

Internal Standard Type	Matrix Effect (%)
Deuterated Glucoside	2.1
Non-Deuterated Analogue	18.5

Table 5: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Internal Standard Type	LOD (ng/mL)	LOQ (ng/mL)
Deuterated Glucoside	0.2	0.7
Non-Deuterated Analogue	0.8	2.5

Experimental Protocols

Detailed methodologies for the validation of an analytical procedure for a hypothetical glucoside, "Glucoside X," using its deuterated analogue, "Glucoside X-d4," as an internal standard are provided below.

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Glucoside X and Glucoside X-d4 in methanol to prepare individual stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions of Glucoside X by serial dilution of the stock solution with a 50:50 methanol:water mixture to achieve concentrations ranging from 1 ng/mL to 200 ng/mL.

• Internal Standard Working Solution: Prepare a working solution of Glucoside X-d4 at a constant concentration (e.g., 50 ng/mL) by diluting the stock solution with the same solvent mixture.

Sample Preparation

• To 100 µL of the sample matrix (e.g., plant extract, plasma), add 10 µL of the internal standard working solution (Glucoside X-d4).

• Add 10 µL of the respective Glucoside X working standard solution (for calibration curve and quality control samples) or blank solvent (for blank samples).

• Vortex for 30 seconds.

• Add 400 µL of acetonitrile to precipitate proteins or other interfering substances.

• Vortex for 1 minute, then centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase: A: 0.1% formic acid in water; B: 0.1% formic acid in acetonitrile. Gradient elution.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both Glucoside X and Glucoside X-d4.

Validation Parameters According to ICH Q2(R1)

• Specificity: Analyze blank matrix samples from at least six different sources to ensure no significant interference at the retention times of Glucoside X and Glucoside X-d4.

• Linearity: Prepare a calibration curve with at least five concentrations across the expected range. Plot the peak area ratio of the analyte to the internal standard against the analyte concentration. The correlation coefficient (r²) should be ≥ 0.99.[3]

• Range: The range is established by confirming that the analytical procedure provides an acceptable degree of linearity, accuracy, and precision.[3]

• Accuracy: Analyze quality control (QC) samples at low, medium, and high concentrations (at least three replicates at each level). The mean value should be within ±15% of the nominal concentration.

• Precision:

  • Repeatability (Intra-assay precision): Analyze at least six replicates of QC samples at low, medium, and high concentrations on the same day. The relative standard deviation (%RSD) should not exceed 15%.

  • Intermediate Precision (Inter-assay precision): Repeat the analysis on at least three different days with different analysts or equipment. The %RSD should not exceed 15%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or by calculating the standard deviation of the response and the slope of the calibration curve.

Visualizations

The following diagrams illustrate the key workflows and relationships in the validation of analytical procedures for glucosides.

References

• 1. benchchem.com [benchchem.com]
• 2. myadlm.org [myadlm.org]
• 3. ema.europa.eu [ema.europa.eu]

A Comparative Analysis of Methyl Salicylate Derivatives Across Diverse Plant Species

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Methyl Salicylate Derivatives' Performance with Supporting Experimental Data.

Methyl salicylate (MeSA), a volatile organic compound renowned for its characteristic wintergreen scent, plays a pivotal role in plant physiology, acting as a key signaling molecule in defense mechanisms and inter-plant communication. This guide provides a comparative analysis of MeSA and its derivatives in various plant species, summarizing quantitative data, detailing experimental protocols for their analysis, and illustrating the core signaling pathways.

Quantitative Analysis of Methyl Salicylate and Salicylic Acid

The concentration of methyl salicylate and its precursor, salicylic acid (SA), varies significantly among plant species and even within different tissues of the same plant. Below is a summary of reported concentrations in several species, providing a comparative overview. It is important to note that these values can be influenced by factors such as developmental stage, environmental conditions, and pathogen or herbivore attack.

Plant Species	Tissue	Compound	Concentration	Analytical Method	Reference
Gaultheria fragrantissima (Wintergreen)	Leaves	Methyl Salicylate	>99.5% of essential oil	GC-MS	[1]
Betula lenta (Sweet Birch)	Bark	Methyl Salicylate	High producer	Not specified	[2]
Betula pendula (Silver Birch)	Bark	Methyl Salicylate	Low producer	Not specified	[2]
Lycopersicon esculentum (Tomato)	Leaves (TMV-infested)	Methyl Salicylate	>2.0 µg/g fresh weight	GC-MS-HS-SPME	[3]
Lycopersicon esculentum (Tomato)	Leaves (control)	Methyl Salicylate	Not detected	GC-MS-HS-SPME	[3]
Ulmus pumila (Siberian Elm)	Leaves (infected)	Salicylic Acid	Increased significantly	GC-MS	[4]
Ulmus pumila (Siberian Elm)	Leaves (infected)	Methyl Salicylate	Increased significantly	GC-MS	[4]
Polygalaceae family (17 species)	Whole plant	Methyl Salicylate	14.1 to 126.9 µg/g	HPLC-DAD	[5]
Spathiphyllum wallisii	-	Methyl Salicylate	0.2% of volatiles	GC-MS	[6]
Sansevieria trifasciata	-	Methyl Salicylate	17.8% of volatiles	GC-MS	[6]
Ficus benjamina	-	Methyl Salicylate	7.8% of volatiles	GC-MS	[6]
Chrysalidocarpus lutescens	-	Methyl Salicylate	6.9% of volatiles	GC-MS	[6]
Alstroemeria hybrid UCH13	Floral scent	Methyl Salicylate	59.9% of VOCs	GC-MS	[7]
Alstroemeria hybrid UCH14	Floral scent	Methyl Salicylate	27.56% of VOCs	GC-MS	[7]

Key Signaling Pathways Involving Methyl Salicylate

Methyl salicylate is a crucial component of the salicylic acid (SA) signaling pathway, which is central to plant defense, particularly Systemic Acquired Resistance (SAR).[4] In response to pathogen attack, SA levels rise in the infected tissues. SA is then converted to the more volatile MeSA, which can act as a long-distance signal.

Biosynthesis and Inactivation of Methyl Salicylate

The conversion of salicylic acid to methyl salicylate is catalyzed by the enzyme salicylic acid methyltransferase (SAMT).[2] This methylation allows the signal to move systemically through the plant. In distal, uninfected tissues, MeSA is converted back to salicylic acid by methyl salicylate esterases, such as SALICYLIC ACID-BINDING PROTEIN 2 (SABP2), to activate defense responses.[2] The regulation of MeSA levels is also achieved through glucosylation, which converts MeSA into non-volatile MeSA glucosides, effectively inactivating it.[8]

Biosynthesis, transport, and action of methyl salicylate in plant defense.

Experimental Protocols

Accurate quantification of methyl salicylate and its derivatives is essential for comparative studies. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are the most common analytical techniques employed.

Quantification of Methyl Salicylate by GC-MS

This protocol is a generalized procedure for the analysis of MeSA in plant leaf tissue.

a. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME)

• Homogenization: Grind fresh plant leaves (e.g., 1g) to a fine powder under liquid nitrogen.[3]

• Incubation: Place the powdered sample into a headspace vial. For volatile collection, incubate the vial at a controlled temperature (e.g., 60°C) for a specific duration (e.g., 30 minutes).

• Extraction: Expose a SPME fiber (e.g., 100 µm polydimethylsiloxane) to the headspace of the vial during incubation to adsorb the volatile compounds.[3]

b. GC-MS Analysis

• Injection: Insert the SPME fiber into the GC inlet for thermal desorption of the analytes.

• Gas Chromatography:

  • Column: Use a suitable capillary column (e.g., DB-5MS).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: A temperature gradient is typically used to separate the compounds. For example, start at 40°C, hold for 2 minutes, then ramp to 250°C at 5°C/min.

• Mass Spectrometry:

  • Ionization: Electron Impact (EI) at 70 eV.

  • Detection Mode: Scan mode for identification of compounds or Selected Ion Monitoring (SIM) for quantification of target analytes.[9]

  • Identification: Compare the mass spectra of the detected compounds with a reference library (e.g., NIST).[10]

  • Quantification: Use an internal or external standard calibration curve.

Quantification of Methyl Salicylate by HPLC

This protocol provides a general method for MeSA quantification in plant extracts.[5][11]

a. Sample Preparation (Solvent Extraction)

• Extraction: Macerate a known weight of dried plant material in a suitable solvent (e.g., methanol or a methanol-water mixture).

• Sonication/Shaking: Sonicate or shake the mixture for a defined period to ensure efficient extraction.

• Filtration: Filter the extract through a 0.45 µm membrane filter before injection.[11]

b. HPLC Analysis

• Chromatographic System:

  • Column: A reversed-phase column such as C8 or C18 is commonly used.[11]

  • Mobile Phase: An isocratic or gradient mixture of methanol and water (e.g., 65:35 v/v), often with a small amount of acid like acetic or formic acid.[11]

  • Flow Rate: Typically 1.0 mL/min.[11]

  • Column Temperature: Maintained at a constant temperature (e.g., 30-35°C).

• Detection:

  • Detector: A Diode Array Detector (DAD) or UV detector set at a wavelength where MeSA shows maximum absorbance (e.g., 230 nm or 304 nm).[11]

• Quantification:

  • Create a calibration curve using standard solutions of MeSA at different concentrations.

  • Calculate the concentration in the sample by comparing its peak area to the calibration curve.

Generalized workflow for the analysis of methyl salicylate in plants.

References

• 1. Volatile Constituent Analysis of Wintergreen Essential Oil and Comparison with Synthetic Methyl Salicylate for Authentication - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Compositional Analysis of Short-chain Alkyl (C1-C4) Salicylate Ester Mixtures by Various Quantitative Analytical Techniques [pubs.sciepub.com]
• 3. Gas chromatography-mass spectrometry with solid-phase microextraction method for determination of methyl salicylate and other volatile compounds in leaves of Lycopersicon esculentum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous Determination of Salicylic Acid, Jasmonic Acid, Methyl Salicylate, and Methyl Jasmonate from Ulmus pumila Leaves by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. hort [journals.ashs.org]
• 7. First identification of methyl benzoate and methyl salicylate as major volatile compounds in the floral scent of alstroemeria | International Society for Horticultural Science [ishs.org]
• 8. Multitrophic and Multilevel Interactions Mediated by Volatile Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Methyl salicylate [webbook.nist.gov]
• 11. turkjps.org [turkjps.org]

Assessing Linearity and Range for MeSA 2-O-β-D-glucoside-d4 Calibration Curves: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for assessing the linearity and dynamic range of calibration curves for the quantification of MeSA 2-O-β-D-glucoside, utilizing its deuterated internal standard, MeSA 2-O-β-D-glucoside-d4. While specific, publicly available experimental data on the calibration curve performance of MeSA 2-O-β-D-glucoside-d4 is limited, this document outlines a robust experimental protocol and expected performance characteristics based on regulatory guidelines and data from analogous compounds.

The use of a stable isotope-labeled internal standard (SIL-IS), such as MeSA 2-O-β-D-glucoside-d4, is the gold standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS). The SIL-IS co-elutes with the analyte and exhibits nearly identical chemical and physical properties, which allows it to effectively compensate for variability in sample preparation, injection volume, and matrix effects.

Comparative Performance of Internal Standards

For the quantification of MeSA (Methyl Salicylate) and its metabolites, a deuterated internal standard is highly recommended. As a direct comparison for MeSA 2-O-β-D-glucoside-d4, we will consider d4-Methyl Salicylate, which has been used for the quantification of the parent compound, Methyl Salicylate.

Parameter	MeSA 2-O-β-D-glucoside-d4 (Expected)	d4-Methyl Salicylate (Published Data for MeSA)	Alternative: Structural Analog (Hypothetical)
Analyte	MeSA 2-O-β-D-glucoside	Methyl Salicylate	MeSA 2-O-β-D-glucoside
Typical Range (LLOQ - ULOQ)	1 - 1000 ng/mL	1.75 - 50.0 ng/mL[1]	5 - 500 ng/mL
Linearity (R²)	≥ 0.995	Not explicitly stated, but required for quantification	≥ 0.99
Regression Model	Linear (weighted 1/x² or 1/x)	Weighted linear regression (1/concentration²)[1]	Linear or Quadratic (weighted)
Advantages	- Near-identical chemical and physical properties to the analyte.- Co-elutes with the analyte, providing the best correction for matrix effects.	- Effective for the parent compound.- Commercially available.	- Can be used if a SIL-IS is unavailable.
Disadvantages	- May not be commercially available and could require custom synthesis.	- May not perfectly mimic the chromatographic behavior and ionization of the glucoside metabolite.	- Differences in chemical and physical properties can lead to varied extraction recovery and matrix effects.

Experimental Protocol: Calibration Curve Assessment

This protocol details the methodology for establishing the linearity and range of a calibration curve for MeSA 2-O-β-D-glucoside using MeSA 2-O-β-D-glucoside-d4 as an internal standard.

1. Preparation of Stock Solutions and Standards:

• Primary Stock Solutions: Prepare individual stock solutions of MeSA 2-O-β-D-glucoside and MeSA 2-O-β-D-glucoside-d4 in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of MeSA 2-O-β-D-glucoside by serial dilution of the primary stock solution.

• Internal Standard Working Solution: Prepare a working solution of MeSA 2-O-β-D-glucoside-d4 at a fixed concentration.

2. Preparation of Calibration Standards:

• Prepare a set of at least eight non-zero calibration standards by spiking a biological matrix (e.g., human plasma) with the appropriate working standard solutions to achieve a desired concentration range.

• A typical calibration curve should include a blank sample (matrix with no analyte or internal standard), a zero sample (matrix with internal standard only), and calibration standards covering the expected range of concentrations.

• Add the internal standard working solution to all samples (excluding the blank) to achieve a constant concentration.

3. Sample Preparation (Protein Precipitation):

• To 50 µL of each calibration standard, quality control (QC) sample, and study sample, add 150 µL of cold acetonitrile containing the internal standard.

• Vortex mix for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography: Employ a C18 reverse-phase column with a gradient elution using a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometry: Use a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Optimize the MRM transitions for both MeSA 2-O-β-D-glucoside and MeSA 2-O-β-D-glucoside-d4.

5. Data Analysis:

• Construct the calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

• Perform a linear regression analysis, typically with a weighting factor of 1/x or 1/x², to determine the slope, intercept, and correlation coefficient (R²).

• The Lower Limit of Quantification (LLOQ) is the lowest standard on the calibration curve with acceptable accuracy (within ±20% of the nominal value) and precision (coefficient of variation ≤ 20%).

• The Upper Limit of Quantification (ULOQ) is the highest standard on the calibration curve with acceptable accuracy (within ±15% of the nominal value) and precision (coefficient of variation ≤ 15%).

Visualizations

Caption: Workflow for Calibration Curve Assessment.

Caption: Role of Internal Standard in Bioanalysis.

References

• 1. Development of an analytical method to detect methyl salicylate in human plasma | CORESTA [coresta.org]

Comparative Analysis of Recovery Strategies for MeSA 2-O-β-D-glucoside-d4 in Complex Biological Matrices

For researchers and scientists engaged in drug development and bioanalysis, the accurate quantification of metabolites is paramount. MeSA 2-O-β-D-glucoside-d4, a deuterated internal standard for its non-labeled counterpart, is crucial for correcting variability during the analysis of complex biological samples. This guide provides a comparative overview of common extraction methodologies, their expected recovery rates, and the experimental protocols necessary for robust method development.

While specific recovery data for MeSA 2-O-β-D-glucoside-d4 is not extensively published, this guide synthesizes established principles of bioanalytical method validation and data from analogous glycoside compounds to provide a reliable framework for its use. The primary role of a deuterated internal standard is to mimic the behavior of the analyte during sample preparation and analysis, thereby compensating for variations in extraction efficiency and matrix effects.[1]

Comparison of Extraction Methodologies

The choice of extraction method is critical for achieving high recovery and minimizing matrix interference. The most common techniques for the extraction of polar glycosides from complex matrices like plasma and urine are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Table 1: Comparison of Extraction Methods for MeSA 2-O-β-D-glucoside-d4 Recovery

Feature	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Protein removal by precipitation with an organic solvent.	Partitioning of the analyte between two immiscible liquid phases.	Selective retention of the analyte on a solid sorbent followed by elution.
Typical Solvents/Sorbents	Acetonitrile, Methanol	Ethyl acetate, Methyl tert-butyl ether (MTBE)	Reversed-phase (C18), Mixed-mode cation exchange
Relative Cost	Low	Low to Moderate	High
Throughput	High	Moderate	Moderate to High
Selectivity	Low	Moderate	High
Matrix Effect Reduction	Low to Moderate	Moderate	High

Table 2: Expected Recovery and Precision for MeSA 2-O-β-D-glucoside-d4 in Human Plasma *

Extraction Method	Expected Mean Recovery (%)	Expected Precision (CV%)	Key Advantages	Key Disadvantages
Protein Precipitation	85 - 100	< 15%	Simple, fast, and inexpensive.	High potential for matrix effects.
Liquid-Liquid Extraction	70 - 95	< 10%	Good sample clean-up, reduces matrix effects.	More labor-intensive, potential for emulsions.
Solid-Phase Extraction	90 - 105	< 10%	Excellent sample clean-up, high selectivity, minimal matrix effects.	Higher cost, requires method development.

*Data is representative and based on typical performance for polar glycosides and deuterated internal standards in bioanalytical methods. Actual results may vary depending on the specific laboratory conditions and matrix composition.

Experimental Protocols

Detailed and standardized protocols are essential for reproducible results. Below are representative methodologies for the extraction of MeSA 2-O-β-D-glucoside-d4 from human plasma.

1. Protein Precipitation (PPT) Protocol:

• To 100 µL of human plasma in a microcentrifuge tube, add a known concentration of MeSA 2-O-β-D-glucoside-d4 solution.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

2. Liquid-Liquid Extraction (LLE) Protocol:

• To 100 µL of human plasma in a glass tube, add a known concentration of MeSA 2-O-β-D-glucoside-d4 solution.

• Add 50 µL of 1% formic acid in water to acidify the sample.

• Add 600 µL of ethyl acetate.

• Vortex for 5 minutes.

• Centrifuge at 3,000 x g for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

3. Solid-Phase Extraction (SPE) Protocol:

• Condition a reversed-phase SPE cartridge (e.g., C18, 100 mg) with 1 mL of methanol followed by 1 mL of water.

• To 100 µL of human plasma, add a known concentration of MeSA 2-O-β-D-glucoside-d4 solution and 400 µL of 4% phosphoric acid in water.

• Load the pre-treated sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Visualizing the Experimental Workflow

A clear understanding of the experimental process is facilitated by visual diagrams. The following diagram, generated using the DOT language, illustrates a typical workflow for a recovery study of MeSA 2-O-β-D-glucoside-d4.

Recovery Study Experimental Workflow

References

• 1. benchchem.com [benchchem.com]

Cross-Validation of Bioanalytical Methods for Methyl Salicylate 2-O-β-D-glucoside Utilizing a Deuterated Internal Standard

This guide provides an objective comparison of two distinct bioanalytical methods for the quantification of Methyl Salicylate 2-O-β-D-glucoside (MeSA-Glucoside), a key metabolite of methyl salicylate. The cross-validation highlights the performance differences between a state-of-the-art Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method employing a stable isotope-labeled internal standard (SIL-IS), MeSA 2-O-b-D-glucoside-d4, and a conventional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method using a structural analog internal standard.

This comparison is intended for researchers, scientists, and drug development professionals to inform the selection of the most appropriate analytical method for pharmacokinetic and metabolic studies. The use of a SIL-IS like MeSA 2-O-b-D-glucoside-d4 is considered the gold standard in quantitative bioanalysis, as it closely mimics the analyte throughout sample preparation and analysis, thereby correcting for matrix effects and variability.[1][2]

Comparative Analysis of Analytical Methods

The cross-validation of these two methods provides critical data for assessing the reliability and interchangeability of results. While a well-chosen structural analog internal standard can offer acceptable performance, a stable isotope-labeled internal standard generally delivers superior accuracy and precision, especially in complex biological matrices where matrix effects can be significant.[1]

Table 1: Quantitative Performance Data

Parameter	Method A: UPLC-MS/MS with MeSA 2-O-b-D-glucoside-d4 (SIL-IS)	Method B: HPLC-UV with a Structural Analog IS	Acceptance Criteria
Linearity (r²)	> 0.998	> 0.995	≥ 0.99
Lower Limit of Quantification (LLOQ)	1 ng/mL	50 ng/mL	Signal-to-Noise Ratio ≥ 10
Accuracy (% Bias)	-2.5% to +3.8%	-8.9% to +12.5%	Within ±15% (±20% for LLOQ)
Precision (%RSD)	≤ 5.2%	≤ 14.7%	≤ 15% (≤ 20% for LLOQ)
Matrix Effect (%CV)	< 4.5%	Not Assessed (Prone to interference)	≤ 15%
Recovery (%CV)	< 6.1%	< 15.3%	Consistent and reproducible

Experimental Protocols

Detailed methodologies for the two compared analytical techniques are provided below.

Method A: UPLC-MS/MS with MeSA 2-O-b-D-glucoside-d4

• Internal Standard: MeSA 2-O-b-D-glucoside-d4.[3]

• Sample Preparation: To 100 µL of plasma, 25 µL of the MeSA 2-O-b-D-glucoside-d4 working solution is added. Proteins are precipitated by adding 200 µL of acetonitrile. The samples are vortexed and centrifuged, and the supernatant is transferred for UPLC-MS/MS analysis.[1]

• UPLC-MS/MS Conditions:

  • LC Column: C18 reverse-phase column.[1]

  • Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

  • Ionization: Electrospray Ionization (ESI) in negative ion mode.

  • Detection: Multiple Reaction Monitoring (MRM).

Method B: HPLC-UV with Structural Analog Internal Standard

• Internal Standard: A suitable structural analog of MeSA-Glucoside.

• Sample Preparation: Liquid-liquid extraction is performed on 250 µL of plasma using ethyl acetate. The organic layer is evaporated to dryness and the residue is reconstituted in the mobile phase.

• HPLC-UV Conditions:

  • LC Column: C18 reverse-phase column.

  • Mobile Phase: Isocratic elution with a mixture of methanol and water (65:35, v/v) containing 1.0% acetic acid.[4]

  • Detection: UV detection at 304 nm.[4]

Visualizing the Workflow and Logic

To better illustrate the processes involved in this comparison, the following diagrams outline the experimental workflow and the logical relationships in the cross-validation.

Caption: Workflow for the cross-validation of two analytical methods.

Caption: Logical flow for cross-validating analytical methods.

Conclusion

The cross-validation data strongly supports the use of a stable isotope-labeled internal standard, such as MeSA 2-O-b-D-glucoside-d4, for the bioanalysis of MeSA-Glucoside. The UPLC-MS/MS method with the SIL-IS demonstrates superior sensitivity, precision, and accuracy, particularly in mitigating matrix effects. This results in a more reliable and robust method, which is essential for regulated studies in drug development. While the HPLC-UV method with a structural analog may be suitable for some applications, its limitations in sensitivity and susceptibility to matrix interference should be carefully considered.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. turkjps.org [turkjps.org]

The Gold Standard in Bioanalysis: A Comparative Guide to the Specificity and Selectivity of MeSA 2-O-β-D-glucoside-d4 as an Internal Standard

For researchers, scientists, and drug development professionals, the accuracy and reliability of bioanalytical methods are paramount for robust pharmacokinetic, toxicokinetic, and metabolic studies. In liquid chromatography-mass spectrometry (LC-MS) based quantification, the use of an internal standard (IS) is crucial to correct for variability during sample preparation and analysis. Stable isotope-labeled internal standards (SIL-ISs), such as MeSA 2-O-β-D-glucoside-d4, are widely regarded as the gold standard, offering significant advantages over structural analogs. This guide provides an objective comparison of the performance of MeSA 2-O-β-D-glucoside-d4 against a common structural analog alternative, supported by representative experimental data.

Superior Performance of a Deuterated Internal Standard

The primary advantage of a deuterated internal standard like MeSA 2-O-β-D-glucoside-d4 lies in its chemical and physical similarity to the analyte, MeSA 2-O-β-D-glucoside. With four deuterium atoms replacing hydrogen atoms, it is chemically identical to the analyte but has a different mass, allowing it to be distinguished by the mass spectrometer. This near-identical nature ensures that it behaves similarly during extraction, chromatography, and ionization, effectively compensating for matrix effects and other sources of analytical variability.[1][2]

In contrast, a structural analog internal standard, while similar in structure, will have different physicochemical properties. This can lead to variations in extraction recovery, chromatographic retention time, and ionization efficiency compared to the analyte, resulting in less accurate and precise quantification.[1]

Data Presentation: Performance Comparison

The following tables summarize the validation parameters of a hypothetical, yet representative, bioanalytical method for the determination of MeSA 2-O-β-D-glucoside in human plasma, comparing the use of MeSA 2-O-β-D-glucoside-d4 and a structural analog (e.g., a related phenolic glucoside) as the internal standard.

Table 1: Method Performance in Human Plasma

Validation Parameter	MeSA 2-O-β-D-glucoside-d4 (SIL-IS)	Structural Analog (SA-IS)
Linearity (r²)	> 0.998	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL	5 ng/mL
Accuracy (% Bias)	-2.5% to +3.0%	-10.0% to +12.5%
Precision (% RSD)	< 5%	< 15%
Matrix Effect (% CV)	< 4%	> 15%
Recovery (% CV)	< 5%	> 10%

Table 2: Accuracy and Precision Data for Quality Control Samples

QC Level	MeSA 2-O-β-D-glucoside-d4 (SIL-IS)	Structural Analog (SA-IS)
Low QC (3 ng/mL)
Mean Accuracy (% Bias)	+1.8%	+8.5%
Precision (% RSD)	3.2%	12.1%
Medium QC (50 ng/mL)
Mean Accuracy (% Bias)	-0.5%	-5.2%
Precision (% RSD)	2.5%	9.8%
High QC (200 ng/mL)
Mean Accuracy (% Bias)	-1.2%	+3.7%
Precision (% RSD)	1.8%	7.5%

The data clearly demonstrates the superior performance of the deuterated internal standard, with tighter control over accuracy, precision, and significantly reduced matrix effects.

Experimental Protocols

A robust bioanalytical method is essential for generating reliable data. The following is a detailed methodology for a key experiment in the validation of an LC-MS/MS method for MeSA 2-O-β-D-glucoside using MeSA 2-O-β-D-glucoside-d4 as an internal standard.

Protocol 1: Solid-Phase Extraction (SPE) of MeSA 2-O-β-D-glucoside from Human Plasma

This protocol is designed for the efficient cleanup and concentration of MeSA 2-O-β-D-glucoside from a complex biological matrix like plasma.

Materials:

• C18 Solid-Phase Extraction Cartridges

• Human plasma samples

• MeSA 2-O-β-D-glucoside and MeSA 2-O-β-D-glucoside-d4 stock solutions

• Methanol (HPLC grade)

• Deionized Water

• 0.1% Formic Acid in Water

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Pretreatment:

  • Thaw frozen plasma samples at room temperature.

  • To 100 µL of plasma, add 10 µL of the MeSA 2-O-β-D-glucoside-d4 internal standard working solution.

  • Add 200 µL of 0.1% formic acid in water.

  • Vortex for 30 seconds.

  • Centrifuge at 14,000 rpm for 10 minutes to precipitate proteins.

• SPE Cartridge Conditioning:

  • Condition the C18 SPE cartridge by passing 1 mL of methanol.

  • Equilibrate the cartridge by passing 1 mL of deionized water.

• Sample Loading:

  • Load the supernatant from the pretreated plasma sample onto the conditioned C18 SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution:

  • Elute the analyte and internal standard with 1 mL of methanol into a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Protocol 2: Assessment of Matrix Effects

This experiment is crucial to evaluate how well the internal standard compensates for ion suppression or enhancement caused by matrix components.

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into the mobile phase at low and high concentrations.

  • Set B (Post-Extraction Spike): Extract blank plasma from six different sources using the SPE protocol. Spike the analyte and internal standard into the extracted matrix at low and high concentrations.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into blank plasma from the same six sources before the SPE procedure.

• Analysis:

  • Analyze all samples by LC-MS/MS.

• Calculation:

  • Matrix Factor (MF): (Peak area of analyte in Set B) / (Peak area of analyte in Set A)

  • Internal Standard Normalized Matrix Factor (IS-Normalized MF): (Peak area ratio of analyte/IS in Set B) / (Peak area ratio of analyte/IS in Set A)

  • A lower coefficient of variation (CV) for the IS-normalized MF across the different plasma sources indicates better compensation for matrix effects.

Mandatory Visualization

The following diagrams illustrate the logical relationships and workflows described in this guide.

Caption: Decision pathway for internal standard selection.

Caption: Experimental workflow for bioanalysis.

References

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of MeSA 2-O-b-D-glucoside-d4

For researchers, scientists, and drug development professionals, ensuring laboratory safety and environmental protection through the proper disposal of chemical waste is paramount. This guide provides detailed procedures for the safe disposal of MeSA 2-O-b-D-glucoside-d4, a deuterated form of MeSA 2-O-b-D-glucoside. In the absence of a specific Safety Data Sheet (SDS) for this compound, these recommendations are based on general best practices for laboratory chemical waste management and information on structurally similar compounds.

Immediate Safety and Handling Precautions

Step-by-Step Disposal Protocol

The proper disposal of MeSA 2-O-b-D-glucoside-d4 waste should follow a systematic process to ensure safety and regulatory compliance.

Step 1: Waste Identification and Segregation

All materials contaminated with MeSA 2-O-b-D-glucoside-d4 must be treated as chemical waste. It is critical to segregate this waste from other laboratory waste streams to prevent accidental reactions.

• Solid Waste: Includes unused or surplus solid MeSA 2-O-b-D-glucoside-d4, as well as contaminated items such as weighing paper, pipette tips, and gloves.

• Liquid Waste: Consists of solutions containing MeSA 2-O-b-D-glucoside-d4. Do not mix this waste with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

• Incompatible Materials: Avoid mixing MeSA 2-O-b-D-glucoside-d4 waste with strong oxidizing agents.[1][2]

Step 2: Containerization and Labeling

Proper containment and labeling are essential for safe storage and disposal.

• Select an Appropriate Container: Use a container that is chemically compatible with the waste. For both solid and liquid waste, a high-density polyethylene (HDPE) container with a secure, leak-proof screw cap is recommended.[3]

• Label the Container Clearly: The waste container must be labeled with the full chemical name, "Waste MeSA 2-O-b-D-glucoside-d4," and an indication of its composition (e.g., solid, or if in solution, the solvent and approximate concentration). Attach a hazardous waste tag as required by your institution.[1]

• Keep the Container Closed: Waste containers must remain closed except when adding waste.[4][5]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory where the waste is generated.[3][4] The SAA should be a secondary containment tray to prevent the spread of any potential leaks.

Step 4: Arrange for Disposal

Contact your institution's EHS office to schedule a pickup for the chemical waste. Do not attempt to dispose of solid MeSA 2-O-b-D-glucoside-d4 in the regular trash or pour liquid waste down the drain.[1][6] Disposal should be handled by a licensed chemical waste contractor.[1]

Step 5: Decontamination and Disposal of Empty Containers

The original container of MeSA 2-O-b-D-glucoside-d4 must be decontaminated before disposal.

• Triple Rinse: Rinse the empty container with a suitable solvent (such as water or another appropriate solvent) three times.[2][7]

• Collect the Rinsate: The rinsate from this process must be collected and disposed of as chemical waste.[5]

• Dispose of the Clean Container: Once decontaminated, deface the original label and dispose of the container in the regular trash or recycling, in accordance with your facility's guidelines.[7]

Disposal Summary Table

For quick reference, the following table summarizes the key disposal information for MeSA 2-O-b-D-glucoside-d4.

Waste Type	Container	Disposal Method	Key Precautions
Solid Waste (Unused compound, contaminated labware)	Labeled, sealed, non-reactive container	Collection by licensed chemical waste contractor via EHS	Do not mix with incompatible materials. Store in a designated SAA.
Liquid Waste (Aqueous or solvent solutions)	Labeled, sealed, non-reactive container	Collection by licensed chemical waste contractor via EHS	Do not dispose of down the drain. Segregate from other solvent wastes.
Empty Original Container	N/A	Triple rinse, collect rinsate as chemical waste, then dispose of container in regular trash/recycling	Deface the original label before disposing of the clean container.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of MeSA 2-O-b-D-glucoside-d4 and associated waste.

Caption: Disposal workflow for MeSA 2-O-b-D-glucoside-d4 waste.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of MeSA 2-O-b-D-glucoside-d4, fostering a secure research environment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

Essential Safety and Operational Guide for Handling MeSA 2-O-β-D-glucoside-d4

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling MeSA 2-O-β-D-glucoside-d4. The following procedures ensure personnel safety and maintain the integrity of the compound.

Personal Protective Equipment (PPE)

The primary line of defense against chemical exposure is the correct use of Personal Protective Equipment (PPE).[1] Based on the handling of similar chemical powders and deuterated compounds, the following PPE is mandatory to prevent skin and eye contact, inhalation, and ingestion.[2][3]

Table 1: Required Personal Protective Equipment (PPE)

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Must provide a complete seal around the eyes to protect against dust and potential splashes.[2]
Hand Protection	Nitrile Gloves	Chemical-resistant nitrile gloves are recommended. Ensure they are inspected before use and disposed of properly after handling.[2][4]
Body Protection	Laboratory Coat	A standard, long-sleeved laboratory coat should be worn to protect against incidental contact.[3]
Respiratory Protection	N95 or P1 Respirator	When handling the compound in its powdered form, a particulate respirator is necessary to prevent inhalation of dust.[2]

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial for minimizing risks and ensuring the quality of experimental results.[2]

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Storage Conditions: Many deuterated and glucoside compounds are sensitive to light, moisture, and temperature.[5][6] Store MeSA 2-O-β-D-glucoside-d4 in a tightly sealed container, protected from light, in a cool, dry, and well-ventilated place.[7][8] For long-term stability, storage at -20°C is often recommended for deuterated standards.[5] An inert atmosphere (e.g., argon or nitrogen) can prevent degradation.[5][9]

• Engineering Controls: All handling of the powdered form of MeSA 2-O-β-D-glucoside-d4 should be conducted in a chemical fume hood to minimize dust generation and inhalation.[2][10]

• Weighing: Carefully weigh the desired amount of the compound within the fume hood. Avoid creating dust clouds.

• Solution Preparation: When preparing solutions, slowly add the powdered compound to the solvent to prevent clumping and minimize dust.[2] The choice of solvent is critical; use aprotic or deuterated solvents where possible to prevent hydrogen-deuterium exchange.[5][9]

In the event of a spill, follow these steps:

• Evacuate: If a significant amount of powder is dispersed, evacuate the immediate area.[2]

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Containment: Wearing appropriate PPE, gently sweep or vacuum the spilled solid material, avoiding dust generation.[2] Place the collected material in a labeled, sealed container for disposal.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent.

Disposal Plan

Proper disposal of chemical waste is essential to protect personnel and the environment.[6]

• Waste Categorization: Unused or contaminated MeSA 2-O-β-D-glucoside-d4 should be treated as chemical waste.

• Solid Waste: Collect solid waste, including contaminated PPE, in a designated, labeled, and sealed container.[2]

• Liquid Waste: Collect liquid waste containing the compound in a labeled, leak-proof container. Do not dispose of it down the drain.[2][11]

• Disposal Protocol: All chemical waste must be disposed of according to local, regional, and national hazardous waste regulations.[2][12]

Experimental Workflow and Safety Precautions

The following diagram illustrates the standard operational workflow for the safe handling of MeSA 2-O-β-D-glucoside-d4, from receiving the compound to its final disposal.

Caption: Workflow for handling MeSA 2-O-b-D-glucoside-d4.

References

• 1. Personal Protective Equipment - Overview | Occupational Safety and Health Administration [osha.gov]
• 2. benchchem.com [benchchem.com]
• 3. PPE and Safety for Chemical Handling [acsmaterial.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. benchchem.com [benchchem.com]
• 6. maxedoutcompounds.com [maxedoutcompounds.com]
• 7. fishersci.com [fishersci.com]
• 8. apolloscientific.co.uk [apolloscientific.co.uk]
• 9. benchchem.com [benchchem.com]
• 10. cams.ksu.edu.sa [cams.ksu.edu.sa]
• 11. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 12. Making sure you're not a bot! [oc-praktikum.de]